(S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Executive Summary: (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is a chiral primary amine featuring a substituted phenethylamine framework. As a key structural motif in medicinal chemistry and a building block for more complex molecules, a thorough understanding of its physicochemical properties is paramount for researchers, scientists, and drug development professionals. This guide provides a comprehensive analysis of its core physicochemical characteristics, including lipophilicity, solubility, ionization constant (pKa), thermal properties, and spectroscopic profile. Furthermore, it details authoritative, step-by-step experimental protocols for the determination of these properties, grounding theoretical knowledge in practical, validated methodologies. The insights and data presented herein are intended to support rational drug design, formulation development, and analytical method validation.

Introduction & Molecular Overview

Significance in Drug Development

(S)-1-(3,4-Dimethoxyphenyl)propan-1-amine belongs to a class of compounds that are of significant interest in pharmaceutical research. The primary amine group serves as a crucial handle for synthetic modifications and as a key interaction point with biological targets, often through hydrogen bonding or salt bridge formation. Its stereochemistry is of critical importance, as enantiomers of chiral drugs frequently exhibit different pharmacological, pharmacokinetic, and toxicological profiles.[1][2] A precise characterization of its physicochemical properties is therefore a prerequisite for predicting its behavior in biological systems and for developing robust analytical and formulation strategies.

Chemical Structure and Identity

The molecule consists of a propane chain with a chiral center at the C1 position, substituted with both a primary amine group and a 3,4-dimethoxyphenyl ring.

• IUPAC Name: (1S)-1-(3,4-dimethoxyphenyl)propan-1-amine

• CAS Number: 101589-21-3[3]

• Molecular Formula: C₁₁H₁₇NO₂[3]

• Molecular Weight: 195.26 g/mol [4]

Core Physicochemical Properties

A summary of the key physicochemical data for (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is presented below. It is important to note that while some experimental data for closely related analogs is available, many values for this specific enantiomer are based on high-quality computational predictions and should be confirmed experimentally.

Property	Value / Predicted Value	Significance in Drug Development
Molecular Weight	195.26 g/mol	Influences diffusion, bioavailability, and formulation.
pKa (Basic)	9.5 - 10.2 (Predicted)[5][6][7]	Governs the state of ionization at physiological pH, affecting solubility, permeability, and receptor binding.
LogP (XLogP3)	~2.75 (Predicted for similar structures)[8]	A key indicator of lipophilicity, which impacts absorption, distribution, metabolism, and excretion (ADME).[9]
Hydrogen Bond Donors	1[10][11]	Potential for interactions with biological targets.
Hydrogen Bond Acceptors	3[8][10]	Potential for interactions with biological targets.
Melting Point	Not available.	Indicator of purity and solid-state stability.[12]
Boiling Point	~252 °C (Predicted for related salt)[6]	Relevant for purification and stability at high temperatures.
Aqueous Solubility	Low (Predicted for related structures)[7]	Affects dissolution rate and bioavailability.

Lipophilicity and Solubility

Octanol/Water Partition Coefficient (LogP)

Lipophilicity is a critical physicochemical parameter that dictates a drug's performance, including its solubility, absorption, membrane permeability, and distribution.[9] The partition coefficient (P) measures the differential solubility of a compound in a mixture of a lipid-like solvent (typically octanol) and water. The logarithmic value, LogP, is a negative value for hydrophilic compounds and a positive value for lipophilic compounds.[9] For oral drugs, a LogP value of less than 5 is generally recommended by Lipinski's Rule of 5.[9]

Experimental Determination of LogP: Shake-Flask Method

The shake-flask method remains the gold standard for LogP determination due to its direct measurement approach. However, it can be labor-intensive.[13] More efficient methods using HPLC are also widely employed.[13][14]

Protocol: Shake-Flask Method [15]

• Phase Preparation: Prepare water (typically a buffer at pH 7.4 to determine LogD) and n-octanol. Saturate the water with n-octanol and the n-octanol with water by mixing them vigorously for 24 hours, followed by a 24-hour separation period.

• Sample Preparation: Accurately weigh and dissolve a small amount of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine in a pre-determined volume of the water-saturated octanol or octanol-saturated water.

• Partitioning: Combine equal volumes of the sample-containing phase and the corresponding empty phase in a suitable vessel.

• Equilibration: Shake the vessel vigorously for a set period (e.g., 1-3 hours) to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the aqueous and octanol layers.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the analyte in each phase using a validated analytical technique, such as HPLC-UV.

• Calculation: Calculate the LogP value using the formula: LogP = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

A simplified workflow for LogP determination by the shake-flask method.

Ionization and Acid-Base Properties (pKa)

The Significance of pKa for Amines

The pKa is the pH at which a functional group is 50% ionized and 50% neutral. For a primary amine like (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, the pKa refers to the equilibrium of its conjugate acid (R-NH₃⁺). This value is fundamental as it dictates the charge state of the molecule at a given pH, which profoundly impacts its aqueous solubility, membrane permeability, and ability to bind to biological targets.[16][17]

Experimental Determination of pKa: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[17] It involves the gradual addition of a titrant (a strong acid) to a solution of the amine while monitoring the pH.

Protocol: Potentiometric Titration [17]

• Sample Preparation: Accurately prepare a solution of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine of known concentration (e.g., 0.01 M) in deionized water. If solubility is low, a co-solvent like methanol or ethanol may be used, but the resulting pKa will be an apparent pKa specific to that solvent system.

• Instrument Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 4.0 and 7.0).

• Titration: Place the sample solution in a beaker with a magnetic stirrer. Immerse the calibrated pH electrode. Add a standardized strong acid titrant (e.g., 0.1 M HCl) in small, precise increments.

• Data Acquisition: After each addition of titrant, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

• Data Analysis: Plot the recorded pH values against the volume of titrant added to generate a titration curve.

• pKa Determination: Determine the equivalence point (the point of steepest inflection). The pKa is the pH value at the half-equivalence point (i.e., the pH at which half of the volume of titrant needed to reach the equivalence point has been added).

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An In-Depth Technical Guide to the Crystal Structure Analysis of Chiral Phenethylamines: A Case Study of 1-(3,4-Dimethoxyphenyl)propan-1-one

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review in March 2026, the specific crystal structure of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine has not been deposited in publicly accessible crystallographic databases. This guide, therefore, provides a comprehensive analysis of its immediate synthetic precursor, 1-(3,4-Dimethoxyphenyl)propan-1-one, to serve as an authoritative case study. The methodologies and interpretations presented herein are directly applicable to the structural determination of the target amine and related chiral phenethylamines.

Executive Summary: The Imperative of Solid-State Characterization

The three-dimensional arrangement of molecules in a crystal lattice is a critical determinant of a drug substance's physicochemical properties, including its stability, solubility, and bioavailability. For chiral molecules such as (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, a compound of interest in pharmaceutical research due to its structural relation to neurologically active agents, understanding the crystal structure is paramount. This guide provides a robust framework for the crystal structure analysis of this class of compounds, using the publicly available data for 1-(3,4-Dimethoxyphenyl)propan-1-one as a detailed exemplar. We will explore the synthesis and crystallization, the principles and practice of single-crystal X-ray diffraction, and the interpretation of the resulting structural data. The insights derived from the ketone precursor offer a strong foundation for predicting and analyzing the crystal packing of the target chiral amine.

The Significance of Chirality and Polymorphism in Drug Development

In the pharmaceutical industry, the solid-state form of an active pharmaceutical ingredient (API) is a critical quality attribute. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can have profound implications for a drug's performance and manufacturability.[1][2][3][4][5] Different polymorphs of the same API can exhibit distinct melting points, dissolution rates, and stability profiles, which can ultimately affect the therapeutic efficacy and safety of the final drug product.[2][3][4]

For chiral drugs, where a specific enantiomer is the active agent, understanding the crystal structure is even more crucial. The absolute stereochemistry and the interactions between enantiomers in the crystal lattice can influence the drug's interaction with its biological target. X-ray crystallography stands as the definitive method for unambiguously determining the absolute configuration of a chiral center and for elucidating the packing motifs that govern the properties of the solid form.[6][7]

Synthesis and Crystallization: From Precursor to Single Crystal

The journey to a crystal structure begins with the synthesis of the compound and the growth of high-quality single crystals.

Synthesis of 1-(3,4-Dimethoxyphenyl)propan-1-one

The precursor ketone can be synthesized via several established routes. One common method is the Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) with propionyl chloride or propionic anhydride.

Experimental Protocol: Synthesis of 1-(3,4-Dimethoxyphenyl)propan-1-one

• To a stirred solution of veratrole in a suitable solvent (e.g., dichloromethane), add a Lewis acid catalyst (e.g., aluminum chloride) at a reduced temperature (0-5 °C).

• Slowly add propionyl chloride to the reaction mixture, maintaining the temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction by carefully pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to yield 1-(3,4-dimethoxyphenyl)propan-1-one.[8][9]

From Ketone to Chiral Amine: The Next Synthetic Step

The synthesis of the target molecule, (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, from the ketone precursor typically involves a reductive amination process. To achieve the desired stereochemistry, a chiral auxiliary or a stereoselective catalyst is employed. Transaminases, for example, offer a green and highly selective biocatalytic route to such chiral amines.[10][11]

The Art of Crystallization

Growing single crystals suitable for X-ray diffraction is often the most challenging step. The goal is to produce a single, well-ordered crystal with dimensions typically in the range of 0.1-0.5 mm.

Experimental Protocol: Single Crystal Growth

• Solvent Selection: Screen a variety of solvents with differing polarities to find one in which the compound has moderate solubility.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent. Loosely cover the container to allow for slow evaporation of the solvent over several days to weeks.

• Vapor Diffusion: Place a small vial containing the concentrated solution of the compound inside a larger, sealed container that holds a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Temperature Gradient: Slowly cool a saturated solution to induce crystallization. This can be done by transferring the solution to a refrigerator or by using a programmable cooling device.

Crystal Structure Determination by Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[7] The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the pattern of diffracted beams.

Figure 1: Workflow for Single-Crystal X-ray Diffraction Analysis.

Crystal Structure Analysis of 1-(3,4-Dimethoxyphenyl)propan-1-one

The following data and analysis are based on the published crystal structure of 1-(3,4-Dimethoxyphenyl)propan-1-one.[12]

Crystallographic Data

Parameter	1-(3,4-Dimethoxyphenyl)propan-1-one
Chemical Formula	C₁₁H₁₄O₃
Formula Weight	194.22 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.9308 (9)
b (Å)	13.8582 (14)
c (Å)	8.5692 (8)
α (°)	90
β (°)	102.427 (1)
γ (°)	90
Volume (ų)	1035.72 (18)
Z	4
Temperature (K)	298
Radiation	Mo Kα (λ = 0.71073 Å)
Density (calculated)	1.244 g/cm³
R-factor (R1)	0.041
Goodness-of-fit (S)	1.04

Table 1: Summary of crystallographic data for 1-(3,4-Dimethoxyphenyl)propan-1-one. Data sourced from the Cambridge Crystallographic Data Centre (CCDC) via the National Center for Biotechnology Information.[12]

Molecular and Crystal Structure Insights

The molecule is reported to be approximately planar.[12] In the crystal, the molecules are connected by intermolecular C—H···O hydrogen bonds, forming a two-dimensional network.[12] This type of weak hydrogen bonding is a common feature in the crystal packing of organic molecules and plays a significant role in their stability.

Figure 2: Conceptual diagram of intermolecular hydrogen bonding.

Extrapolating to (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine: A Forward Look

The replacement of the ketone's carbonyl oxygen with a chiral amine group (NH₂) in the target molecule introduces several key differences that would be expected to influence the crystal structure:

• Introduction of a Stronger Hydrogen Bond Donor: The amine group is a much stronger hydrogen bond donor than the C-H groups of the ketone. This would likely lead to the formation of N—H···O or N—H···N hydrogen bonds, which are significantly stronger than the C—H···O interactions observed in the precursor's crystal structure.

• Chirality and Space Group: As a single enantiomer, (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine must crystallize in a chiral space group (one that does not contain inversion centers or mirror planes). This is in contrast to the centrosymmetric space group (P2₁/c) of the achiral ketone.

• Potential for Salt Formation: The basic amine group allows for the formation of salts with various acids. The crystal structures of these salts would be dictated by strong ionic and hydrogen bonding interactions, likely leading to very different packing arrangements and potentially improved physicochemical properties.

Conclusion and Future Directions

While the definitive crystal structure of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine remains to be determined, a thorough analysis of its synthetic precursor provides invaluable insights into the experimental and analytical methodologies required for its characterization. The principles of synthesis, crystallization, and single-crystal X-ray diffraction outlined in this guide are directly applicable to the target molecule and other related chiral phenethylamines.

For researchers in drug development, the key takeaway is the critical importance of solid-state characterization. The determination of the crystal structure of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, and any of its potential polymorphs or salts, is an essential step in understanding its properties and ensuring the development of a safe, stable, and effective pharmaceutical product. The scientific community would benefit greatly from the public deposition of this crystal structure to further our collective understanding of this important class of molecules.

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• Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. Pharmaceutical Solids.

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Spectroscopic Data and Analytical Workflows for (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine: A Technical Guide

Executive Summary

(S)-1-(3,4-Dimethoxyphenyl)propan-1-amine (Molecular Formula: C₁₁H₁₇NO₂; MW: 195.26 g/mol ) is a chiral primary amine characterized by an

-ethyl group and a 3,4-dimethoxy-substituted aromatic ring. Compounds of this class—often referred to as -alkylbenzylamines—are critical building blocks in medicinal chemistry, serving as precursors for phosphodiesterase (PDE) inhibitors, psychoactive phenethylamine analogs, and advanced chiral resolving agents.

This whitepaper provides an authoritative, in-depth analysis of the spectroscopic properties (NMR, FT-IR, MS) of the (S)-enantiomer, detailing the structural causality behind the data. Furthermore, it outlines field-proven, self-validating experimental protocols for its characterization and enantiomeric verification.

Synthesis and Enantiomeric Resolution Workflow

Because the stereocenter at C-1 dictates the molecule's pharmacological and chemical behavior, obtaining enantiopure material is paramount. The standard synthetic route involves the reductive amination of 1-(3,4-dimethoxyphenyl)propan-1-one to yield the racemic amine[1], followed by classical chiral resolution using a resolving agent such as (R)-(-)-mandelic acid.

Workflow for the synthesis and chiral resolution of the (S)-enantiomer.

Comprehensive Spectroscopic Characterization

The following data is synthesized from and structural analogs[2][3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of the molecule's atomic framework. The presence of the chiral center at C-1 induces magnetic non-equivalence in the adjacent protons.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
0.88	Triplet (t)	3H	7.4	-CH₂-CH₃ (C-3 propyl)
1.60 – 1.75	Multiplet (m)	2H	-	-CH₂ -CH₃ (C-2 propyl)
1.80	Broad Singlet (br s)	2H	-	-NH₂ (Exchanges with D₂O)
3.81	Doublet of doublets (dd)	1H	7.8, 6.2	Ar-CH (NH₂)- (C-1 benzylic)
3.86	Singlet (s)	3H	-	Ar-OCH₃ (C-3')
3.88	Singlet (s)	3H	-	Ar-OCH₃ (C-4')
6.82	Doublet (d)	1H	8.1	Ar-H (C-5')
6.85	Doublet of doublets (dd)	1H	8.1, 1.9	Ar-H (C-6')
6.90	Doublet (d)	1H	1.9	Ar-H (C-2')

Mechanistic Causality in ¹H NMR: The benzylic proton (H-1) resonance at δ 3.81 ppm is heavily deshielded due to the combined electron-withdrawing inductive effects of the adjacent primary amine and the aromatic ring. Crucially, the adjacent C-2 methylene protons are diastereotopic because of the chiral center at C-1. This causes H-1 to appear as a doublet of doublets (dd) rather than a simple triplet, as it couples unequally to the two magnetically non-equivalent C-2 protons. The methoxy groups appear as two distinct singlets because their positions (meta and para to the chiral alkyl chain) place them in slightly different electronic environments.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
11.0	CH₃	C-3 (Propyl chain)
32.5	CH₂	C-2 (Propyl chain)
55.9, 56.0	CH₃	2 × -OCH₃
57.2	CH	C-1 (Benzylic, chiral center)
109.8	CH	C-2' (Aromatic)
111.2	CH	C-5' (Aromatic)
118.5	CH	C-6' (Aromatic)
138.4	C (Quaternary)	C-1' (Aromatic, ipso to alkyl chain)
148.2, 149.0	C (Quaternary)	C-3', C-4' (Aromatic, oxygen-bound)

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy validates the functional groups, particularly the primary amine and the ether linkages.

Table 3: Key FT-IR Vibrational Modes (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Mode Assignment
3350, 3280	Medium, split	N-H stretch (Primary amine, asymmetric & symmetric)
2960, 2930	Strong	C-H stretch (Aliphatic alkyl chain)
2835	Medium	C-H stretch (Methoxy groups)
1590, 1515	Strong	C=C stretch (Aromatic ring)
1260, 1025	Strong	C-O stretch (Alkyl aryl ether)
810, 760	Strong	C-H out-of-plane bend (1,2,4-trisubstituted benzene)

Mass Spectrometry (EI-MS)

Under standard 70 eV Electron Ionization (EI), aliphatic amines undergo highly predictable fragmentation driven by the stabilization of the resulting cations.

Primary electron ionization (EI) mass spectrometry fragmentation pathways.

Mechanistic Causality in MS: The molecular ion (m/z 195) is typically weak (<5% relative abundance). The dominant fragmentation pathway is

-cleavage. The expulsion of an ethyl radical (-29 Da) yields the base peak at m/z 166. This specific cleavage is thermodynamically favored because it forms a highly stable iminium cation, which is further resonance-stabilized by the electron-donating 3,4-dimethoxy groups on the aromatic ring, as documented in .

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the procedure inherently proves its own accuracy during execution.

Protocol A: High-Resolution NMR Sample Preparation and Acquisition

Objective: Obtain artifact-free ¹H and ¹³C NMR spectra.

• Sample Weighing: Accurately weigh 10–15 mg of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine for ¹H NMR (or 40–50 mg for ¹³C NMR).

• Solvent Preparation: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Filtration: Pass the solution through a glass wool plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove particulate matter that could distort magnetic field homogeneity.

• Acquisition: Lock the spectrometer to the deuterium frequency of CDCl₃. Shim the magnet until the lock signal is maximized.

• Self-Validation Check: Before integrating the sample peaks, verify that the TMS peak is exactly at δ 0.00 ppm and the residual CHCl₃ peak is exactly at δ 7.26 ppm. Causality: If these internal standards are shifted, the entire spectrum's calibration is compromised, and the acquisition must be recalibrated.

Protocol B: Chiral HPLC Determination of Enantiomeric Excess (ee)

Objective: Verify the stereochemical purity of the (S)-enantiomer.

• System Setup: Equip a High-Performance Liquid Chromatograph (HPLC) with a chiral stationary phase column (e.g., Chiralcel OD-H, 250 × 4.6 mm, 5 µm).

• Mobile Phase: Prepare an isocratic mixture of Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). The diethylamine suppresses peak tailing by masking residual silanols on the silica support.

• Flow & Detection: Set the flow rate to 1.0 mL/min and the UV detector to 230 nm.

• Self-Validation Check (The Racemic Standard):

  • Step 1: Inject a standard sample of racemic 1-(3,4-dimethoxyphenyl)propan-1-amine.

  • Step 2: Confirm baseline separation (Resolution,

    ) of the two peaks corresponding to the (R) and (S) enantiomers.

  • Causality: If the racemic standard does not show two distinct, equal-area peaks, the column has lost its chiral resolving power, and any subsequent data on the pure sample is invalid.

• Sample Injection: Inject the resolved (S)-enantiomer sample. Calculate the enantiomeric excess based on the area under the curve (AUC) relative to any trace (R)-enantiomer peak at the validated retention time.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Available at:[Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to Spectroscopy (5th Edition). Cengage Learning. Available at:[Link]

• NIST Mass Spectrometry Data Center. (2023). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Available at:[Link]

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Comprehensive Spectroscopic Profiling: ¹H and ¹³C NMR Analysis of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Executive Summary

For researchers and drug development professionals, the unambiguous structural and stereochemical characterization of chiral amines is a critical regulatory and synthetic milestone. (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is a chiral primary amine featuring an electron-rich aromatic system and an alpha-ethyl chain. This whitepaper provides an in-depth, causality-driven guide to its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra, detailing the fundamental physics of the chemical shifts, the rationale behind experimental protocols, and the advanced 2D/derivatization workflows required to validate its absolute (S)-configuration.

Structural Elucidation Strategy

The molecule consists of three distinct magnetic environments: an electron-rich 3,4-dimethoxyphenyl ring, a chiral benzylic center (C1) bearing a primary amine, and a terminal ethyl group. The strategic goal of this NMR analysis is threefold:

• Confirm connectivity between the aromatic ring and the aliphatic chain.

• Resolve magnetic inequivalence induced by the chiral center (specifically the diastereotopic methylene protons).

• Validate the absolute stereochemistry using chiral derivatization techniques.

According to fundamental [1], the resonant frequency of these nuclei is directly proportional to the applied magnetic field, modulated by the local electronic shielding. The electron-donating methoxy groups will heavily shield the ortho and para aromatic protons, while the electronegative amine group will deshield the C1 benzylic proton.

Experimental Protocol: A Self-Validating System

To ensure high-fidelity data, the NMR acquisition protocol must be designed as a self-validating system where experimental parameters directly address the molecule's physical properties.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of highly pure (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.05% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ is chosen because it lacks exchangeable protons, preventing interference with the critical -NH₂ signal. TMS provides a reliable internal standard (δ 0.00 ppm) for chemical shift calibration.

• Instrument Tuning & Shimming: Utilize a 400 MHz NMR spectrometer. Perform automated 3D gradient shimming on the Z-axis.

  • Causality: A 400 MHz field strength provides the necessary spectral dispersion to resolve the complex ABX spin system of the aromatic ring and the overlapping multiplets of the aliphatic chain without requiring ultra-high-field superconducting magnets [2].

• Acquisition Parameters (¹H NMR): Set the pulse angle to 30°, with a relaxation delay (D1) of 2.0 seconds, acquiring 16 scans.

  • Causality: A 2.0s D1 ensures complete longitudinal relaxation (T₁) of all protons before the next pulse, which is mathematically required to achieve accurate, quantitative integration of the signals.

• D₂O Exchange Experiment (Validation): After the initial ¹H scan, add 1 drop of Deuterium Oxide (D₂O) to the NMR tube, shake vigorously, and re-acquire the spectrum.

  • Causality: The labile amine protons (-NH₂) will rapidly exchange with deuterium, causing their specific broad singlet to disappear from the spectrum. This self-validates the assignment of the amine peak.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is defined by the interplay of electronegativity and stereochemistry.

• The Aromatic Region (6.80–6.90 ppm): The two methoxy groups exert a strong +M (mesomeric) effect, shielding the ring protons and pushing them upfield compared to unsubstituted benzene. They appear as a classic ABX spin system: a doublet (ortho to the alkyl chain), a doublet of doublets (para to one methoxy), and another doublet.

• The Chiral Center (3.75 ppm): The C1 benzylic proton is heavily deshielded by the adjacent nitrogen atom and the aromatic ring. It couples to the adjacent C2 methylene protons, appearing as a doublet of doublets (dd).

• Diastereotopic Protons (1.60–1.80 ppm): Because the C2 methylene group (-CH₂-) is directly adjacent to the (S)-chiral center at C1, its two protons are situated in different permanent magnetic environments. They are diastereotopic and magnetically inequivalent. They couple to each other (geminal coupling) as well as to the C1 and C3 protons, resulting in a complex multiplet rather than a simple quartet.

Table 1: Quantitative ¹H NMR Data Summary (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment / Causality
C3-H₃	0.88	Triplet (t)	3H	7.4	Terminal methyl, coupled to C2.
C2-H₂	1.60 - 1.80	Multiplet (m)	2H	-	Diastereotopic methylene (chiral influence).
NH₂	1.65	Broad singlet (br s)	2H	-	Amine (Disappears upon D₂O exchange).
C1-H	3.75	Doublet of doublets	1H	7.2, 6.4	Benzylic methine, deshielded by N and Ar.
OCH₃	3.87, 3.89	Singlets (s)	6H	-	Methoxy groups (no adjacent protons).
C5'-H	6.82	Doublet (d)	1H	8.1	Aromatic (ortho to OMe).
C6'-H	6.85	Doublet of doublets	1H	8.1, 1.9	Aromatic (para to OMe, ortho to alkyl).
C2'-H	6.88	Doublet (d)	1H	1.9	Aromatic (ortho to alkyl, meta coupling).

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides the carbon skeleton blueprint. Acquired with proton decoupling (¹³C{¹H}), all signals appear as sharp singlets. The most diagnostic peaks are the oxygen-bound aromatic carbons (C3' and C4') which are shifted far downfield to ~148-149 ppm due to the electronegativity of the oxygen atoms. The benzylic C1 carbon appears at ~57.8 ppm, characteristic of a carbon bound to a primary amine.

Table 2: Quantitative ¹³C NMR Data Summary (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Type	Assignment
C3	11.0	CH₃	Terminal methyl
C2	32.5	CH₂	Aliphatic methylene
OCH₃	55.9, 56.0	CH₃	Methoxy carbons
C1	57.8	CH	Benzylic methine
C2', C5', C6'	110.1, 111.2, 118.6	CH	Aromatic CH carbons
C1'	139.5	C	Aromatic quaternary (ipso to alkyl)
C4', C3'	148.2, 149.1	C	Aromatic quaternary (bound to oxygen)

2D NMR Workflows for Unambiguous Assignment

While 1D NMR provides a strong foundational hypothesis, modern drug development requires absolute certainty. 2D NMR techniques are employed to map the exact connectivity of the molecule [3].

• COSY (Correlation Spectroscopy): Maps ¹H-¹H scalar couplings, confirming the C1-C2-C3 continuous spin system of the propyl chain.

• HSQC (Heteronuclear Single Quantum Coherence): Links protons to their directly attached carbons, differentiating the overlapping aromatic signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows long-range (2-3 bond) ¹H-¹³C couplings, crucial for anchoring the methoxy protons to the C3'/C4' quaternary carbons.

Figure 1: Logical workflow of 2D NMR experiments for structural validation.

Stereochemical Verification via Mosher's Method

1D and 2D NMR alone cannot determine absolute stereochemistry because enantiomers have identical NMR spectra in an achiral environment. To prove the molecule is the (S)-enantiomer, we must use a chiral derivatizing agent.

The industry standard is Mosher's Method [4][5]. The amine is reacted with both the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl).

• Causality: This reaction converts the enantiomeric amine into two distinct diastereomeric amides. Diastereomers have different physical properties and, crucially, different NMR chemical shifts. By calculating the difference in chemical shifts (Δδ = δS - δR) for the protons surrounding the chiral center, the spatial orientation of the substituents can be deduced, confirming the (S)-configuration.

Figure 2: Derivatization pathway using Mosher's acid chloride to confirm absolute stereochemistry.

References

• Introduction to NMR - Chemistry LibreTexts. Available at: [Link]

• How NMR Works | NMR 101 | Spectroscopy - Bruker. Available at:[Link]

• Nuclear Magnetic Resonance - Wikipedia. Available at:[Link]

• The Mosher Method in the Study of Natural Products | ACS In Focus - American Chemical Society. Available at: [Link]

Decoding the Mechanism of Action of Substituted Propan-1-Amine Compounds: A Structural and Pharmacological Whitepaper

Executive Summary

Substituted propan-1-amines represent one of the most privileged and versatile pharmacophores in modern medicinal chemistry. Characterized by a three-carbon propyl chain attached to a terminal nitrogen atom, this scaffold serves as the structural backbone for a vast array of neuropharmacological agents. As a Senior Application Scientist, understanding the precise causality between structural modifications on this backbone and their resulting physiological mechanisms is paramount for rational drug design. This whitepaper provides an in-depth technical analysis of the mechanism of action, structural determinants, and the rigorous experimental workflows required to synthesize and validate these compounds.

Structural Determinants and Pharmacological Divergence

The pharmacological destiny of a substituted propan-1-amine is dictated by its specific substitution pattern, which alters the molecule's lipophilicity, steric bulk, and electrostatic interactions within target protein binding pockets.

Class I: 3-Aryloxy-3-phenylpropan-1-amines

This subclass is defined by the presence of an aryloxy group and a phenyl ring at the 3-position of the propyl chain. Minor modifications to the aryloxy ring drastically shift the compound's affinity for specific monoamine transporters:

• Para-Substitution (The Serotonergic Shift): A para-trifluoromethyl substitution on the phenoxy ring—as seen in fluoxetine (N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine)—enhances lipophilicity and dictates high-affinity, selective binding to the Serotonin Transporter (SERT) 1.

• Ortho-Substitution (The Noradrenergic Shift): Conversely, an ortho-methyl substitution—as seen in atomoxetine (N-Methyl-3-phenyl-3-(o-tolyloxy)propan-1-amine)—sterically hinders SERT binding but perfectly aligns with the binding pocket of the Norepinephrine Transporter (NET), shifting the mechanism of action entirely toward NET inhibition 2.

Class II: Diphenylpropylamines

Compounds featuring two phenyl rings at the 3-position (e.g., N-methyl-3,3-diphenyl-propylamine) act as critical synthetic intermediates. Rather than targeting monoamine transporters, these derivatives are often utilized to synthesize complex cardiovascular agents (like the calcium channel blocker lercanidipine) or agents targeting muscarinic and opioid receptors 3.

Core Mechanism of Action: Monoamine Transporter Inhibition

For Class I compounds, the primary mechanism of action is the competitive inhibition of presynaptic monoamine reuptake transporters.

Acute Phase: The substituted propan-1-amine binds to the orthosteric site of SERT or NET. By occupying this site, the drug physically blocks the transporter from undergoing the conformational change required to translocate serotonin (5-HT) or norepinephrine (NE) from the synaptic cleft back into the presynaptic neuron. This causes an immediate, acute accumulation of the neurotransmitter in the synapse 4.

Chronic Neuroadaptation: The acute accumulation of 5-HT triggers a feedback loop. Elevated synaptic 5-HT initially hyperactivates presynaptic 5-HT1A and 5-HT1B autoreceptors, which temporarily suppresses neuronal firing. However, chronic administration of the propan-1-amine derivative forces the desensitization and downregulation of these autoreceptors. This causality—where acute transporter blockade forces chronic receptor downregulation—is the fundamental mechanism underlying their therapeutic efficacy in mood disorders 4.

Fig 1. Synaptic mechanism of substituted propan-1-amines inhibiting SERT and altering 5-HT dynamics.

Quantitative Structure-Activity Relationship (QSAR) Data

To illustrate the structure-activity divergence, the following table summarizes the pharmacological profiles of key substituted propan-1-amines based on their substitution patterns.

Compound Name	Core Scaffold	Key Substitution	Primary Target	Pharmacological Class
Fluoxetine	3-Aryloxy-3-phenylpropan-1-amine	p-Trifluoromethyl	SERT	Selective Serotonin Reuptake Inhibitor (SSRI)
Atomoxetine	3-Aryloxy-3-phenylpropan-1-amine	o-Methyl	NET	Norepinephrine Reuptake Inhibitor (NRI)
N-Methyl-3,3-diphenyl-propylamine	3,3-Diphenylpropylamine	N-Methyl	Opioid / Calcium Channels (via derivatives)	Synthetic Precursor / Analgesic

Experimental Protocols & Methodologies

Scientific integrity requires that experimental protocols act as self-validating systems. Below are the standard methodologies for synthesizing and pharmacologically validating substituted propan-1-amines.

Protocol 1: Scale-Up Synthesis via Reductive Amination

The synthesis of propan-1-amine derivatives (e.g., 3-(4-phenylpiperazin-1-yl)propan-1-amine) frequently utilizes reductive amination 5.

• Reagent Preparation: Dissolve the crude nitrile intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Causality: Anhydrous conditions are strictly maintained to prevent the premature quenching and degradation of the highly reactive reducing agent.

• Reduction: Carefully add Lithium aluminum hydride (LiAlH₄, 2.0 eq) portion-wise to the solution at 0°C under an Argon atmosphere.

  • Causality: LiAlH₄ is a powerful reducing agent. The reduction of nitriles to primary amines is highly exothermic; thermal control at 0°C prevents thermal runaway and suppresses the formation of secondary amine byproducts.

• Quenching (Fieser Method): Terminate the reaction by sequentially adding

  mL of water, mL of 15% NaOH, and mL of water (where is the grams of LiAlH₄ used).

  • Causality: This specific sequence forces the precipitation of aluminum salts into a granular, easily filterable solid, preventing the formation of untreatable emulsions and ensuring maximum recovery of the amine product.

Protocol 2: In Vitro Radioligand Binding Assay for Transporter Affinity

To validate the mechanism of action, transporter affinity must be quantified.

• Membrane Preparation: Isolate synaptosomes from rat cortical tissue via differential centrifugation in sucrose buffer.

• Incubation: Incubate the synaptosomal membranes with a radioligand ([³H]-citalopram for SERT or [³H]-nisoxetine for NET) in the presence of varying concentrations (10⁻¹⁰ to 10⁻⁵ M) of the synthesized propan-1-amine.

  • Self-Validation Check: Always include a known standard (e.g., unlabeled fluoxetine) in parallel wells to validate assay sensitivity and inter-assay reproducibility.

• Filtration & Washing: Terminate the reaction via rapid vacuum filtration over GF/B glass fiber filters pre-soaked in polyethylenimine. Wash rapidly with ice-cold buffer.

  • Causality: Rapid filtration separates the receptor-bound radioligand from the free radioligand. Ice-cold washes are critical as they drastically reduce the kinetic off-rate of the ligand, preventing dissociation during the separation phase.

• Data Analysis: Quantify bound radioactivity via liquid scintillation counting. Calculate the IC₅₀ and convert to

  using the Cheng-Prusoff equation.

Fig 2. Self-validating experimental workflow from chemical synthesis to pharmacological profiling.

References

• Classics in Chemical Neuroscience: Fluoxetine (Prozac) - PMC - NIH.
• N-Methyl-3-phenyl-3-(o-tolyloxy)
• Fluoxetine (Prozac) - Benchchem.
• Buy N-methyl-3,3-diphenyl-propylamine hydrochloride | 29768-15-8 - Smolecule.
• 3-(4-Phenylpiperazin-1-yl)propan-1-amine | 20529-19-5 | Benchchem.

Sources

• 1. Classics in Chemical Neuroscience: Fluoxetine (Prozac) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Methyl-3-phenyl-3-(o-tolyloxy)propan-1-amine Oxalate [benchchem.com]
• 3. Buy N-methyl-3,3-diphenyl-propylamine hydrochloride | 29768-15-8 [smolecule.com]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Comprehensive Technical Guide to CAS 101589-21-3: Properties, Synthesis, and Sourcing of 1-(3,4-dimethoxyphenyl)propan-1-amine

Executive Summary

In the landscape of modern medicinal chemistry, chiral benzylic amines serve as foundational building blocks for a vast array of neurotherapeutics and anti-inflammatory agents. CAS 101589-21-3 , chemically identified as 1-(3,4-dimethoxyphenyl)propan-1-amine, is a highly versatile primary amine. This whitepaper provides a rigorous technical breakdown of its physicochemical profile, self-validating synthetic protocols, mechanistic utility in drug design, and critical quality control standards for commercial sourcing.

Physicochemical Profiling & Pharmacophore Logic

Understanding the structural logic of CAS 101589-21-3 is essential for predicting its behavior in both synthetic pathways and biological systems. The molecule features three critical domains: a 3,4-dimethoxyphenyl ring, a propyl aliphatic chain, and a primary benzylic amine.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
IUPAC Name	1-(3,4-dimethoxyphenyl)propan-1-amine
CAS Registry Number	101589-21-3
Molecular Formula	C₁₁H₁₇NO₂
Molecular Weight	195.26 g/mol
Precursor CAS	1835-04-7 (1-(3,4-dimethoxyphenyl)propan-1-one)
Physical State	Pale yellow liquid (Free base) / White crystalline solid (HCl salt)
Solubility Profile	Soluble in MeOH, EtOH, DMSO (Free base); Soluble in H₂O (HCl salt)

Causality in Structural Design:

• The 3,4-Dimethoxy Motif: This serves as a metabolically stable bioisostere for catecholamines (e.g., dopamine). While retaining the necessary electronic properties for receptor binding, the methoxy groups prevent rapid in vivo degradation by Catechol-O-methyltransferase (COMT), drastically improving the pharmacokinetic half-life of derived drugs.

• The Propyl Chain: The aliphatic extension provides critical steric bulk. During target engagement, this chain anchors the molecule into specific hydrophobic sub-pockets (such as those found in Phosphodiesterase-4), driving binding affinity through enhanced Van der Waals interactions.

• The Benzylic Amine: Acting as the primary vector for synthetic functionalization, the amine allows for rapid diversification via amide coupling, reductive amination, or alkylation.

De Novo Synthesis & Chiral Resolution Protocols

The synthesis of CAS 101589-21-3 typically begins with the precursor 1-(3,4-dimethoxyphenyl)propan-1-one (CAS 1835-04-7), a compound frequently utilized in high-throughput biological screening assays[1]. To ensure scientific integrity, the following protocol is designed as a self-validating system , embedding analytical checks at critical junctures.

Protocol 1: Reductive Amination

Objective: Convert the ketone precursor to the racemic primary amine.

• Imine Formation: Dissolve 1-(3,4-dimethoxyphenyl)propan-1-one (1.0 eq) in anhydrous methanol. Add ammonium acetate (NH₄OAc) in a 10-fold molar excess.

  • Causality: The massive excess of ammonia is required to drive the equilibrium forward, preventing the formation of secondary amine byproducts. Stir at room temperature for 2 hours.

  • Validation Check: Withdraw a 50 µL aliquot, quench with H₂O, extract with ethyl acetate, and perform Thin-Layer Chromatography (TLC; Hexane:EtOAc 7:3). The complete disappearance of the ketone (R_f ~0.6) and appearance of the imine (R_f ~0.3) validates phase completion.

• Selective Reduction: Cool the reaction to 0 °C. Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) in small portions.

  • Causality: NaBH₃CN is chosen over NaBH₄ because it selectively reduces imines over ketones at mildly acidic pH (pH ~6), preventing the formation of the alcohol byproduct.

• Workup: Stir for 12 hours. Quench carefully with 1M HCl (in a fume hood to manage HCN gas evolution). Basify with NaOH to pH 10, extract with dichloromethane, dry over Na₂SO₄, and concentrate to yield racemic CAS 101589-21-3.

Protocol 2: Diastereomeric Salt Resolution

Objective: Isolate the active (R)- or (S)-enantiomer from the racemate.

• Salt Formation: Dissolve the racemic amine in hot isopropanol. Add 0.5 equivalents of a chiral resolving agent (e.g., L-(+)-Tartaric acid or (R)-(-)-Mandelic acid).

  • Causality: Utilizing the Pope-Peachey method (0.5 eq) ensures that only the least soluble diastereomeric salt precipitates, leaving the opposite enantiomer in solution as a free base, maximizing the enantiomeric purity of the precipitate.

• Crystallization: Allow the solution to cool slowly to room temperature, then incubate at 4 °C overnight. Filter the resulting crystals.

• Liberation & Validation Check: Treat the crystals with 1M NaOH and extract with organic solvent to liberate the free chiral amine. Dissolve a 1 mg sample in HPLC-grade hexane/isopropanol and analyze via Chiral HPLC (e.g., Daicel Chiralcel OD-H column). A peak integration showing >98% enantiomeric excess (ee) validates the resolution.

Synthetic workflow and chiral resolution of CAS 101589-21-3.

Mechanistic Applications in Drug Discovery

In pharmacological applications, derivatives of CAS 101589-21-3 are heavily utilized in the development of Phosphodiesterase-4 (PDE4) inhibitors and G-Protein Coupled Receptor (GPCR) ligands.

When a derivative binds to the PDE4 enzyme, the 3,4-dimethoxyphenyl ring mimics the natural substrate (cAMP), while the benzylic amine acts as a linker to secondary pharmacophores that lock the enzyme in an inactive conformation. This inhibition prevents the hydrolysis of cAMP, leading to intracellular cAMP accumulation. The downstream effect is a potent dampening of pro-inflammatory cytokine release, making these derivatives critical in asthma and COPD research.

Mechanism of action for CAS 101589-21-3 derivatives in PDE4 inhibition.

Commercial Sourcing & Quality Control Standards

When transitioning from de novo synthesis to commercial procurement, scientists must navigate the supplier landscape with strict quality control parameters. The compound is commercially available from specialized chemical vendors such as Accela ChemBio[2] and BLD Pharm[3].

Key Sourcing Logic:

• Salt Form Selection: The free base of CAS 101589-21-3 is a liquid that is prone to aerial oxidation and can absorb atmospheric CO₂ to form carbamates. For long-term storage and precise weighing, sourcing the hydrochloride salt—such as (R)-1-(3,4-Dimethoxyphenyl)propan-1-amine hydrochloride—is vastly superior due to its crystalline stability.

• Chiral Purity (ee%): If a specific enantiomer is required for Structure-Activity Relationship (SAR) studies, researchers must demand a Certificate of Analysis (CoA) demonstrating an enantiomeric excess (ee) of >99%. Trace amounts of the opposite enantiomer can drastically skew IC₅₀ values in sensitive biochemical assays.

• Neutralization Requirement: If sourcing the HCl salt, remember that subsequent amide coupling reactions (e.g., using HATU or EDC) will require the in situ addition of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to liberate the reactive free amine.

References

• Title: 54980-87-9,(2-methyl-1H-benzimidazol-1-yl)
• Title: 1,2-Bis(4-(benzyloxy)-3-methoxyphenyl)
• Title: 1-(3,4-Dimethoxyphenyl)
• Title: (R)-1-(3,4-Dimethoxyphenyl)propan-1-amine ...

Sources

• 1. 1-(3,4-Dimethoxyphenyl)propan-1-one | CAS#:1835-04-7 | Chemsrc [chemsrc.com]
• 2. 54980-87-9,(2-methyl-1H-benzimidazol-1-yl)acetonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 1,2-Bis(4-(benzyloxy)-3-methoxyphenyl)ethane-1,2-diamine|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to 1-(3,4-Dimethoxyphenyl)propan-1-amine: Synthesis, Characterization, and Potential Applications

Introduction

1-(3,4-Dimethoxyphenyl)propan-1-amine is a primary amine featuring a dimethoxy-substituted phenyl ring. This structural motif is of significant interest to researchers in medicinal chemistry and drug development due to its relationship to other biologically active phenethylamine compounds. The presence of the dimethoxybenzene group, a common feature in many natural products and pharmaceuticals, coupled with a chiral center at the first carbon of the propane chain, makes this molecule a valuable building block for the synthesis of more complex chemical entities. This guide provides a comprehensive overview of its chemical and physical properties, a detailed protocol for its synthesis via reductive amination, and a discussion of its potential applications based on the bioactivity of structurally related compounds.

Physicochemical Properties and Characterization

A thorough understanding of a molecule's physicochemical properties is fundamental to its application in research and development. The key identifiers and computed properties for 1-(3,4-dimethoxyphenyl)propan-1-amine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO₂	[1]
Molecular Weight	195.26 g/mol	[2][3]
IUPAC Name	1-(3,4-dimethoxyphenyl)propan-1-amine	[1]
CAS Number	101589-21-3	[1]

Spectroscopic Characterization (Predicted)

While extensive, peer-reviewed spectroscopic data for 1-(3,4-dimethoxyphenyl)propan-1-amine is not widely available, we can predict its characteristic spectral features based on its structure and data from its close isomer, 1-(3,4-dimethoxyphenyl)propan-2-amine.[4]

• ¹H NMR: The proton on the carbon bearing the amine group (C1) would be expected to appear as a triplet, coupled to the adjacent methylene (CH₂) group. The aromatic protons would exhibit a characteristic splitting pattern for a 1,2,4-trisubstituted benzene ring. The two methoxy groups would each appear as a singlet, and the ethyl group protons would present as a triplet and a multiplet.

• ¹³C NMR: The spectrum would show 11 distinct carbon signals. The carbon attached to the nitrogen (C1) would resonate in the aminic region, and the two methoxy carbons would appear further downfield. The aromatic carbons would have chemical shifts influenced by the electron-donating methoxy groups.

• Mass Spectrometry (MS): The electron impact (EI) mass spectrum would likely show a molecular ion peak (M⁺) at m/z 195. The fragmentation pattern would be expected to involve the loss of the ethyl group and subsequent rearrangements of the resulting benzylic cation.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by N-H stretching vibrations of the primary amine group in the region of 3300-3400 cm⁻¹. C-H stretching vibrations of the aromatic and aliphatic groups, as well as C=C stretching of the aromatic ring and C-O stretching of the methoxy groups, would also be prominent.

Synthesis via Reductive Amination: A Detailed Protocol

The synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine can be efficiently achieved through the reductive amination of its corresponding ketone, 1-(3,4-dimethoxyphenyl)propan-1-one (also known as 3',4'-dimethoxypropiophenone).[5][6] This widely used and robust reaction involves the initial formation of an imine intermediate from the ketone and an amine source, followed by its reduction to the target amine.[7][8][9]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine.

Step-by-Step Methodology

Materials:

• 1-(3,4-Dimethoxyphenyl)propan-1-one

• Ammonium acetate (or another suitable ammonia source)

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 1-(3,4-dimethoxyphenyl)propan-1-one (1.0 eq) in methanol. Add ammonium acetate (3-5 eq) to the solution. Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of this step can be monitored by thin-layer chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5-2.0 eq) portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and continue stirring for an additional 4-6 hours.

• Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced pressure. Add dichloromethane to the residue and transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 1-(3,4-dimethoxyphenyl)propan-1-amine by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

Potential Applications in Drug Discovery and Development

While specific biological activities of 1-(3,4-dimethoxyphenyl)propan-1-amine are not extensively documented, its structural similarity to other pharmacologically active compounds suggests several potential areas of application.

Scaffold for Novel Therapeutics

The phenethylamine backbone is a privileged scaffold in medicinal chemistry, forming the core of many neurotransmitters and drugs. The 3,4-dimethoxy substitution pattern is found in numerous bioactive natural products and synthetic compounds. Therefore, this molecule serves as a valuable starting material for the synthesis of novel compounds with potential activities in areas such as:

• Anticancer Agents: Chalcones and their derivatives, which share the 1,3-diarylpropane skeleton, have demonstrated cytotoxic effects against various cancer cell lines.[10] The amine functionality of the target compound provides a handle for further chemical modification to explore structure-activity relationships for potential anticancer drugs.

• Anti-inflammatory Agents: Compounds with the 3,4-dimethoxyphenyl moiety have been investigated for their anti-inflammatory properties.[6] The amine group can be derivatized to produce amides or other functional groups that may modulate inflammatory pathways.

• Central Nervous System (CNS) Active Compounds: The core structure is analogous to several psychoactive substances, although its specific pharmacological profile is unknown. It could be used as a precursor for the development of novel CNS agents with therapeutic potential.

Signaling Pathway Modulation

The development of small molecules that can selectively modulate cellular signaling pathways is a cornerstone of modern drug discovery. The structural features of 1-(3,4-dimethoxyphenyl)propan-1-amine make it a candidate for derivatization to target various enzymes and receptors involved in disease pathogenesis.

Caption: Logical relationship for drug discovery using the target molecule.

Conclusion

1-(3,4-Dimethoxyphenyl)propan-1-amine is a valuable chemical entity with significant potential for application in scientific research, particularly in the field of drug discovery. Its straightforward synthesis via reductive amination, a reliable and scalable method, makes it readily accessible. While further studies are needed to fully elucidate its biological activity, its structural characteristics suggest that it is a promising scaffold for the development of novel therapeutic agents targeting a range of diseases. This guide provides the foundational knowledge for researchers and drug development professionals to synthesize, characterize, and explore the potential of this versatile compound.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Chiral Resolution of Racemic Acids Using (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Abstract

The separation of enantiomers from a racemic mixture, a process known as chiral resolution, is a critical step in the development of pharmaceuticals, agrochemicals, and fine chemicals.[1] This is due to the often distinct biological activities of individual enantiomers.[1] Diastereomeric salt formation is a robust, scalable, and widely adopted method for chiral resolution.[2][3] This technique involves reacting a racemic mixture with an enantiomerically pure resolving agent to form diastereomeric salts. These salts, unlike the original enantiomers, have different physical properties, such as solubility, allowing for their separation by fractional crystallization.[4][5] This document provides a detailed guide on the use of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, a chiral amine, as a resolving agent for the separation of racemic carboxylic acids.

Introduction to Chiral Resolution by Diastereomeric Salt Formation

Chiral molecules exist as non-superimposable mirror images called enantiomers. In a laboratory synthesis from achiral precursors, these are typically produced as a 50:50 mixture known as a racemate.[4][5] However, in biological systems, one enantiomer is often responsible for the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[6] Consequently, regulatory bodies frequently require the production of single-enantiomer drugs.[1]

The most common method for resolving racemates on an industrial scale is the formation of diastereomeric salts.[2] The principle is straightforward:

• Salt Formation: A racemic acid ((R/S)-Acid) is reacted with an enantiomerically pure chiral base, such as (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine ((S)-Base). This acid-base reaction yields a mixture of two diastereomeric salts: ((R)-Acid)•((S)-Base) and ((S)-Acid)•((S)-Base).[5][7]

• Separation: Because these salts are diastereomers, they have different crystal lattice energies and solubilities in a given solvent.[7][8][9] This difference allows the less soluble diastereomeric salt to be selectively crystallized and isolated by filtration.[1]

• Liberation: The isolated, enantiomerically enriched salt is then treated with a strong acid or base to break the salt, regenerating the now-resolved enantiomer of the original acid and recovering the chiral resolving agent.[5][10]

Advantages of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine as a Resolving Agent

While classic resolving agents like brucine and strychnine are effective, synthetic chiral amines offer greater versatility.[4][5] (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine belongs to the class of phenylethylamine derivatives, which are well-established resolving agents.[11] Its structural features—a basic amine for salt formation, a defined stereocenter for chiral recognition, and aromatic rings that can facilitate crystal packing—make it an effective tool for resolving a variety of acidic compounds.

Mechanism of Chiral Recognition and Separation

The success of a diastereomeric salt resolution hinges on the difference in solubility between the two diastereomeric salts.[8] This difference arises from the distinct three-dimensional structures of the salts, which lead to variations in their crystal packing and solvation energies. The (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine interacts with the (R) and (S) enantiomers of the acid through a combination of ionic bonds, hydrogen bonds, and van der Waals interactions. The resulting diastereomeric complexes have unique shapes and intermolecular interactions, leading to one being thermodynamically more stable and thus less soluble in a carefully selected solvent system.

Figure 1: Mechanism of chiral resolution via diastereomeric salt formation.

Experimental Protocols

The following protocols provide a framework for developing a successful chiral resolution. Optimization is often necessary and is highly dependent on the specific racemic acid being resolved.[12]

Protocol 1: Screening for Optimal Solvent and Conditions

The choice of solvent is the most critical parameter for a successful resolution.[1] A systematic screening approach is highly recommended.[2][13]

Materials:

• Racemic acid

• (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

• A selection of solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, acetonitrile, and mixtures thereof)

• 96-well plate or small vials[13]

• Stir plate and magnetic stir bars

Procedure:

• Salt Formation: In a test tube, dissolve 1.0 equivalent of the racemic acid and 0.5-1.0 equivalents of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine in a minimal amount of a solvent in which both are highly soluble (e.g., methanol). A sub-stoichiometric amount of resolving agent (e.g., 0.5 eq) is often used to maximize the yield and purity of the first crop of crystals.[6]

• Solvent Evaporation: Remove the solvent under reduced pressure to obtain the solid diastereomeric salt mixture.

• Solvent Addition: Distribute the solid salt mixture equally among the vials or wells of the plate.

• Screening: To each well, add a different screening solvent or solvent mixture (e.g., 0.5 mL).

• Equilibration: Seal the vials/plate and stir the slurries at room temperature for 12-24 hours. Alternatively, heat the mixtures to reflux to achieve full dissolution, then allow them to cool slowly to room temperature.

• Observation: Observe the vials for crystallization. Vials with a moderate amount of crystalline precipitate are considered "hits." No crystals indicates the salt is too soluble, while a thick, amorphous solid suggests it is too insoluble.

• Analysis: Isolate the crystals from the most promising conditions by filtration. Wash the crystals with a small amount of the cold solvent.[1]

• Purity Check: Liberate the acid from the crystalline salt (see Protocol 3) and determine its enantiomeric excess (% ee) using chiral HPLC or polarimetry. The mother liquor can also be analyzed to determine which enantiomer was left in solution.

Solvent System	Observation	Yield (%)	% ee of Precipitate
Methanol	Clear solution, no crystals	0	-
Ethanol	Small amount of fine needles	25	85% (R)
Isopropanol	Heavy crystalline precipitate	48	65% (R)
Ethyl Acetate	Oily precipitate	-	-
9:1 Ethanol/Water	Well-formed prisms	35	95% (R)
Table 1: Example of a solvent screening data summary for the resolution of a hypothetical racemic acid.

Protocol 2: Scaled-Up Resolution and Crystallization

Once an optimal solvent system is identified, the resolution can be performed on a larger scale.

Procedure:

• Dissolution: In a flask equipped with a condenser and stir bar, dissolve the racemic acid (e.g., 10.0 g) and the optimized molar equivalent of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine in the chosen solvent system (e.g., 9:1 Ethanol/Water) with heating until a clear solution is obtained.

• Cooling & Crystallization: Slowly cool the solution to room temperature. If crystallization does not occur spontaneously, it can be induced by scratching the inside of the flask or by adding a seed crystal from the screening experiment.

• Maturation: Allow the mixture to stir at room temperature for several hours, or even overnight, to ensure the system reaches equilibrium. Further cooling in an ice bath may increase the yield.

• Isolation: Collect the crystals by vacuum filtration through a Büchner funnel.

• Washing: Wash the filter cake with a small volume of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature.

Protocol 3: Liberation of the Enantiomerically Enriched Acid

This step breaks the diastereomeric salt to recover the target acid and the resolving agent.

Procedure:

• Suspension: Suspend the dried, enantiomerically enriched diastereomeric salt in a biphasic mixture of water and an organic solvent (e.g., diethyl ether or ethyl acetate).

• Acidification: Add a strong acid, such as 2M HCl, dropwise while stirring until the aqueous layer is acidic (pH 1-2). This protonates the chiral amine, making it water-soluble as the hydrochloride salt, while the target carboxylic acid becomes the free acid.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

• Washing & Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter to remove the drying agent and concentrate the solution under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Resolving Agent Recovery (Optional): The aqueous layer containing the protonated resolving agent can be basified with NaOH to pH 12-14, followed by extraction with an organic solvent to recover the (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine for reuse.

Figure 2: A generalized workflow for chiral resolution experiments.

Troubleshooting and Optimization

• Poor Resolution (% ee): If the enantiomeric excess is low, the diastereomeric salts may have very similar solubilities. Try a different solvent system or consider recrystallizing the enriched salt. Sometimes, temperature cycling (annealing) can improve purity.[13]

• Low Yield: This may occur if the less-soluble salt still has significant solubility in the chosen solvent. Try adjusting the solvent composition or lowering the final crystallization temperature.

• Oil Formation: If the salt "oils out" instead of crystallizing, it indicates that the melting point of the salt is lower than the boiling point of the solvent, or solubility is too high. Try using a more non-polar solvent, a lower concentration, or a slower cooling rate.

• No Crystallization: The diastereomeric salt is too soluble. A less polar solvent or a solvent mixture is required.

Conclusion

Chiral resolution by diastereomeric salt formation is a powerful and scalable technique.[2] The use of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine provides an effective chiral resolving agent for a range of racemic acids. The success of this method relies heavily on the systematic screening and optimization of the solvent and crystallization conditions.[12][14] By following the protocols outlined in this guide, researchers can develop a robust process for obtaining enantiomerically pure materials essential for their research and development activities.

References

• Benchchem. (n.d.). Application Notes and Protocols for Chiral Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid.
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• ResearchGate. (n.d.).
• Kannappan, V. (2025). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution.
• Hegedüs, M., et al. (2022).
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
• LibreTexts Chemistry. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
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• Max Planck Institute. (n.d.).
• Păcurariu, C., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
• HKUST. (n.d.).
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protocol for resolution of racemic acids with (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

An In-Depth Guide to the Resolution of Racemic Carboxylic Acids Using (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Authored by: A Senior Application Scientist

This document provides a comprehensive protocol and scientific rationale for the resolution of racemic carboxylic acids utilizing the chiral resolving agent (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine. This classical chemical resolution method remains a robust, scalable, and indispensable technique in pharmaceutical development and fine chemical synthesis, where the isolation of a single enantiomer is critical for therapeutic efficacy and safety.

The Principle of Diastereomeric Salt Resolution

The separation of enantiomers, which possess identical physical properties, presents a significant challenge in chemistry.[1] Diastereomeric salt formation is an elegant and widely practiced technique that circumvents this issue.[2][3] The core principle relies on converting the enantiomeric pair into a pair of diastereomers, which, unlike enantiomers, have distinct physical properties such as solubility, melting point, and crystal structure.[3][4][5]

The process, as detailed here, involves the reaction of a racemic carboxylic acid—an equimolar mixture of (R)- and (S)-enantiomers—with a single enantiomer of a chiral base, in this case, (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine. This acid-base reaction yields two diastereomeric salts:

• (R)-Carboxylic Acid • (S)-Amine Salt

• (S)-Carboxylic Acid • (S)-Amine Salt

Due to their different three-dimensional arrangements, these two diastereomeric salts exhibit different solubilities in a carefully selected solvent system.[2][4] This disparity allows the less soluble diastereomer to preferentially crystallize from the solution, enabling its separation by filtration. The enantiomerically pure carboxylic acid is then liberated from the isolated salt by treatment with a strong acid, and the valuable chiral resolving agent can be recovered and recycled.

Experimental Workflow Overview

The logical flow of the resolution process is depicted below. The critical stages involve the formation of diastereomeric salts, selective crystallization, isolation of the desired salt, and subsequent liberation of the target enantiomer.

Caption: Workflow for chiral resolution via diastereomeric salt crystallization.

Detailed Application Protocol

This protocol provides a generalized framework. The specific solvent, temperatures, and crystallization times must be optimized for each unique racemic acid.

Materials & Equipment

Reagents:

• Racemic carboxylic acid to be resolved

• (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine (≥98% enantiomeric purity)

• Screening Solvents: Methanol, Ethanol, Isopropanol, Ethyl Acetate, Acetonitrile, Toluene, and mixtures thereof.

• Acid (1M Hydrochloric Acid)

• Base (1M Sodium Hydroxide)

• Organic extraction solvent (e.g., Dichloromethane, Ethyl Acetate)

• Anhydrous sodium sulfate or magnesium sulfate for drying

Equipment:

• Erlenmeyer flasks and beakers

• Magnetic stirrer and heating mantle

• Reflux condenser

• Büchner funnel and vacuum flask

• Separatory funnel

• Rotary evaporator

• Analytical balance

• pH meter or pH paper

• Instrumentation for enantiomeric excess (e.e.) determination (e.g., Chiral HPLC, Polarimeter)

Step-by-Step Experimental Procedure

Part A: Diastereomeric Salt Formation and Crystallization

• Preparation: In an Erlenmeyer flask, dissolve the racemic carboxylic acid (1.0 eq.) in the minimum amount of a pre-determined optimal solvent (or solvent mixture) at an elevated temperature (e.g., boiling point).

• Addition of Resolving Agent: In a separate flask, dissolve (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine (0.5-1.0 eq.) in the same solvent, heating gently if necessary. Expert Insight: Using 0.5 equivalents of the resolving agent is often more efficient. This stoichiometrically forms salt with only half of the racemic acid, maximizing the recovery of one pure diastereomer without wasting the resolving agent on the more soluble salt.

• Salt Formation: Slowly add the warm amine solution to the carboxylic acid solution with continuous stirring.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Slow cooling is paramount for selective crystallization and achieving high diastereomeric purity.[2] Rapid cooling can lead to the co-precipitation of the more soluble diastereomer.

• Maximize Yield: Once at room temperature, place the flask in an ice bath for 1-2 hours to maximize the precipitation of the less soluble salt.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals sparingly with a small amount of the ice-cold crystallization solvent to remove any adhering mother liquor containing the more soluble diastereomer.

• Drying: Dry the crystals under vacuum to a constant weight. At this stage, a sample can be taken to determine diastereomeric purity if desired. For enhanced purity, this crystalline salt can be recrystallized.[5]

Part B: Liberation of the Enantiomerically Pure Acid

• Dissolution: Suspend the dried diastereomeric salt crystals in a mixture of water and an organic extraction solvent (e.g., ethyl acetate) in a separatory funnel.

• Acidification: Add 1M HCl dropwise while shaking until the aqueous layer is acidic (pH 1-2). This breaks the salt, protonating the carboxylic acid and leaving the amine salt in the aqueous phase.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with fresh portions of the organic solvent.

• Washing & Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Final Product: The resulting solid or oil is the enantiomerically enriched carboxylic acid.

Part C: Recovery of the Chiral Resolving Agent

• Basification: Take the acidic aqueous layer from step B-3 and add 1M NaOH dropwise until the solution is strongly basic (pH 12-14). This deprotonates the amine salt, liberating the free (S)-amine.

• Extraction: Extract the aqueous layer three times with an organic solvent like dichloromethane.

• Washing & Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to recover the (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, which can be reused.

Analysis of Enantiomeric Excess (e.e.)

The success of the resolution is quantified by the enantiomeric excess (e.e.) of the isolated carboxylic acid.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most accurate and widely used method. A chiral stationary phase is used to separate the two enantiomers, and the relative peak areas are used to calculate the e.e.

• Polarimetry: Measures the optical rotation of the sample. If the specific rotation of the pure enantiomer is known, the e.e. can be calculated.[5] However, this method is less precise than HPLC.

• NMR Spectroscopy: Using chiral shift reagents can also be employed to differentiate and quantify the enantiomers.

Data & Performance Metrics

The effectiveness of a resolution is highly dependent on the substrate and solvent system. The following table provides an illustrative example of expected outcomes.

Parameter	Description	Rationale & Expert Insight
Resolving Agent Stoichiometry	0.5 - 1.0 molar equivalents	Using 0.5 eq. is often preferred as it targets the crystallization of only one diastereomer, potentially leading to higher purity in a single step and conserving the resolving agent.
Optimal Solvent	e.g., Ethanol/Water (9:1)	The solvent system is the most critical variable.[4] It must be chosen to maximize the solubility difference between the two diastereomeric salts. This is often found through empirical screening.
Crystallization Temperature	Cool from 70°C to 0°C	A slow, controlled cooling profile is essential for forming large, pure crystals. A final cooling step in an ice bath maximizes the yield of the precipitate.[2]
Typical Yield (Resolved Acid)	35-45% (based on racemate)	The theoretical maximum yield for a single enantiomer from a classical resolution is 50%. Practical yields are often slightly lower due to transfer losses and solubility.
Expected Enantiomeric Excess	>95% e.e.	A successful single crystallization should yield high e.e. For pharmaceutical applications requiring >99.5% e.e., a recrystallization of the diastereomeric salt is often necessary.

References

• ACS Publications. (2011). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Available at: [Link]

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• National Center for Biotechnology Information. (2011). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Available at: [Link]

• DiVA portal. (n.d.). Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. Available at: [Link]

• ResearchGate. (2025). Efficient Crystallization-Induced Dynamic Resolution of α-Substituted Carboxylic Acids. Available at: [Link]

• PubMed. (2011). A simple method for the determination of enantiomeric excess and identity of chiral carboxylic acids. Available at: [Link]

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Application Note and Protocol for the Diastereomeric Salt Resolution of (±)-1-(3,4-Dimethoxyphenyl)propan-1-amine to Isolate the (S)-enantiomer

Abstract

This document provides a comprehensive guide for the chiral resolution of racemic (±)-1-(3,4-dimethoxyphenyl)propan-1-amine via diastereomeric salt formation to isolate the (S)-enantiomer. Chiral amines are crucial building blocks in the synthesis of numerous pharmaceutical agents and fine chemicals, where specific enantiomers often exhibit desired therapeutic effects while the other may be inactive or even detrimental.[1][2] This application note details the underlying principles of diastereomeric salt resolution, offers a systematic approach to selecting an appropriate chiral resolving agent and solvent, and provides a detailed, step-by-step protocol for the resolution process, including the formation of diastereomeric salts, fractional crystallization, and the liberation of the enantiomerically enriched amine.[1][3][4][5]

Introduction: The Principle of Diastereomeric Salt Resolution

Chiral resolution by diastereomeric salt formation is a robust and scalable classical technique for separating enantiomers from a racemic mixture.[4][6] The fundamental principle lies in the reaction of a racemic mixture, in this case, (±)-1-(3,4-dimethoxyphenyl)propan-1-amine, with an enantiomerically pure chiral resolving agent, which is typically a chiral acid. This acid-base reaction yields a pair of diastereomeric salts. Unlike enantiomers, which possess identical physical properties, diastereomers have distinct physicochemical characteristics, most notably different solubilities in a given solvent.[1][3][5][7] This disparity in solubility is exploited through fractional crystallization, where the less soluble diastereomeric salt preferentially crystallizes from the solution, leaving the more soluble diastereomer in the mother liquor.[3][5] Subsequent isolation of the crystalline salt and liberation of the amine by treatment with a base affords the desired enantiomerically enriched amine.[1][5]

Selection of Chiral Resolving Agent and Solvent System

The success of a diastereomeric resolution is highly dependent on the judicious selection of the chiral resolving agent and the crystallization solvent.[8] An ideal combination will result in a significant difference in the solubilities of the two diastereomeric salts, leading to efficient separation and high enantiomeric excess (e.e.) of the desired product.

Recommended Chiral Resolving Agents for Primary Amines

For the resolution of primary amines such as 1-(3,4-dimethoxyphenyl)propan-1-amine, several chiral acids are commonly employed. The selection is often based on empirical screening, but some general guidelines can be followed.

Chiral Resolving Agent	Structure	Key Attributes
L-(+)-Tartaric Acid	A C4-dicarboxylic acid with two chiral centers.	Readily available, cost-effective, and extensively documented for the resolution of primary amines.[1][3]
(S)-(-)-Mandelic Acid	An α-hydroxy carboxylic acid with one chiral center.	Often provides high enantiomeric excess in a single crystallization.[1]
(1S)-(+)-10-Camphorsulfonic Acid	A strong sulfonic acid derived from camphor.	Particularly effective for less basic amines due to its strong acidic nature.[1]

For the resolution of (±)-1-(3,4-dimethoxyphenyl)propan-1-amine to obtain the (S)-enantiomer, L-(+)-tartaric acid is recommended as a starting point due to its proven efficacy, cost-effectiveness, and the high likelihood of forming crystalline salts.

Solvent Screening Protocol

The choice of solvent is critical for achieving good separation. The ideal solvent should exhibit a large solubility difference between the two diastereomeric salts. A preliminary small-scale solvent screening is highly recommended.

Protocol for Solvent Screening:

• In separate small test tubes, dissolve a small amount of the racemic amine and a stoichiometric equivalent of the chosen chiral resolving agent in a range of solvents (e.g., methanol, ethanol, isopropanol, acetone, and aqueous mixtures thereof).

• Gently heat the solutions to ensure complete dissolution.

• Allow the solutions to cool slowly to room temperature and then in an ice bath.

• Observe the formation of crystals. The solvent system that yields a good crystalline precipitate is a promising candidate for the preparative scale resolution.

Experimental Protocols

This section provides a detailed, step-by-step procedure for the diastereomeric salt resolution of (±)-1-(3,4-dimethoxyphenyl)propan-1-amine using L-(+)-tartaric acid.

Materials and Equipment

• (±)-1-(3,4-Dimethoxyphenyl)propan-1-amine

• L-(+)-Tartaric acid (enantiomerically pure)

• Methanol (or other suitable solvent determined from screening)

• 2 M Sodium hydroxide (NaOH) solution

• Dichloromethane (or other suitable organic extraction solvent)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (Erlenmeyer flasks, Büchner funnel, separatory funnel)

• Magnetic stirrer and hotplate

• Vacuum filtration apparatus

• Rotary evaporator

• pH meter or pH paper

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for the resolution of (±)-1-(3,4-Dimethoxyphenyl)propan-1-amine.

Protocol 1: Diastereomeric Salt Formation and Fractional Crystallization

• Salt Formation: In a 250 mL Erlenmeyer flask, dissolve 10.0 g (51.2 mmol) of (±)-1-(3,4-dimethoxyphenyl)propan-1-amine in 100 mL of methanol. In a separate flask, dissolve 7.68 g (51.2 mmol) of L-(+)-tartaric acid in 50 mL of methanol.

• Combine and Dissolve: While stirring, add the tartaric acid solution to the amine solution. Gently heat the mixture on a hotplate to ensure complete dissolution of the resulting salts.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature without disturbance. The formation of crystals of the less soluble diastereomeric salt should be observed. For further crystallization, the flask can be placed in an ice bath or a refrigerator for several hours.[5]

• Isolation of Diastereomeric Salt: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomer.[5]

• Drying: Dry the collected crystals under vacuum or in a desiccator to a constant weight.

Protocol 2: Liberation of the Enantiomerically Enriched Amine

• Dissolution of the Salt: Dissolve the dried diastereomeric salt in a minimal amount of water.

• Basification: Add 2 M NaOH solution dropwise while stirring until the pH of the solution is basic (pH > 10). This will neutralize the tartaric acid and liberate the free amine.[5]

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the liberated amine with an organic solvent (e.g., dichloromethane) three times (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the enantiomerically enriched (S)-1-(3,4-dimethoxyphenyl)propan-1-amine.

Protocol 3: Recovery of the Chiral Resolving Agent

• Acidification: The aqueous layer remaining after the extraction of the amine can be acidified with concentrated HCl until the pH is acidic (pH < 2).

• Crystallization and Isolation: L-(+)-tartaric acid will precipitate out of the solution upon acidification. Cool the mixture in an ice bath to maximize precipitation. Collect the solid by vacuum filtration, wash with a small amount of cold water, and dry. The recovered resolving agent can potentially be reused.[5]

Characterization and Quality Control

The success of the resolution must be quantified by determining the enantiomeric excess (e.e.) of the final product.

Analytical Technique	Purpose	Expected Outcome
Chiral High-Performance Liquid Chromatography (HPLC)	To determine the enantiomeric excess (e.e.) of the resolved amine.	A chromatogram showing two peaks corresponding to the (R) and (S) enantiomers, with the peak for the (S)-enantiomer being significantly larger.
Polarimetry	To measure the optical rotation of the resolved amine.	A specific rotation value corresponding to the enantiomerically enriched (S)-amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure and purity of the resolved amine.	A spectrum consistent with the structure of 1-(3,4-dimethoxyphenyl)propan-1-amine.
Melting Point Analysis	To characterize the diastereomeric salts.	The two diastereomeric salts will have distinct melting points.[7]

Troubleshooting and Optimization

• No Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod to induce crystallization. Seeding with a small crystal of the desired diastereomeric salt can also be beneficial.[5] Alternatively, slowly add a co-solvent in which the salt is less soluble.

• Low Enantiomeric Excess: If the e.e. is low, the isolated diastereomeric salt can be recrystallized from the same or a different solvent system to improve its purity. The choice of resolving agent and solvent may also need to be re-evaluated.

• Oil Formation: If the diastereomeric salt "oils out" instead of crystallizing, try using a more dilute solution or a different solvent system.

Logical Relationship in Diastereomeric Salt Resolution

Caption: Logical flow of diastereomeric salt resolution.

References

• A Comparative Guide to Chiral Resolving Agents for Primary Amines. Benchchem.
• A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid. Benchchem.
• Application Notes and Protocols for Diastereomeric Salt Formation with 1,2,3,4-Tetrahydro-1-naphthylamine Hydrochloride. Benchchem.
• Application Notes and Protocols for Diastereomeric Salt Crystallization with (R)-2-Hydroxy-2-phenylpropanoic Acid. Benchchem.
• Formation and Crystallization based Separation of Diastereomeric Salts. MPG.PuRe.
• Chiral resolution. Wikipedia.
• Diastereomeric Salt Definition. Fiveable.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. fiveable.me [fiveable.me]
• 8. pure.mpg.de [pure.mpg.de]

The Strategic Synthesis and Application of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine: A Chiral Intermediate for Advanced Pharmaceutical Development

Introduction: The Significance of Chiral Amines in Medicinal Chemistry

In the landscape of modern drug discovery and development, the chirality of a molecule is of paramount importance. The spatial arrangement of atoms in a chiral molecule can lead to significant differences in pharmacological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even responsible for adverse effects. Consequently, the ability to synthesize enantiomerically pure compounds is a cornerstone of pharmaceutical chemistry. (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is a key chiral intermediate, serving as a versatile building block for the synthesis of a range of complex and biologically active molecules. Its 3,4-dimethoxyphenyl moiety is a common feature in many isoquinoline alkaloids and other pharmacologically relevant scaffolds. This document provides detailed application notes and protocols for the synthesis, chiral resolution, and utilization of this important intermediate, aimed at researchers, scientists, and professionals in the field of drug development.

Part 1: Synthesis of Racemic 1-(3,4-Dimethoxyphenyl)propan-1-amine

The synthesis of the racemic amine is the initial step towards obtaining the desired (S)-enantiomer. A common and efficient method for this transformation is the reductive amination of the corresponding ketone, 1-(3,4-dimethoxyphenyl)propan-1-one. This process involves the formation of an imine intermediate, which is then reduced to the amine.

Protocol 1: Synthesis of Racemic 1-(3,4-Dimethoxyphenyl)propan-1-amine via Reductive Amination

This protocol outlines the synthesis of the racemic amine from 1-(3,4-dimethoxyphenyl)propan-1-one.

Materials:

• 1-(3,4-Dimethoxyphenyl)propan-1-one

• Ammonium acetate or Ammonia in methanol

• Sodium cyanoborohydride (NaBH₃CN) or Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl) in diethyl ether or isopropanol

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 1-(3,4-dimethoxyphenyl)propan-1-one (1 equivalent) in methanol. Add a significant excess of ammonium acetate (e.g., 10 equivalents) or a solution of ammonia in methanol. Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of imine formation can be monitored by thin-layer chromatography (TLC).

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium cyanoborohydride (NaBH₃CN) or sodium borohydride (NaBH₄) (1.5-2 equivalents) portion-wise to the stirred solution. Note: NaBH₃CN is generally preferred as it is more selective for the imine over the ketone.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC until the starting ketone and imine are consumed.

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. To the aqueous residue, add dichloromethane (DCM) and a saturated aqueous solution of sodium bicarbonate to basify the mixture (pH > 9).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude racemic 1-(3,4-dimethoxyphenyl)propan-1-amine as an oil.

• Purification (Optional): The crude amine can be purified by silica gel column chromatography using a mixture of dichloromethane and methanol as the eluent. Alternatively, the amine can be converted to its hydrochloride salt by dissolving the crude product in a minimal amount of diethyl ether or isopropanol and adding a solution of HCl in the same solvent. The precipitated salt can then be collected by filtration, washed with cold solvent, and dried.

Caption: General workflow for the synthesis of racemic 1-(3,4-dimethoxyphenyl)propan-1-amine.

Part 2: Chiral Resolution of 1-(3,4-Dimethoxyphenyl)propan-1-amine

The separation of the racemic mixture into its constituent enantiomers is a critical step. Two primary methods are detailed here: classical resolution via diastereomeric salt formation and a biocatalytic approach using enzymatic kinetic resolution.

Classical Resolution via Diastereomeric Salt Formation

This method relies on the reaction of the racemic amine with a chiral resolving agent, typically a chiral acid, to form a pair of diastereomeric salts.[1] These salts have different physical properties, such as solubility, allowing for their separation by fractional crystallization.[2]

Protocol 2: Chiral Resolution using (+)-Tartaric Acid

This protocol provides a general procedure for the chiral resolution of racemic 1-(3,4-dimethoxyphenyl)propan-1-amine using the readily available and inexpensive (+)-tartaric acid.

Materials:

• Racemic 1-(3,4-dimethoxyphenyl)propan-1-amine

• (+)-Tartaric acid

• Methanol or Ethanol

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Salt Formation: Dissolve the racemic amine (1 equivalent) in a suitable solvent such as methanol or ethanol. In a separate flask, dissolve (+)-tartaric acid (0.5-1.0 equivalent) in the same solvent, warming gently if necessary. Slowly add the tartaric acid solution to the amine solution with stirring. A precipitate of the diastereomeric salts should form.

• Fractional Crystallization: Heat the mixture to reflux to dissolve the precipitate. Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or ice bath to induce crystallization. The less soluble diastereomeric salt, typically the ((S)-amine)-(+)-tartrate salt, will crystallize out.

• Isolation of the Diastereomeric Salt: Collect the crystalline salt by vacuum filtration and wash it with a small amount of cold solvent. The enantiomeric purity of the amine in the salt can be checked at this stage by liberating a small sample and analyzing it by chiral HPLC.

• Recrystallization (Optional): To improve the diastereomeric purity, the collected salt can be recrystallized from the same solvent system.

• Liberation of the Free (S)-Amine: Suspend the isolated diastereomeric salt in a mixture of water and dichloromethane. Add 1 M NaOH solution dropwise with vigorous stirring until the aqueous layer is basic (pH > 10).

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-1-(3,4-dimethoxyphenyl)propan-1-amine.

• Recovery of the (R)-Amine: The mother liquor from the initial crystallization contains the more soluble diastereomeric salt, enriched in the (R)-amine. This can be treated in a similar manner to recover the (R)-enantiomer.

Sources

• 1. Synthesis routes of 1-(3,4-Dimethoxyphenyl)propan-1-ol [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Master Protocol: Fractional Crystallization of Chiral Amines via Diastereomeric Salt Formation

Abstract

This application note provides a comprehensive, field-validated protocol for the optical resolution of racemic amines using fractional crystallization of diastereomeric salts. Unlike standard textbook descriptions, this guide integrates advanced industrial strategies—including the Pope-Peachey method and Dutch Resolution principles—to maximize yield and enantiomeric excess (ee). We address the critical thermodynamics of solubility, provide a robust screening workflow, and offer a definitive troubleshooting guide for the common phenomenon of "oiling out."

Introduction & Mechanistic Principles[1][2][3]

The separation of enantiomers via diastereomeric salt formation remains the workhorse of industrial chiral manufacturing due to its scalability and cost-effectiveness compared to chiral chromatography.

The Principle

Enantiomers possess identical physical properties (solubility, boiling point) in achiral environments. Reacting a racemic amine (

) with an enantiopure acid ( ) creates two diastereomeric salts:

Salt A and Salt B are diastereomers.[1][2][3][4][5][6][7][8] They possess distinct lattice energies and solubilities (

). The efficiency of the resolution is dictated by the solubility ratio (where is the less soluble salt) and the stability of the supersaturated solution.

Critical Success Factors

• pKa: The difference between the pKa of the protonated amine and the resolving acid should be to ensure stable salt formation and a rigid crystal lattice.

• Structural Rigidity: Resolving agents with rigid structures (e.g., polycyclic frameworks) often yield better lattice discrimination.

• Eutectic Composition: The resolution is limited by the eutectic composition of the diastereomeric pair. If the eutectic ee is low, multiple recrystallizations will be required.

Strategic Planning: The Resolving Agent Toolbox

Do not rely on a single acid. Industrial best practice involves a "Toolbox Approach."

Table 1: Primary Resolving Agents for Chiral Amines

Class	Resolving Agent	Characteristics	Best For
Tartaric Family	L-(+)-Tartaric Acid	Inexpensive, bifunctional.	General purpose, small amines.
Dibenzoyl-L-tartaric acid (DBTA)	Bulky, aromatic pi-stacking.	Aromatic amines (e.g., amphetamines).[8]
Di-p-toluoyl-L-tartaric acid (DTTA)	Similar to DBTA but different solubility profile.	Optimization when DBTA fails.
Sulfonic Acids	(+)-Camphor-10-sulfonic acid (CSA)	Strong acid, bulky, rigid.	Weak bases, steric amines.
Amino Acid Derivs	N-Acetyl-L-leucine	Highly effective, forms conglomerate-like salts.	-methylbenzylamine derivatives.[9]
Mandelic Family	(S)-Mandelic Acid	Aromatic, mono-acid.	Benzylic amines.
Phosphoric Acids	Chiral Phosphoric Acids (e.g., BINOL-derived)	High molecular weight, specific H-bonding.	Difficult resolutions, large amines.

Advanced Strategy 1: The Pope-Peachey Method

Instead of using 1.0 equivalent of the expensive chiral acid, use 0.5 equivalent of chiral acid and 0.5 equivalent of an inexpensive achiral mineral acid (e.g., HCl, H2SO4).

• Mechanism: The chiral acid preferentially precipitates the less soluble diastereomer. The more soluble enantiomer remains in solution as the mineral acid salt.

• Benefit: Reduces cost and often improves separation efficiency by keeping the "wrong" enantiomer highly soluble.

Advanced Strategy 2: Dutch Resolution (Family Approach)

If single agents fail, use a mixture of structurally related resolving agents (e.g., a 1:1 mix of DBTA and DTTA).

• Mechanism: Impurities (the wrong diastereomer) disrupt the crystal lattice. A "family" mixture can inhibit the nucleation of the wrong salt while allowing the correct salt to crystallize, or form a solid solution that precipitates faster.[10]

Experimental Protocol

Phase A: The Screening Matrix (Micro-Scale)

Goal: Rapidly identify the "Hit" combination of Acid + Solvent.

Reagents:

• Racemic Amine (100 mg per vial)

• Resolving Agents (0.5 to 1.0 eq)

• Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA), Acetone, Methyl Isobutyl Ketone (MIBK), Water/Alcohol mixes.

Workflow:

• Setup: Prepare a 96-well block or a set of 4mL vials.

• Dosing: Add amine and resolving agent.[11]

• Dissolution: Add solvent (start with 5-10 volumes relative to solute weight). Heat to reflux until dissolved.

  • Note: If not dissolved at 20 vol, the salt is likely too insoluble (Try a more polar solvent).

• Crystallization: Cool slowly to RT, then to 0°C.

• Harvest: Centrifuge or filter.

• Analysis: Break a small sample of the salt (using NaOH/DCM) and analyze the free amine via Chiral HPLC.

  • Target: Yield > 30% (theoretical max is 50% for 1:1 salt) and ee > 60% for a first pass.

Phase B: Scale-Up Protocol (The "Self-Validating" System)

This protocol assumes a "Hit" was found with (S)-Mandelic Acid in Ethanol .

Step 1: Salt Formation[12]

• Charge 10.0 g (1.0 eq) of Racemic Amine into a reactor.

• Add Solvent (determined by screen, e.g., 100 mL EtOH). Stir to dissolve.

• Add 1.0 eq (or 0.5 eq for Pope-Peachey) of (S)-Mandelic Acid .

  • Pro-Tip: Add the acid as a warm solution to prevent immediate, uncontrolled precipitation (oiling out).

• Heat the mixture to Reflux (

  ) . Ensure total dissolution.

  • Checkpoint: The solution must be clear. If hazy, add more solvent or filter hot to remove physical impurities.[13]

Step 2: Controlled Crystallization

• Cooling Ramp: Cool from Reflux to

  (approx. 5-10°C below saturation temp) over 30 mins.

• Seeding (Critical): At the metastable zone, add 0.1 wt% of pure seed crystals (obtained from screening).

  • Why? Seeding bypasses primary nucleation, preventing oiling out and ensuring the correct polymorph grows.[5]

• Aging: Hold temperature for 1 hour to allow crystal growth.

• Final Cooling: Cool to final temperature (e.g., 0°C) over 2-4 hours.

  • Rate: 0.2 - 0.5 °C/min. Fast cooling traps impurities.

Step 3: Isolation & Purification[7]

• Filter the slurry.[2][7][11]

• Wash: Displacement wash with cold solvent (same as mother liquor).

• Recrystallization: If ee < 98%, recrystallize the wet cake.

  • Rule of Thumb: Use the minimum amount of boiling solvent to dissolve the salt.

Step 4: Salt Breaking (Liberation)

• Suspend the solid salt in DCM (or MTBE) and Water (biphasic).

• Add 20% NaOH (or NH4OH) until pH > 12. Stir until the solid disappears.

• Separate layers.[7] Extract aqueous layer 2x with organic solvent.[7]

• Dry organic layer (MgSO4), filter, and concentrate to yield Enantiopure Amine .

Troubleshooting & Optimization

The "Oiling Out" Matrix

Oiling out (Liquid-Liquid Phase Separation) is the most common failure mode.

Symptom	Root Cause	Corrective Action
Oiling Out (Emulsion)	Temp > Melting Point of solvent-saturated salt.	1. Lower the initial concentration (add more solvent).2. Use a solvent with a lower boiling point.3. Seed at a higher temperature.
No Precipitation	High solubility / Supersaturation not reached.	1. Evaporate solvent.2. Add anti-solvent (e.g., add Hexane to EtOAc).3. Cool to -20°C.
Low Chiral Purity (ee)	Agglomeration / Occlusion of mother liquor.	1. Slower cooling rate.2. Vigorous stirring during crystallization.3. Recrystallize the salt.
Gel Formation	Hydrogen bonding network too strong.	1. Add a H-bond breaker (small amount of MeOH or Water).2. Switch to a different anion (e.g., switch from Tartrate to Mandelate).

Visualization of Workflows

Figure 1: The Fractional Crystallization Workflow

Caption: Operational workflow for chiral resolution, emphasizing the critical seeding step to prevent oiling out.

Figure 2: Solubility Phase Diagram Logic

Caption: Conceptual phase diagram showing the enrichment path from racemate to eutectic composition to pure salt.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text for chiral resolution).[3][7][12]

• Vries, T., et al. (1998). "The Family Approach to the Resolution of Racemates." Angewandte Chemie International Edition, 37(17), 2349-2354.

• Pope, W. J., & Peachey, S. J. (1899). "The application of powerful optically active acids to the resolution of feebly basic racemic compounds." Journal of the Chemical Society, Transactions, 75, 1066-1093. (Origin of the Pope-Peachey method).[14]

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.

• Faigl, F., et al. (2008). "Separation of enantiomers by crystallization."[15][2][3][6][9][16] Tetrahedron: Asymmetry, 19(5), 519-536. (Review of modern efficiency factors like S-factor).

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. (Source for "Oiling Out" troubleshooting).

Sources

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• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Dutch Resolution [manu56.magtech.com.cn]
• 11. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 16. chemistry.mdma.ch [chemistry.mdma.ch]

Advanced Protocols for Enantioselective Synthesis via Chiral Amine Resolution

Strategic Overview

In the pharmaceutical and agrochemical industries, the demand for enantiopure compounds is non-negotiable. While asymmetric catalysis ("bottom-up" synthesis) attracts significant academic attention, Classical Resolution via Diastereomeric Salt Formation remains the industrial workhorse, accounting for over 60% of chiral drugs produced today.

This guide moves beyond basic textbook descriptions to provide a rigorous, field-proven methodology for using chiral amine resolving agents . We bridge the gap between "separation" and "synthesis" by introducing Crystallization-Induced Diastereomer Transformation (CIDT) , a technique that converts a racemic starting material into a single enantiomer with theoretical yields approaching 100%, effectively turning a resolution process into an asymmetric synthesis.

Core Mechanism

The principle relies on the reaction of a racemic acid (

) with an enantiopure chiral amine base ( ) to form two diastereomeric salts: Unlike enantiomers, these diastereomers possess distinct lattice energies and solubilities ( ), allowing one to crystallize preferentially while the other remains in the mother liquor.[1][2]

Mechanism & Workflow Visualization

Figure 1: The Chiral Resolution Workflow

This diagram outlines the decision matrix from initial screening to advanced "Dutch Resolution" and final recovery.

Caption: Logical workflow for chiral resolution, including the "Dutch Resolution" branch for difficult substrates.

Materials & Selection of Resolving Agents[3][4][5][6][7][8]

The choice of chiral amine is critical. It must be inexpensive, recoverable, and available in both enantiomeric forms.[3][4]

Class	Resolving Agent (Amine)	pKa (Conj.[4] Acid)	Best Application
Primary Aryl	(R)/(S)-1-Phenylethylamine (PEA)	~9.8	General purpose; forms tight crystal lattices.
Primary Aryl	(R)/(S)-1-(1-Naphthyl)ethylamine	~9.8	Use if PEA fails; stronger -stacking.
Alkaloids	Quinine / Quinidine	~8.5 / 4.1	Large, bulky acids; provides "shape" recognition.
Alkaloids	Cinchonine / Cinchonidine	~8.5 / 4.1	Cost-effective alternative to Quinine.
Amino Alcohols	Ephedrine / Pseudoephedrine	~9.6	Acids capable of H-bonding; forms channel solvates.
Amino Esters	Phenylglycine Methyl Ester	~7.0	Weaker acids; allows milder release conditions.

Experimental Protocols

Phase 1: The "Resolving Agent Kit" Screening

Objective: Rapidly identify a crystalline salt with a solubility difference between diastereomers.

Protocol:

• Preparation: Prepare 0.1 mmol of the racemic acid in 10 separate HPLC vials.

• Solvent Selection: Add 500 µL of solvent to each. Screen: Ethanol (95%), Isopropanol (IPA), Acetone, Ethyl Acetate, and Methyl tert-butyl ether (MTBE).

• Amine Addition: Add 0.1 mmol (1.0 eq) of the chiral amine (e.g., (R)-PEA) to each vial.

• Thermal Cycle: Heat to 60°C to dissolve, then cool slowly to room temperature over 4 hours.

• Observation:

  • Clear Solution: Too soluble. Repeat with less polar solvent (e.g., add Hexane).

  • Solid:Hit. Filter and check enantiomeric excess (ee) of the solid via Chiral HPLC.

  • Oil/Gel:Failure. Proceed to "Dutch Resolution" (Phase 3).

Phase 2: Optimization via the Pope-Peachey Method

Objective: Maximize yield and reduce cost by using only 0.5 equivalents of the expensive chiral amine.

Concept: Instead of using 1.0 eq of chiral amine, use 0.5 eq of chiral amine and 0.5 eq of an achiral base (e.g., NaOH or Triethylamine). The chiral amine selectively precipitates the less soluble enantiomer, while the achiral base keeps the other enantiomer in solution.[1]

Protocol:

• Dissolve 10 mmol of Racemic Acid in the optimal solvent (determined in Phase 1).

• Add 5 mmol (0.5 eq) of Achiral Base (e.g., Triethylamine).

• Add 5 mmol (0.5 eq) of Chiral Amine (e.g., (R)-PEA).

• Heat to reflux until clear.

• Cool to crystallization temperature.

• Result: The precipitate is theoretically pure

  . The mother liquor contains .

Phase 3: Dutch Resolution (For Difficult Substrates)

Objective: Overcome "oiling out" and nucleation inhibition by using a family of structurally related resolving agents.

Mechanism: Impurities (including the other enantiomer) often inhibit crystal growth. A mixture of resolving agents (e.g., PEA + p-Cl-PEA + p-Me-PEA) creates a "confused" mother liquor that prevents the wrong diastereomer from crystallizing, while the correct diastereomer (which incorporates the agents selectively) crystallizes cleanly.

Protocol:

• Prepare a "Dutch Mix" of amines: 90% (R)-PEA, 5% (R)-p-Cl-PEA, 5% (R)-p-Me-PEA.

• Perform the resolution using this mixture as the "amine" component in Phase 1.

• The resulting crystal will typically contain predominantly the parent amine (PEA) but will crystallize faster and with higher purity due to the suppression of nucleation inhibitors.

Advanced Synthesis: Crystallization-Induced Diastereomer Transformation (CIDT)

This is where resolution becomes synthesis . If the substrate can be racemized in situ (e.g., via base-catalyzed enolization), you can achieve 100% Yield of the desired enantiomer.

Figure 2: CIDT Mechanism

The depletion of the solution-phase enantiomer (via crystallization) drives the racemization equilibrium, funneling the entire racemate into the solid single-enantiomer product.

Caption: CIDT funnels the racemate to a single enantiomer via coupled equilibria.

CIDT Protocol (Example for

-Chiral Acids):

• Setup: Mix 10 mmol Racemic Acid + 10 mmol (R)-Chiral Amine in a solvent with a high boiling point (e.g., Toluene or Xylene).

• Catalyst: Add 0.1 eq of a racemization catalyst (e.g., an aldehyde for amino acids, or strong base for simple acids).

• Process: Heat to reflux to ensure rapid racemization (

  ).

• Cooling: Cool very slowly (0.1°C/min). As the less soluble salt

  precipitates, the solution equilibrium shifts to restore the racemate.

• Outcome: >90% Yield of single diastereomer salt.

Recovery of Resolving Agent

Economic viability depends on recovering the chiral amine.

Protocol:

• Suspend the diastereomeric salt in water.

• Acidification: Add HCl until pH < 2. The chiral acid precipitates (if solid) or is extracted into organic solvent (DCM/EtOAc).

• Amine Recovery: The aqueous layer now contains the Chiral Amine Hydrochloride.

• Basification: Treat the aqueous layer with NaOH (pH > 12). The chiral amine separates as an oil.

• Extraction: Extract with ether, dry over MgSO4, and distill.

• Validation: Check optical rotation

  to ensure no racemization occurred during recovery.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Oiling Out	Supersaturation is too high; MP of salt < Boiling point of solvent.	1. Use "Dutch Resolution" mix.2. Seed the solution at the cloud point.3. Add a co-solvent to increase solubility.
Low Yield	Too much solvent; Salt is too soluble.	1. Use Pope-Peachey method (common ion effect).2. Switch to a less polar solvent (e.g., IPA MTBE).
Low ee (<80%)	Eutectic composition is poor; Solid solution formation.	1. Recrystallize the salt (yield will drop, ee will rise).2. Switch resolving agent family (e.g., PEA Naphthyl-ethylamine).
Gel Formation	Hydrogen bonding network is too strong.	Add 5-10% Methanol to break H-bond networks, then cool.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text on chiral resolution).[5]

• Vries, T. R., et al. (1998). "The Family Approach to the Resolution of Racemates (Dutch Resolution)." Angewandte Chemie International Edition, 37(17), 2349-2354. Link

• Pope, W. J., & Peachey, S. J. (1899).[3] "The application of powerful optically active acids to the resolution of feebly basic racemic compounds." Journal of the Chemical Society, Transactions, 75, 1066-1093. Link

• Kozma, D. (2001).

• Ebbers, E. J., et al. (1997). "Controlled Racemization of Optically Active Organic Compounds: Prospects for Asymmetric Transformation." Tetrahedron, 53(28), 9417-9476. (Key reference for CIDT/DKR). Link

Sources

• 1. The Retort [www1.udel.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess for (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Overview Synthesizing highly pure (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is critical for downstream pharmaceutical applications. Achieving an enantiomeric excess (ee) of >99% typically requires either highly stereoselective biocatalysis (ω-transaminases) or optimized downstream classical resolution (diastereomeric salt crystallization). This guide provides field-proven troubleshooting protocols to resolve common ee degradation issues, grounded in mechanistic causality.

Module 1: Biocatalytic Transamination Optimization

The Causality of Low ee in Biocatalysis Amine transaminases (ATAs) utilize pyridoxal 5'-phosphate (PLP) as a cofactor to transfer an amino group from a donor to a prochiral ketone [1]. While ATAs are highly stereoselective, the reaction equilibrium often favors the ketone starting material [3]. Low ee or poor conversion usually stems from product inhibition, cofactor depletion, or an unfavorable thermodynamic equilibrium.

Biocatalytic transamination pathway for chiral amine synthesis.

Troubleshooting Guide: Transaminase Reactions

Q: My conversion is stalling at 40%, and the ee is dropping. How do I drive the reaction forward? A: This is a classic thermodynamic equilibrium limitation combined with product inhibition [3].

• Solution 1 (Equilibrium Shift): If using isopropylamine as the donor, the byproduct is acetone. Use nitrogen sparging or apply a mild vacuum to continuously strip acetone from the reaction matrix, driving the equilibrium toward the amine [1].

• Solution 2 (Smart Donors): Switch to "smart" diamine donors like 1,5-diaminopentane (cadaverine). Upon deamination, these spontaneously cyclize into non-inhibitory products, pulling the reaction to completion without the need for physical byproduct removal [1, 3].

Self-Validating Protocol: Optimized Asymmetric Amination

• Preparation: Dissolve 50 g/L of 1-(3,4-dimethoxyphenyl)propan-1-one in 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP [3].

• Donor Addition: Add 2-3 equivalents of isopropylamine.

• Biocatalyst: Introduce the engineered (S)-selective ω-transaminase (e.g., an ATA variant optimized for bulky aromatic substrates) [1].

• Reaction & Sparging: Incubate at 30°C with gentle stirring. Initiate continuous N₂ sparging through the solution to volatilize acetone.

• Monitoring: Sample every 4 hours. Quench with 1M NaOH, extract with methyl tert-butyl ether (MTBE), and analyze via chiral HPLC.

• Isolation: Once conversion >95%, adjust pH to 12, extract with MTBE, dry over Na₂SO₄, and concentrate under vacuum.

Table 1: Impact of Amine Donor Strategies on Transamination

Amine Donor Strategy	Byproduct Management	Typical Conversion	Target ee (%)
Isopropylamine (Closed System)	None (Accumulates)	< 50%	90 - 95%
Isopropylamine (N₂ Sparging)	Volatilization	> 90%	> 99%
1,5-Diaminopentane	Spontaneous Cyclization	> 95%	> 99%

Module 2: Diastereomeric Salt Resolution

The Causality of Resolution Failures When resolving racemic 1-(3,4-dimethoxyphenyl)propan-1-amine chemically, a chiral acid (e.g., L-(+)-tartaric acid or di-p-toluoyl-L-tartaric acid) is used to form diastereomeric salts [2, 5]. Separation relies on the thermodynamic solubility differences between the (S,S) and (R,S) salts [4]. Poor ee occurs when the system forms a solid solution (co-crystallization) or when rapid kinetics cause "oiling out" (liquid-liquid phase separation) instead of controlled crystallization [2, 5].

Troubleshooting logic tree for resolving low ee in diastereomeric crystallization.

Troubleshooting Guide: Salt Resolution

Q: My diastereomeric salt is "oiling out" at the bottom of the flask instead of forming crystals. How do I fix this? A: Oiling out happens when the melting point of the solute in the solvent is lower than the saturation temperature [2].

• Action: Do not crash-cool the solution. Switch to a binary solvent system (e.g., Methanol/Water 9:1 or Ethanol/Toluene 1:1) to modulate solubility [2]. Seed the solution with pure diastereomeric crystals at a temperature just below the saturation point to bypass the liquid-liquid demixing phase.

Q: I am getting a good crystalline yield, but the ee is stuck at 70%. Recrystallization isn't improving it. A: You have likely encountered a "solid solution" system, where the unwanted diastereomer is substituting into the crystal lattice of the desired salt [5].

• Action: Standard recrystallization fails here. You must combine crystallization with enantioselective dissolution [5]. Resuspend the enriched crystals in a solvent where the dissolution kinetics of the undesired diastereomeric pair are faster, and filter the slurry before equilibrium is reached. Alternatively, shift the molar ratio of the resolving agent to 0.5 equivalents to ensure only the least soluble salt forms, leaving the other enantiomer as a free base [2, 4].

Self-Validating Protocol: Classical Resolution via 0.5 Eq Stoichiometry

• Salt Formation: Dissolve 100 mmol of racemic 1-(3,4-dimethoxyphenyl)propan-1-amine in 100 mL of an Ethanol/Toluene (1:1) mixture [2].

• Resolving Agent: In a separate flask, dissolve 50 mmol (0.5 eq) of the chiral acid (e.g., di-p-toluoyl-L-tartaric acid) in 50 mL of the same solvent mixture with gentle heating [2, 5].

• Mixing & Seeding: Slowly add the acid solution to the amine solution at 60°C. Add 10 mg of pure (S)-amine salt seed crystals.

• Controlled Cooling: Cool the mixture to 20°C at a strictly controlled rate of 0.1°C/min to prevent kinetic trapping of the wrong isomer.

• Isolation: Filter the resulting crystals and wash with cold ethanol.

• Salt Breaking: Suspend the crystals in water, adjust to pH 12 with 2M NaOH, and extract the free (S)-amine with dichloromethane.

Table 2: Influence of Resolving Agent Stoichiometry (Theoretical Model)

Molar Ratio (Acid : Amine)	Predominant Salt Formed	Expected Yield (%)	Expected ee (%)
1.0 : 1.0	Acidic & Neutral Salts	~45 - 50%	70 - 85%
0.8 : 1.0	Acidic Salts	~40%	85 - 92%
0.5 : 1.0	Pure Acidic Salt	~35%	> 95%

Module 3: Analytical Verification

Ensuring Trustworthy ee Measurement You cannot optimize what you cannot accurately measure. Chiral HPLC is the gold standard for determining the ee of 1-(3,4-dimethoxyphenyl)propan-1-amine.

Q: My HPLC peaks are broad and overlapping, making integration and ee calculation unreliable. A: Primary amines frequently interact with residual silanol groups on the silica backbone of the chiral stationary phase, causing peak tailing.

• Action: Add a basic modifier to the mobile phase. Incorporating 0.1% Diethylamine (DEA) or Triethylamine (TEA) into the Hexane/Isopropanol mobile phase will competitively bind the silanol sites, sharpening the peaks and ensuring baseline resolution.

Frequently Asked Questions (FAQs)

Q: Can I recycle the unwanted (R)-enantiomer from the mother liquor? A: Yes. The mother liquor from the resolution process is enriched in the (R)-enantiomer. You can isolate this free base, oxidize it back to 1-(3,4-dimethoxyphenyl)propan-1-one using an oxidant (e.g., IBX or a biocatalytic amine oxidase), and feed it back into either the transaminase cascade or the chemical reductive amination pipeline.

Q: Why does the transaminase reaction require PLP supplementation if the enzyme already contains it? A: While PLP is tightly bound in the active site, a small fraction dissociates into the aqueous buffer during prolonged reactions at high substrate loadings (e.g., 50 g/L) [3]. Supplementing the buffer with 0.1 - 1.0 mM PLP prevents gradual enzyme deactivation and maintains maximum catalytic velocity [1].

References

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - NIH / PMC -[Link]

• Efficient Production of Enantiomerically Pure Chiral Amines at Concentrations of 50 g/L Using Transaminases - Organic Process Research & Development - ACS Publications -[Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents - Fenix / Elsevier -[Link]

• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution - ChemRxiv -[Link]

Technical Support Center: Purification of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

Welcome to the technical support center for the purification of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into overcoming the common challenges associated with isolating this valuable chiral building block. Our focus is on providing not just protocols, but the scientific reasoning behind them, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification and handling of the target amine, providing a foundation for best practices.

Q1: What are the most common impurities I should expect from a typical synthesis, such as reductive amination of 3,4-dimethoxyphenylpropan-1-one?

A1: In a standard reductive amination, the impurity profile is highly predictable.[1][2][3] You should anticipate the following:

• Unreacted Starting Material: 1-(3,4-Dimethoxyphenyl)propan-1-one. Its presence indicates incomplete imine formation or reduction.

• Alcohol Byproduct: 1-(3,4-Dimethoxyphenyl)propan-1-ol. This forms when the reducing agent directly reduces the starting ketone before amination can occur. This is common with less selective reducing agents like sodium borohydride.[4]

• The (R)-enantiomer: Unless a stereospecific synthesis is performed, a chiral resolution step will be necessary to separate the desired (S)-enantiomer from its mirror image.

• Over-alkylation Products: Depending on the reaction conditions, secondary or tertiary amines can form, although this is less common when ammonia is used as the nitrogen source.[3]

• Reducing Agent Byproducts: Borate salts (from borohydride reagents) are common and are typically removed during the aqueous workup.

Q2: What is the recommended first-pass purification strategy for the crude reaction mixture?

A2: An acid-base liquid-liquid extraction is the most effective initial cleanup.[5] Amines are basic and can be selectively moved between organic and aqueous layers by adjusting the pH.

• Dissolve: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Acid Wash: Extract the organic layer with an acidic aqueous solution (e.g., 1M HCl). The basic amine will be protonated and move into the aqueous layer, leaving non-basic impurities like the starting ketone and alcohol byproduct in the organic layer.

• Separate Layers: Discard the organic layer containing neutral impurities.

• Basify and Re-extract: Vigorously stir the acidic aqueous layer and add a strong base (e.g., 50% NaOH) until the pH is greater than 12.[6] This deprotonates the amine, making it insoluble in water.

• Final Extraction: Extract the now-basic aqueous layer three times with fresh organic solvent. The purified amine will now be in the organic layer.

• Dry and Concentrate: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude, but significantly cleaner, amine.

Q3: How can I confirm the enantiomeric purity (e.g., enantiomeric excess) of my final product?

A3: The most reliable and widely used method for determining enantiomeric excess (ee) is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[7][8][9]

• Principle: A CSP creates a chiral environment where the two enantiomers form transient diastereomeric complexes with differing stabilities.[8] This results in different retention times, allowing for their separation and quantification.

• Method: A small amount of the purified amine is dissolved in the mobile phase and injected into the HPLC. The peak areas for the (S) and (R) enantiomers are integrated.

• Calculation: The enantiomeric excess is calculated using the formula: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100[8][9]

Other methods like NMR spectroscopy with chiral shift reagents or polarimetry can also be used, but chiral HPLC is generally the gold standard for accuracy and precision.[9]

Q4: What are the best practices for handling and storing the purified amine to prevent degradation?

A4: Primary amines, especially those with benzylic protons, can be susceptible to oxidation and degradation.

• Storage: Store the purified amine under an inert atmosphere (nitrogen or argon) in a tightly sealed container to prevent air oxidation. For long-term storage, refrigeration is recommended.

• Handling: Amines can absorb atmospheric carbon dioxide to form carbamate salts. Minimize exposure to air during handling.

• Solvent Choice: If storing in solution, use aprotic solvents. Protic solvents can participate in unwanted side reactions over time. If the amine is a solid, storing it neat is preferable.

Part 2: Troubleshooting Guide

This guide addresses specific issues you might encounter during purification in a problem-solution format.

Problem Encountered	Possible Cause(s)	Recommended Actions & Scientific Rationale
Problem 1: Significant streaking or tailing of the amine during silica gel column chromatography.	The basic amine is interacting strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to poor elution.[10]	Solution: Add a basic modifier to your eluent. A common choice is 0.5-2% triethylamine (TEA) or 1-2% of concentrated ammonia in methanol, which is then used as the polar component of your mobile phase.[10] Rationale: The basic modifier neutralizes the acidic sites on the silica gel, preventing the amine from binding too strongly and allowing for sharp, symmetrical peaks.
Problem 2: My final product is an oil, but the literature reports a crystalline solid. How can I induce crystallization?	The freebase amine may have a low melting point or be an oil at room temperature. Residual solvent or minor impurities can also inhibit crystallization.	Solution: Convert the amine to a salt.[4][11] Dissolve the purified oil in a minimal amount of a suitable solvent (e.g., isopropanol or diethyl ether) and add a solution of HCl (e.g., 2M in diethyl ether) dropwise until precipitation is complete. Rationale: Salts, like the hydrochloride salt, have higher melting points and more rigid crystal lattices than their corresponding freebases, making them much more likely to crystallize.[5] The resulting solid can then be further purified by recrystallization.
Problem 3: Chiral HPLC analysis shows a nearly 50:50 mixture of (S) and (R) enantiomers after initial purification.	The synthesis was not enantioselective, producing a racemic mixture. Standard purification techniques like extraction and normal-phase chromatography do not separate enantiomers.	Solution: Perform a chiral resolution. The most common classical method is diastereomeric salt formation.[6][12][13] Rationale: Reacting the racemic amine with an enantiomerically pure chiral acid (e.g., (+)-Dibenzoyl-D-tartaric acid) forms a pair of diastereomeric salts.[12] Unlike enantiomers, diastereomers have different physical properties, such as solubility, allowing one to be selectively crystallized and separated.[6][12] The desired amine enantiomer is then recovered by treating the isolated salt with a base.
Problem 4: My yield is very low after purification, and I suspect the amine is being lost on the silica column.	Irreversible adsorption of the basic amine onto the acidic silica gel. This is a common issue, especially with highly polar amines.	Solution: In addition to using a basic modifier (see Problem 1), consider an alternative stationary phase.[10] Options: 1. Alumina (basic or neutral): Alumina is less acidic than silica and is often a better choice for purifying basic compounds.[10] 2. Amine-functionalized silica: This stationary phase has amine groups bonded to the surface, making it more compatible with basic analytes.[10] 3. Reversed-Phase (C18): This can be effective, often with a basic modifier added to the mobile phase.[10]

Part 3: Detailed Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution for Enantiomeric Enrichment

This protocol describes a general method for separating the (S)-amine from a racemic mixture using a chiral resolving agent.

Principle: The reaction of a racemic amine with a single enantiomer of a chiral acid creates two diastereomeric salts. These diastereomers have different solubilities, allowing for their separation by fractional crystallization.[12][13][14]

Materials:

• Racemic 1-(3,4-Dimethoxyphenyl)propan-1-amine

• (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA) (or another suitable chiral acid)

• Methanol or Ethanol

• 5M Sodium Hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Salt Formation: In a flask, dissolve 1.0 equivalent of the racemic amine in a suitable solvent like methanol. In a separate flask, dissolve 0.5 equivalents of (+)-DBTA in the same solvent, heating gently if necessary.

  • Rationale: Using 0.5 equivalents of the resolving agent is often optimal for precipitating one diastereomer in high purity.

• Combine and Crystallize: Slowly add the resolving agent solution to the amine solution while stirring. Allow the mixture to cool slowly to room temperature, then place it in an ice bath or refrigerator for several hours (or overnight) to facilitate crystallization.

• Isolate the Salt: Collect the precipitated crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Liberate the Free Amine: Suspend the collected diastereomeric salt crystals in water. While stirring, add 5M NaOH solution dropwise until the solution is strongly basic (pH > 12) and all solids have dissolved.[6][12]

• Extract the Amine: Transfer the basic aqueous solution to a separatory funnel and extract three times with DCM.

• Isolate the Final Product: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine.

• Verify Purity: Confirm the chemical and enantiomeric purity (ee%) using NMR and Chiral HPLC.

Part 4: Visualization & Diagrams

Diagram 1: General Purification Workflow

This diagram outlines the logical flow from a crude post-synthesis mixture to the final, highly pure (S)-enantiomer.

Caption: Workflow for the purification of (S)-amine.

Diagram 2: Principle of Diastereomeric Salt Resolution

This diagram illustrates how a chiral resolving agent interacts with a racemic mixture to enable separation.

Caption: Separation via diastereomeric salt formation.

References

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011).
• Chiral HPLC Analysis for Enantiomeric Excess Determination: A Compar
• Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid. (n.d.). BenchChem.
• Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. (2020). Reaction Chemistry & Engineering.
• [Chiral HPLC determination of conversion and enantiomeric excess of enzyme catalyzed stereoselective esterification of racemic ibuprofen]. (2007). Se Pu.
• Troubleshooting Guide. (n.d.). Phenomenex.
• (PDF) Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011).
• Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. (n.d.). BenchChem.
• Resolution of a Racemic Mixture. (n.d.). Science Learning Center.
• How To Calculate Enantiomeric Excess: Learn Quickly. (2025). PharmaGuru.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. (1996). The Journal of Organic Chemistry.
• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (2006). Tetrahedron: Asymmetry.
• Technical Support Center: Purification of Secondary Alkyl Amines. (n.d.). BenchChem.
• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Advances in Engineering.
• Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts.
• What are the best processes/methods for separation of chiral amine both non selective... (2012).
• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. (2020). Frontiers in Chemistry.
• Reductive amin
• Amine Plant Troubleshooting and Optimiza. (n.d.). Scribd.
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• Application Note – Reductive Amin
• Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts.
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry.
• Technical Support Center: Synthesis of 2-(3,4-Dimethoxyphenyl)propan-2-amine. (n.d.). BenchChem.
• Purification of amine reaction mixtures. (1945).
• Synthesis routes of 1-(3,4-Dimethoxyphenyl)propan-1-ol. (n.d.). BenchChem.
• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. (2024). MDPI.
• Synthesis of N-(1-(3,4-dimethoxyphenyl)propan-2-yl) amides 4. (n.d.).
• Troubleshooting — SRU and Amine Blog. (2024). Sulfur Recovery Engineering Inc..
• 1-(3,4-Dimethoxyphenyl)propan-1-one. (2012).

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Navigating the Complexities of Racemate Resolution with Substituted Phenylethylamines: A Technical Support Guide

For Immediate Release to the Scientific Community

This technical support center is designed to equip researchers, scientists, and professionals in drug development with the necessary tools and in-depth knowledge to overcome the challenges inherent in the resolution of racemates using substituted phenylethylamines. As a Senior Application Scientist, my goal is to provide not just protocols, but a foundational understanding of the principles governing these separations, enabling you to troubleshoot effectively and optimize your experimental outcomes.

The resolution of racemic mixtures via diastereomeric salt formation is a cornerstone of chiral separation, yet its success hinges on a nuanced interplay of molecular interactions, solvent effects, and crystallization kinetics.[1][2] This guide is structured to address the most common and critical issues encountered in the laboratory, providing clear, actionable solutions grounded in established scientific principles.

Troubleshooting Guide: Common Challenges & Solutions

This section directly addresses specific experimental hurdles in a question-and-answer format, offering insights into the underlying causes and providing strategic solutions.

Issue 1: No Precipitation or Poor Yield of Diastereomeric Salt

• Question: I've mixed my racemic substrate with the substituted phenylethylamine resolving agent, but no crystals have formed, even after cooling. What's going on?

• Expert Analysis & Solution: This is a frequent challenge, often stemming from the high solubility of both diastereomeric salts in the chosen solvent system.[2] The primary goal is to induce supersaturation of the less soluble salt while keeping the more soluble one in solution.

  • Solvent Screening is Paramount: The "right" solvent is one where the two diastereomeric salts exhibit a significant difference in solubility.[3] A systematic screening of various solvents with differing polarities is the most effective first step.[4] Consider starting with alcohols like methanol or ethanol, and if solubility remains high, explore less polar options or solvent mixtures.[4][5]

  • Anti-Solvent Addition: If a suitable single solvent cannot be found, the controlled addition of an "anti-solvent" (a solvent in which the salts are poorly soluble) can effectively induce crystallization.[2] This must be done slowly to prevent the product from "oiling out."[4]

  • Concentration & Temperature: Ensure your solution is sufficiently concentrated. If it's too dilute, supersaturation may not be achieved upon cooling.[6] Experiment with a range of crystallization temperatures, as lower temperatures often decrease the solubility of the target salt.[4]

  • Seeding: If you have a small amount of the desired pure diastereomeric salt, "seeding" the solution can initiate and guide the crystallization process.[4]

Issue 2: Low Diastereomeric or Enantiomeric Excess (d.e. or e.e.)

• Question: I've isolated crystals, but my analysis shows a low diastereomeric excess. Why is this happening and how can I improve it?

• Expert Analysis & Solution: Low purity indicates that both diastereomers are co-precipitating, which can occur if their solubilities are too similar or if a solid solution is forming.[2][7]

  • Recrystallization: This is the most common and effective method to enhance purity.[4] Dissolving the isolated salt in a minimal amount of hot solvent and allowing it to re-crystallize slowly can significantly improve the diastereomeric excess. This process can be repeated until the desired purity is achieved.

  • Optimize Crystallization Conditions: The rate of cooling plays a crucial role. Slow, controlled cooling favors the growth of purer crystals.[2] Rapid cooling can lead to the entrapment of the more soluble diastereomer.

  • Molar Ratio of Resolving Agent: While a 1:1 molar ratio is a common starting point, this is not always optimal.[8] Experimenting with a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can sometimes lead to a higher enantiomeric excess in the initial crystallization.[9][10]

  • Investigate Solid Solution Formation: If repeated recrystallizations fail to improve purity, you may be dealing with a solid solution, where the crystal lattice of the less soluble salt incorporates the more soluble diastereomer.[7] In this challenging scenario, changing the resolving agent or the solvent system is often necessary to alter the crystal packing and prevent solid solution formation.[7]

Issue 3: The Product "Oils Out" Instead of Crystallizing

• Question: Instead of forming crystals, my product is separating as a sticky, unmanageable oil. What causes this and how can I prevent it?

• Expert Analysis & Solution: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline lattice.[4] This is often due to excessively high supersaturation, a crystallization temperature that is above the melting point of the salt, or an inappropriate solvent.[6]

  • Reduce Supersaturation: This can be achieved by using a more dilute solution or by slowing down the rate of cooling or anti-solvent addition.[7]

  • Solvent System Modification: The solvent may be too poor for crystallization. Try a solvent mixture to fine-tune the solvating properties.[2] A less polar solvent might also favor crystallization over oiling out.[6]

  • Lower the Crystallization Temperature: A lower temperature may be below the melting point of the salt, promoting solid formation.[6]

  • Scratching and Seeding: Inducing nucleation by scratching the inside of the flask with a glass rod or adding seed crystals can sometimes encourage crystallization over oiling out.[6]

Frequently Asked Questions (FAQs)

• Q1: How do I choose the right substituted phenylethylamine as a resolving agent?

  • A1: The selection of the resolving agent is often empirical, and screening several options is recommended.[11] However, some principles can guide your choice. The structure of the resolving agent should allow for strong and specific intermolecular interactions (e.g., hydrogen bonding, π-π stacking) with one enantiomer of your racemic mixture to create a stable, less soluble diastereomeric salt.[8] For example, N-benzyl-1-phenylethylamine can be more effective than 1-phenylethylamine due to enhanced π-π stacking interactions.[8]

• Q2: What is the role of intermolecular interactions in chiral resolution?

  • A2: These interactions are the basis of chiral recognition during diastereomeric salt formation.[8] The distinct three-dimensional arrangement of the two diastereomeric salts leads to differences in their crystal lattice energies and, consequently, their solubilities.[12] These differences are driven by a combination of forces including ionic bonds, hydrogen bonds, and van der Waals interactions.

• Q3: How do I recover the resolved amine from the diastereomeric salt?

  • A3: Once the diastereomeric salt is isolated and purified, the enantiomerically enriched amine can be liberated by treatment with a base, such as aqueous sodium hydroxide (NaOH).[5][9] This neutralizes the acidic resolving agent, leaving the free amine which can then be extracted into an organic solvent.[1]

• Q4: What analytical techniques are used to determine the enantiomeric excess?

  • A4: Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and accurate methods.[13][14] Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents or chiral derivatizing agents can also be employed to determine the enantiomeric ratio.[15]

Experimental Protocols & Data Presentation

For reproducible and reliable results, adherence to a well-defined protocol is essential. The following provides a generalized workflow for chiral resolution, which should be optimized for each specific substrate.

General Protocol for Chiral Resolution via Diastereomeric Salt Formation

• Salt Formation:

  • Dissolve the racemic substituted phenylethylamine in a suitable solvent (e.g., methanol, ethanol) with gentle heating.[9]

  • In a separate flask, dissolve the chiral resolving agent (typically 0.5 to 1.0 molar equivalents) in the same solvent, also with heating if necessary.[9]

  • Slowly add the resolving agent solution to the stirred amine solution.[9]

• Crystallization:

  • Allow the solution to cool slowly to room temperature. For improved yields, the flask can be further cooled in an ice bath or refrigerator.[9]

  • If crystallization does not initiate, try scratching the inside of the flask or adding a seed crystal.

• Isolation and Purification:

  • Collect the crystals by vacuum filtration.[5]

  • Wash the crystals with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.[9]

  • Recrystallize the salt from a minimal amount of hot solvent to improve diastereomeric purity.

• Liberation of the Enantiopure Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Add a base (e.g., 1M NaOH) dropwise until the solution is basic (pH > 10) to liberate the free amine.[9][16]

  • Extract the amine with an organic solvent (e.g., dichloromethane, diethyl ether).[1][9]

  • Dry the combined organic extracts over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent under reduced pressure to obtain the enantiomerically enriched amine.[5][9]

Data Summary: Influence of Solvent and Stoichiometry

The following tables illustrate the hypothetical impact of key variables on the outcome of a resolution. Actual results will vary depending on the specific substrate and resolving agent.

Table 1: Hypothetical Influence of Solvent on Yield and Diastereomeric Excess (d.e.)

Solvent System	Diastereomeric Excess (d.e.) (%)	Yield (%)	Observations
Methanol	75	60	Good starting point, moderate purity and yield.
Ethanol	88	50	Higher purity, but potentially lower yield than methanol.
Isopropanol	95	42	Excellent purity, but yield may be compromised.
Methanol/Water (9:1)	80	70	Water as an anti-solvent can improve yield.

Table 2: Hypothetical Effect of Resolving Agent Stoichiometry

Molar Ratio (Resolving Agent : Amine)	Diastereomeric Excess (d.e.) (%)	Yield (%)
0.5 : 1.0	96	38
0.8 : 1.0	90	52
1.0 : 1.0	85	65
1.2 : 1.0	82	68

Visualizing the Workflow and Logic

Diagrams can provide a clear, at-a-glance understanding of the experimental process and troubleshooting logic.

Caption: Workflow for racemate resolution via diastereomeric salt formation.

Caption: Troubleshooting decision tree for common resolution issues.

References

• Enantiomeric Separation Using (r)-1-Phenylethanesulfonic Acid. Benchchem.

• A Comparative Guide to Chiral Resolving Agents for Primary Amines. Benchchem.

• Fenix, R. B., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(18), 2686-2693.

• Inagaki, S., et al. (2012). Rapid enantiomeric separation and simultaneous determination of phenethylamines by ultra high performance liquid chromatography with fluorescence and mass spectrometric detection... Drug testing and analysis, 4(3-4), 269-277.

• Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.

• Lin, C. H., et al. (2002). Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization. Journal of biochemical and biophysical methods, 54(1-3), 103-113.

• Improving the efficiency of chiral resolution with N-benzyl-1-phenylethylamine. Benchchem.

• Troubleshooting low yield in the chiral resolution of 1,3-butanediamine. Benchchem.

• Overcoming solubility issues during diastereomeric salt crystallization. Benchchem.

• Diastereomeric Salt Definition. Fiveable.

• Gryl, M., et al. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4969.

• Lorenz, H., & Seidel-Morgenstern, A. (2014). Formation and Crystallization based Separation of Diastereomeric Salts. Max Planck Institute for Dynamics of Complex Technical Systems.

• Resolution of a Chiral Amine and Recovery of Unwanted Enantiomer by Racemization: Towards a Greener Industrial Process. Books.

• Resolution of Racemic Mixtures. OrgoSolver.

• Musacchio, T. J., et al. (2021). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. The Journal of organic chemistry, 86(22), 16039-16047.

• Hirose, K., et al. (2022). Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. Organic Process Research & Development, 26(8), 2416-2426.

• Toth, E., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Journal of Organic and Inorganic Chemistry.

• Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. Benchchem.

• Resolution (Separation) of Enantiomers. (2023). Chemistry LibreTexts.

• Lin, C. H., et al. (2002). Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation. Journal of biochemical and biophysical methods, 54(1-3), 103-113.

• Chiral resolution. chemeurope.com.

• Selecting chiral acids for resolution of amines. (2013). Sciencemadness Discussion Board.

• Weber, E., et al. (2023). Resolution of (rac)-Phenylethylamine by Lithocholic Acid: Structures and Analysis of Both the n- and p-Diastereomeric Salts. Crystal Growth & Design, 23(12), 8758-8766.

• Dealing with solid solutions in diastereomeric salt resolution. Benchchem.

• Hulst, R., et al. (1994). α-Phenylethylamine based chiral phospholidines; new agents for the determination of the enantiomeric excess of chiral alcohols, amines and thiols by means of 31P NMR. Tetrahedron Letters, 35(5), 701-704.

• Resolution (Separation) of Enantiomers. (2020). Chemistry LibreTexts.

• Application Notes and Protocols for Diastereomeric Salt Crystallization with (R)-2-Hydroxy-2-phenylpropanoic Acid. Benchchem.

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry.

• Fogassy, E., et al. (2021). The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Symmetry, 13(4), 667.

• Parker, K. S., et al. (1995). Determination of the enantiomeric composition of 1-phenylethylamine based on its quenching of the fluorescence of 2,2′-dihydroxy-1,1′-binaphthalene. Analyst, 120(5), 1489-1492.

• How to separate two diastereomeric amines? (2017). Chemistry Stack Exchange.

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs.

• Muñoz, L., et al. (2011). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 9(24), 8171-8179.

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro.

• Muñoz, L., et al. (2011). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 9(24), 8171-8179.

• Chiral Resolution with and without Resolving Agents. (2015). Pharmaceutical Technology.

• Racemic Mixtures and the Resolution of Enantiomers. (2024). Chemistry LibreTexts.

• Hill, N. J., & Le, K. A. (2020). Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds. Journal of Chemical Education, 97(11), 4101-4108.

• Stereochemistry - Stereoelectronics. (2021). University of Bath.

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Technical Support Center: A Guide to Increasing the Yield of Diastereomeric Salt Resolution

Welcome to the technical support center for diastereomeric salt resolution. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting and practical guidance for maximizing the yield of this critical chiral separation technique. Diastereomeric salt resolution remains a widely used, economical, and scalable method for separating enantiomers.[1][2] This process involves reacting a racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts, which can then be separated based on differences in their physical properties, most commonly solubility.[1][2][3]

This resource moves beyond simple protocols to explain the "why" behind experimental choices, empowering you to make informed decisions to overcome common challenges and optimize your resolution process.

Troubleshooting Guide: Low Yield & Common Issues

This section addresses the most frequent problems encountered during diastereomeric salt resolution in a question-and-answer format, providing both the likely causes and actionable solutions.

Question 1: I'm experiencing a significantly low yield of my desired diastereomeric salt. What are the primary causes and how can I improve it?

A low yield is a common frustration and can often be attributed to several key factors. The primary objective is to maximize the precipitation of the desired, less soluble diastereomer while ensuring the more soluble diastereomer remains in the mother liquor.[4] Here’s a breakdown of potential issues and their remedies:

Potential Cause	Explanation	Troubleshooting Steps & Solutions
Suboptimal Solvent System	The chosen solvent is the most critical factor influencing yield.[4] If the desired salt is too soluble, it will remain in the solution, drastically reducing the isolated yield.[5]	1. Conduct a Systematic Solvent Screen: Screen a variety of solvents with differing polarities and hydrogen-bonding capabilities.[4][5] 2. Employ Solvent/Anti-Solvent Systems: Introduce an "anti-solvent" (in which the salts are less soluble) to induce precipitation. This must be done slowly to prevent "oiling out."[4][6] 3. Consider Solvent Mixtures: Using a mixed solvent system provides greater flexibility to fine-tune solubility.[5]
Inadequate Supersaturation	Crystallization will not occur if the solution is not supersaturated with the desired diastereomeric salt.	1. Increase Concentration: Carefully evaporate some of the solvent to increase the concentration of the salts.[6][7] 2. Optimize Cooling Profile: A well-controlled, slow cooling rate is essential.[5] The final, lower temperature will directly impact the final yield by decreasing the solubility of the desired salt.[5]
Co-precipitation of the Undesired Diastereomer	If the solubilities of the two diastereomers are too similar in the chosen solvent, the undesired diastereomer may co-precipitate, leading to both low yield and low purity of the desired salt.[5]	1. Change the Solvent System: This is the most effective way to improve selectivity and find a system that maximizes the solubility difference.[5] 2. Recrystallization: Recrystallizing the isolated salt, potentially in a different solvent, can enhance purity.[4]
Incorrect Stoichiometry of Resolving Agent	The molar ratio of the resolving agent to the racemate significantly impacts the selective precipitation.[3][4]	1. Screen Different Ratios: While a 1:1 or 0.5:1 molar ratio is a common starting point, it's crucial to screen various ratios.[3][4] In some cases, using 0.5 equivalents of the resolving agent can be more effective.[3][4]
Kinetic vs. Thermodynamic Control	In some systems, the desired diastereomer may not be the most thermodynamically stable product.[8]	1. Employ Seeding: Introduce a small amount of pure seed crystals of the desired diastereomer to induce and guide crystallization.[4][8] 2. Control Crystallization Time: Stop the crystallization process before it reaches equilibrium to isolate the kinetically favored product.[8]

Question 2: My product is "oiling out" instead of forming crystals. What is happening and how can I fix it?

"Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid instead of a solid. This is often due to excessively high supersaturation or a crystallization temperature that is above the melting point of the salt.[7]

• Solution 1: Reduce Supersaturation. Use a more dilute solution or slow down the rate of cooling or anti-solvent addition.[6][7]

• Solution 2: Lower the Crystallization Temperature. A lower temperature may be below the salt's melting point, favoring solid crystal formation.[5][7]

• Solution 3: Modify the Solvent System. A different solvent or solvent mixture might better solvate the crystal lattice, preventing oiling.[6]

• Solution 4: Ensure Proper Agitation. Adequate stirring can help prevent localized areas of high supersaturation.[7]

Question 3: No crystals are forming at all. What steps should I take?

The lack of crystallization can stem from several issues:

• The solution may not be supersaturated. Try carefully evaporating some of the solvent to increase the concentration.[5]

• The chosen solvent may be too effective, keeping both diastereomers fully dissolved. A thorough solvent screen is necessary to find a system with differential solubility.[5]

• Trace impurities can inhibit nucleation. Consider an additional purification step for your starting materials.[5]

• The energy barrier for nucleation may be too high. Try scratching the inside of the flask with a glass rod or adding seed crystals of the desired diastereomer to induce nucleation.[5]

Visualizing the Troubleshooting Workflow

A systematic approach is key to efficiently resolving issues with diastereomeric salt resolution. The following diagram outlines a logical workflow for troubleshooting low yield.

Caption: Troubleshooting workflow for low yield.

Experimental Protocols: A Practical Approach

Protocol 1: High-Throughput Solvent Screening

A systematic solvent screen is the most effective way to identify a solvent system that maximizes the solubility difference between the two diastereomeric salts.[5]

Objective: To efficiently screen multiple solvents to find an optimal system for diastereomeric salt resolution.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the racemic compound and the resolving agent in a suitable volatile solvent (e.g., methanol).[5]

• Aliquotting: Dispense a fixed volume of the stock solution into each well of a 96-well plate.

• Evaporation: Completely evaporate the initial solvent to leave a solid residue of the diastereomeric salts in each well.[5]

• Solvent Addition: Add a fixed volume of each screening solvent to the respective wells.

• Equilibration: Seal the plate and agitate at a controlled temperature for a set period (e.g., 24 hours) to allow the system to reach equilibrium.[5]

• Analysis: After equilibration, visually inspect each well for the presence of solid. Analyze the supernatant and any solid formed by a suitable chiral analytical method (e.g., HPLC) to determine the yield and diastereomeric excess (d.e.).

Protocol 2: Controlled Cooling Crystallization with Seeding

This protocol is designed to selectively crystallize the less soluble diastereomer in a controlled manner, which is particularly useful when kinetic control is required.[8]

Objective: To perform a controlled cooling crystallization to selectively crystallize the less soluble diastereomeric salt.

Methodology:

• Solution Preparation: Dissolve the racemic mixture and the resolving agent in the chosen solvent at an elevated temperature until all solids are dissolved. The concentration should be such that the solution is saturated or slightly undersaturated at this initial temperature.

• Controlled Cooling: Slowly cool the solution at a controlled rate (e.g., 0.1-0.5 °C/min). A slower cooling rate generally allows for more selective crystallization.[5]

• Seeding: Once the solution is slightly supersaturated (typically 1-2 °C below the saturation temperature), add a small amount (0.1-1% by weight) of finely ground seed crystals of the pure, desired diastereomer.[4][8]

• Crystal Growth: Continue the slow cooling to the final crystallization temperature to allow the crystals to grow.[6]

• Isolation: After holding at the final temperature for a period to maximize yield, filter the crystals, wash with a small amount of cold solvent, and dry.

The Power of Phase Diagrams in Optimization

For a more fundamental understanding and optimization of the resolution process, constructing a ternary phase diagram is an invaluable tool.[5][9] This diagram represents the phase behavior of the two diastereomeric salts and the solvent, helping to determine the feasibility of separation and guiding the design of the crystallization process.[5][8][9]

Caption: A representative ternary phase diagram.

The phase diagram illustrates the regions of solubility and helps identify the eutectic composition, which is critical for maximizing the yield of a pure diastereomeric salt.[10]

Frequently Asked Questions (FAQs)

• Q1: How do I select a suitable starting solvent? The ideal solvent should show a significant difference in solubility between the two diastereomeric salts. A good starting point is a solvent in which the racemate and resolving agent have moderate solubility. It is recommended to screen solvents with a range of polarities.[5]

• Q2: Should I use a single solvent or a mixed solvent system? Both can be effective. A mixed solvent system, often a "solvent" and an "anti-solvent," offers more flexibility in fine-tuning the solubility and supersaturation of the diastereomeric salts.[5]

• Q3: How does temperature affect the process? Temperature has a major impact on the solubility of the diastereomeric salts. A controlled cooling profile is crucial for good selectivity and yield. The final temperature determines the concentration of the desired diastereomer in the mother liquor and thus the overall yield.[5]

• Q4: What is the role of the resolving agent? A chiral resolving agent reacts with a racemic mixture to form a pair of diastereomers.[5] These diastereomers have different physical properties, which allows for their separation.[3]

References

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. ACS Publications. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Available at: [Link]

• Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE. Available at: [Link]

• Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm (RSC Publishing). Available at: [Link]

• Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design. ACS Publications. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Fenix. Available at: [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. MPG.PuRe. Available at: [Link]

• Diastereomeric Salt Crystallization Using Ternary Phase Diagram. YouTube. Available at: [Link]

• Chiral resolution. Wikipedia. Available at: [Link]

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• 10. pure.mpg.de [pure.mpg.de]

Technical Support Center: Solvent Selection for Fractional Crystallization of Diastereomeric Salts

A Guide for Researchers, Scientists, and Drug Development Professionals

Fractional crystallization of diastereomeric salts is a cornerstone technique for the separation of enantiomers, a critical step in the development of many pharmaceuticals. The success of this method hinges on the judicious selection of a solvent system that can effectively differentiate between the subtle physicochemical differences of diastereomeric salt pairs. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to navigate the complexities of solvent selection and optimize your chiral resolution process.

Troubleshooting Guide: Common Issues and Solutions

Scenario 1: No Crystallization Occurs

You've mixed your racemic compound and chiral resolving agent in the chosen solvent, but nothing crystallizes, even after an extended period.

Possible Causes and Systematic Solutions:

• Insufficient Supersaturation : The concentration of the diastereomeric salts may be below the threshold required for nucleation.

  • Solution : Gradually increase the concentration by slowly evaporating the solvent. Alternatively, if temperature significantly impacts solubility, a controlled cooling crystallization can be employed.

• Solvent System is Too "Good" : The selected solvent may be too effective at solvating both diastereomeric salts, preventing either from precipitating.

  • Solution : Initiate a systematic solvent screening to identify a system with more pronounced differential solubility. Consider introducing an anti-solvent (a miscible solvent in which the salts are less soluble) to reduce overall solubility.

• Inhibition by Impurities : Trace impurities in your starting materials can sometimes hinder crystal nucleation.

  • Solution : Consider an additional purification step for your racemic compound or resolving agent.

• High Nucleation Energy Barrier : The system may be in a metastable zone where the energy barrier for crystal formation is too high.

  • Solution : Attempt to induce nucleation by scratching the inside of the crystallization vessel with a glass rod. If available, adding seed crystals of the desired diastereomer is a highly effective method.

Scenario 2: "Oiling Out" Instead of Crystallization

Instead of forming solid crystals, your product separates as an oily or gummy liquid phase.

Possible Causes and Systematic Solutions:

• Excessive Supersaturation : A very high concentration can lead to the separation of a liquid phase instead of an ordered crystal lattice.

  • Solution : Dilute the solution by adding more of the primary solvent to reduce the supersaturation level.

• Crystallization Temperature is Too High : The melting point of the diastereomeric salt may be lower than the temperature of your experiment.

  • Solution : Gradually lower the crystallization temperature.

• Inappropriate Solvent Polarity : The chosen solvent may not be conducive to crystal lattice formation.

  • Solution : Experiment with a different solvent system. A change in polarity can favor crystallization over oiling out.

Scenario 3: Low Diastereomeric Excess (d.e.) of the Crystallized Salt

Crystals have formed, but analysis shows a poor separation of the two diastereomers.

Possible Causes and Systematic Solutions:

• Suboptimal Solvent System : The solvent is the most critical factor for achieving high selectivity.

  • Solution : A comprehensive solvent screen is the most effective approach to find a solvent that maximizes the solubility difference between the diastereomeric salts. The polarity and hydrogen-bonding capacity of the solvent are key parameters to vary.

• Cooling Rate is Too Fast : Rapid cooling can lead to the co-precipitation of the more soluble diastereomer.

  • Solution : Employ a slower, more controlled cooling rate to allow for more selective crystallization.

• Incorrect Stoichiometry : The molar ratio of the resolving agent to the racemate can impact the diastereomeric excess.

  • Solution : Optimize the stoichiometry of the resolving agent.

• Recrystallization Needed : A single crystallization may not be sufficient to achieve high purity.

  • Solution : Perform one or more recrystallization steps, potentially using a different solvent system for each step to enhance the purity of the desired diastereomeric salt.

Scenario 4: The Yield of the Desired Diastereomeric Salt is Very Low

You have successfully crystallized the desired diastereomer with high d.e., but the amount recovered is impractically small.

Possible Causes and Systematic Solutions:

• High Solubility of the Desired Salt : The desired diastereomer may still be too soluble in the chosen solvent, even if it is the less soluble of the pair.

  • Solution : The addition of an anti-solvent can effectively reduce the solubility of the desired salt and increase the yield.

• Co-precipitation of the Undesired Diastereomer : If the solubilities of the two diastereomers are too similar, the undesired one may co-precipitate, which reduces the overall yield of the pure, desired salt.

  • Solution : A different solvent system is necessary to improve the selectivity between the two diastereomers.

• Suboptimal Final Temperature : The final temperature of the crystallization process might be too high, leaving a significant portion of the desired salt dissolved in the mother liquor.

  • Solution : Optimize the cooling profile to ensure the final temperature is low enough to maximize the precipitation of the desired salt without causing the undesired salt to crystallize.

Scenario 5: Formation of a Solid Solution

Analysis of the solid phase indicates the presence of both diastereomers incorporated into the same crystal lattice, known as a solid solution. This presents a significant challenge for separation by simple crystallization.

Possible Causes and Systematic Solutions:

• Solvent-Dependent Phenomenon : The formation of a solid solution can be highly dependent on the solvent used.

  • Solution : A thorough screening for a solvent system that disrupts the formation of the solid solution is crucial.

• Enantioselective Dissolution : This technique can sometimes be used to enrich the crystalline phase.

  • Solution : This involves selectively dissolving the minor diastereomer from the enriched crystalline phase using a new, carefully chosen solvent.

Visual Troubleshooting Workflow

Caption: Decision tree for troubleshooting common crystallization issues.

Frequently Asked Questions (FAQs)

1. How do I select a suitable starting solvent for my diastereomeric salt crystallization?

The ideal solvent should exhibit a significant difference in solubility between the two diastereomeric salts. A good starting point is to choose a solvent in which both the racemate and the resolving agent have moderate solubility. It is highly recommended to screen a diverse range of solvents with varying polarities and hydrogen-bonding capabilities to maximize the chances of finding a selective system.

2. What is the importance of a ternary phase diagram in diastereomeric salt crystallization?

A ternary phase diagram, which illustrates the phase behavior of the two diastereomeric salts and the solvent, is a powerful tool for understanding and optimizing the resolution process. It can help determine the feasibility of separating the desired diastereomer under equilibrium conditions and guide the design of an efficient crystallization process.

3. Should I use a single solvent or a mixed solvent system?

Both single and mixed solvent systems can be effective. A mixed solvent system, often comprising a "solvent" and an "anti-solvent," offers greater flexibility in fine-tuning the solubility and supersaturation of the diastereomeric salts. The choice ultimately depends on the specific properties of the salts being separated.

4. How does temperature affect the crystallization process?

Temperature has a significant impact on the solubility of the diastereomeric salts. A well-controlled cooling profile is crucial for achieving good selectivity and yield. The final temperature of the crystallization dictates the final concentration of the desired diastereomer in the mother liquor and, consequently, the overall yield.

Data Presentation: Illustrative Solvent Screening Data

The following table demonstrates how quantitative data from a solvent screening experiment for the resolution of a racemic acid might be presented.

Solvent System	Polarity Index	H-Bonding	Yield (%)	Diastereomeric Excess (d.e.) (%)
Methanol	5.1	High	75	80
Ethanol	4.3	High	68	85
Isopropanol	3.9	High	62	90
Acetone	5.1	Medium	55	92
Ethyl Acetate	4.4	Low	48	95
Toluene	2.4	None	35	75
Heptane	0.1	None	20	60
Ethanol/Water (9:1)	-	High	80	78
Isopropanol/Heptane (3:1)	-	High	58	94

Note: Data is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific diastereomeric salts.

Experimental Protocols

Protocol 1: High-Throughput Solvent Screening for Diastereomeric Salt Crystallization

Objective: To rapidly identify promising solvent systems for the selective crystallization of one diastereomer.

Materials:

• Racemic compound

• Chiral resolving agent

• A diverse set of solvents (e.g., alcohols, esters, ketones, ethers, hydrocarbons)

• 96-well microplate

• Automated liquid handler (optional)

• Plate shaker/incubator

• Centrifuge with plate rotor

• HPLC with a chiral column for analysis

Procedure:

• Prepare a stock solution of the racemic compound and the resolving agent in a suitable volatile solvent (e.g., methanol).

• Dispense a fixed volume of the stock solution into each well of the 96-well plate.

• Evaporate the initial solvent completely to leave a solid residue of the diastereomeric salts in each well.

• Add a fixed volume of each screening solvent to the respective wells.

• Seal the plate and agitate at a controlled temperature for a set period (e.g., 24 hours) to allow the system to reach equilibrium.

• Centrifuge the plate to pellet any solid material.

• Carefully collect a sample of the supernatant (mother liquor) from each well.

• Analyze the supernatant samples by chiral HPLC to determine the concentration of each diastereomer remaining in solution. The solvent that shows the largest difference in the concentration of the two diastereomers in the supernatant is a promising candidate for selective crystallization.

Protocol 2: Determination of Diastereomeric Salt Solubility

Objective: To quantitatively measure the solubility of the individual diastereomeric salts in a selected solvent system at different temperatures.

Materials: *

Technical Support Center: Managing Temperature and Time in Kinetic Resolution of Amines

Welcome to our dedicated technical support center for the kinetic resolution of amines. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of separating amine enantiomers. Chiral amines are crucial building blocks in pharmaceuticals, and their efficient resolution is a common challenge.[1] Here, we address common challenges and frequently asked questions related to the critical parameters of temperature and time, providing you with the insights needed to optimize your experiments for both high enantiomeric excess (ee) and yield.

Troubleshooting Guide: Common Issues in Amine Kinetic Resolution

This section tackles specific problems you may be encountering at the bench. We delve into the probable causes and provide actionable, step-by-step solutions to get your resolution back on track.

Q1: My enantiomeric excess (ee) is significantly lower than reported in the literature for a similar substrate. What are the likely causes related to temperature and time?

A1: This is a frequent challenge and often points to suboptimal reaction conditions. Several factors related to temperature and time can be at play:

• Incorrect Temperature: The enantioselectivity of many catalysts, particularly enzymes, is highly dependent on temperature.[2][3] A deviation of even a few degrees from the optimal temperature can lead to a significant drop in ee. Generally, lower temperatures favor higher selectivity.[4]

• Reaction Run Too Long: In many kinetic resolutions, the catalyst may slowly resolve the less reactive enantiomer over extended periods, or side reactions may occur that consume the desired enantiomer, thus lowering the overall ee of the remaining substrate.[5] It is crucial to stop the reaction at the optimal conversion.[4]

• Inadequate Temperature Control: Fluctuations in the reaction temperature can lead to inconsistent catalyst performance and, consequently, lower enantioselectivity.[6]

Troubleshooting Steps:

• Verify Temperature Accuracy: Use a calibrated thermometer to check the temperature of your reaction vessel (e.g., oil bath, heating block). Do not rely solely on the setpoint of the controller.

• Optimize Reaction Time: Set up a time-course experiment. Take aliquots from your reaction mixture at regular intervals (e.g., every hour) and analyze the conversion and ee for each time point.[7][8] This will help you identify the optimal endpoint before the ee begins to decline.

• Ensure Stable Temperature Control: For sensitive reactions, use a high-quality circulating bath or a reliable temperature controller to maintain a stable temperature throughout the experiment.

Q2: My reaction has stalled, and the conversion is not reaching the theoretical 50% for a successful kinetic resolution. How can I address this?

A2: A stalled reaction before reaching 50% conversion often indicates an issue with catalyst stability or reaction conditions.

• Catalyst Deactivation: The catalyst (enzymatic or chemical) may be deactivating over time at the chosen reaction temperature. Higher temperatures can accelerate this process.[3][6]

• Insufficient Reaction Time: It's possible the reaction simply hasn't been allowed to run long enough, especially if you are operating at a lower temperature to favor enantioselectivity.[4]

• Product Inhibition: In some cases, the product of the reaction can inhibit the catalyst, slowing down the reaction rate as the concentration of the product increases.[9]

Troubleshooting Steps:

• Evaluate Catalyst Stability: Consult the literature or the supplier's technical data sheet for the optimal operating temperature range and stability of your catalyst. Consider running the reaction at a slightly lower temperature, which may require a longer reaction time but could preserve the catalyst's activity.

• Perform a Time-Course Study: As mentioned previously, a time-course study will reveal if the reaction is still proceeding, albeit slowly, or if it has genuinely stopped.[7]

• Consider a Fed-Batch Approach: If product inhibition is suspected, a fed-batch strategy, where the substrate is added incrementally, can sometimes mitigate this effect.

Q3: I'm observing a trade-off between reaction rate and enantioselectivity. When I increase the temperature to speed up the reaction, the ee drops. What is the best approach?

A3: This is a classic dilemma in kinetic resolution. The relationship between reaction rate and enantioselectivity is often inversely proportional with respect to temperature.[4][10]

• Thermodynamic vs. Kinetic Control: At higher temperatures, the reaction may move from kinetic control (where the difference in activation energies between the two enantiomers dictates the selectivity) towards thermodynamic control, leading to a less selective outcome.

• Arrhenius Equation and Eyring Equation: The rates of both the fast and slow-reacting enantiomers increase with temperature, as described by the Arrhenius equation.[6] However, the difference in their rates, which determines the enantioselectivity, may decrease. The enantioselectivity (E) is related to the difference in the free energies of activation (ΔΔG‡) for the two enantiomers.

Strategic Approach:

• Systematic Temperature Screening: Conduct a systematic screening of temperatures to find the optimal balance for your specific substrate and catalyst system. For example, you could run the reaction at 10°C, 20°C, 30°C, and 40°C and analyze the ee and conversion at the same time point.[10][11]

• Data-Driven Decision Making: The results from your temperature screening will provide the empirical data needed to make an informed decision. The ideal temperature will be the one that gives you an acceptable ee within a reasonable timeframe.

Data Presentation: Illustrative Temperature Screening

Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee) (%)
10	24	48	98
20	12	51	95
30	6	50	88
40	3	52	75

This is example data and will vary depending on the specific reaction.

Frequently Asked Questions (FAQs)

This section provides answers to broader, more foundational questions regarding temperature and time management in the kinetic resolution of amines.

Q1: What is the fundamental reason why temperature affects enantioselectivity in a kinetic resolution?

A1: The enantioselectivity of a kinetic resolution is determined by the difference in the rates of reaction for the two enantiomers (k_fast and k_slow). This rate difference is a function of the difference in the activation energies (ΔG‡) for the two competing diastereomeric transition states. According to the Eyring equation, the rate constant (k) is related to the activation energy. The enantioselectivity (often expressed as the E value) is directly related to the difference in these activation energies (ΔΔG‡).[12] Temperature influences this relationship. While an increase in temperature will increase both k_fast and k_slow, it can diminish the ratio between them, leading to lower enantioselectivity.[13]

Q2: How do I establish the optimal reaction time for a new kinetic resolution protocol?

A2: The optimal reaction time is the point at which you achieve the desired level of conversion (ideally close to 50% for the resolution of a racemic mixture) and the highest possible enantiomeric excess of the unreacted substrate.[14] The best way to determine this is empirically through a time-course study.[7][8]

Experimental Protocol: Time-Course Study for Kinetic Resolution

• Reaction Setup: Set up your kinetic resolution reaction as planned, ensuring all reagents are added and the temperature is stabilized.

• Initial Sample (t=0): Immediately after adding the catalyst, withdraw a small aliquot of the reaction mixture. This will serve as your starting point (t=0).

• Quench the Reaction: Immediately quench the reaction in the aliquot to stop any further transformation. This can be done by adding a suitable quenching agent (e.g., a strong acid or base, depending on the reaction) or by rapidly cooling the sample.

• Sampling at Intervals: At regular time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours), withdraw additional aliquots and quench them in the same manner.[10]

• Workup and Analysis: After the final time point, perform a workup on all the collected samples to isolate the amine. Analyze the conversion and enantiomeric excess of each sample using an appropriate analytical technique, such as chiral HPLC or GC.[8]

• Data Plotting: Plot the conversion (%) and enantiomeric excess (%) as a function of time. The optimal reaction time will be the point that gives the best combination of high ee and approximately 50% conversion.

Visualization: Workflow for a Time-Course Study

Caption: Workflow for determining the optimal reaction time in a kinetic resolution experiment.

Q3: Are there any general rules of thumb for selecting an initial temperature for a kinetic resolution of an amine?

A3: While the optimal temperature is highly specific to the catalyst, substrate, and solvent system, here are some general guidelines for selecting a starting point:

• Enzymatic Resolutions: For many commonly used lipases, a starting temperature in the range of 25-40°C is often a good initial guess.[15] However, some enzymes exhibit higher enantioselectivity at lower temperatures, so starting at room temperature (around 20-25°C) is a conservative and often successful strategy.[15]

• Chemical Catalysis: The temperature range for metal-based or organocatalytic resolutions can vary more widely. It's crucial to consult the original literature for the specific catalyst you are using. Some may operate at sub-zero temperatures, while others may require heating.[11][14]

• Literature Precedent: The most reliable starting point is to find a literature precedent for a similar substrate and catalyst system. This will give you a well-vetted temperature to begin your optimization.

Visualization: Decision Logic for Temperature Selection

Caption: Decision tree for selecting a starting temperature for kinetic resolution.

References

• Kinetic Resolution of Racemic Primary Amines Using Geobacillus stearothermophilus Amine Dehydrogenase Variant. Chembiochem, 20(1), 89-95. Available from: [Link]

• Kinetic resolution. Wikipedia. Available from: [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules, 27(14), 4346. Available from: [Link]

• The Kinetic Resolution of Racemic Amines Using a Whole-Cell Biocatalyst Co-Expressing Amine Dehydrogenase and NADH Oxidase. Molecules, 22(9), 1421. Available from: [Link]

• Temperature dependence of the conversion and enantioselectivity in kinetic resolution of 1. ResearchGate. Available from: [Link]

• Kinetic resolution of amines. Bode Research Group. Available from: [Link]

• Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology, 9(20), 5569-5587. Available from: [Link]

• Investigating the Impact of Temperature and pH on Enzyme Activity: A Kinetic Analysis. Journal of Chemical Education, 98(1), 234-241. Available from: [Link]

• Factors affecting enzyme activity. Monash University. Available from: [Link]

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. Organic Process Research & Development, 27(8), 1545-1552. Available from: [Link]

• Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry, 4(1), 186-197. Available from: [Link]

• Efficient Kinetic Resolution of Racemic Amines using a Transaminase in Combination with an Amino Acid Oxidase. Chemical Communications, (12), 1635-1637. Available from: [Link]

• Monitoring the kinetic resolution of 1 over time. ResearchGate. Available from: [Link]

• Dynamic Kinetic Resolution: A Powerful Approach to Asymmetric Synthesis. University of California, Irvine. Available from: [Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Chiral Amines in Flow. Imperial College London. Available from: [Link]

• Catalytic Kinetic Resolution and Desymmetrization of Amines. Synlett, 33(18), 1788-1812. Available from: [Link]

• Temperature and solvent effects on enzyme stereoselectivity: inversion temperature in kinetic resolutions with lipases. Chemical Communications, (1), 44-46. Available from: [Link]

• Practical Considerations in Kinetic Resolution Reactions. Università degli Studi di Padova. Available from: [Link]

• Deracemization By Simultaneous Bio-oxidative Kinetic Resolution and Stereoinversion. Angewandte Chemie International Edition, 54(44), 13035-13038. Available from: [Link]

Sources

• 1. Kinetic resolution of amines – Bode Research Group | ETH Zurich [bode.ethz.ch]
• 2. omicsonline.org [omicsonline.org]
• 3. monash.edu [monash.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Temperature Effects | Worthington Biochemical [worthington-biochem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Kinetic Resolution of Racemic Primary Amines Using Geobacillus stearothermophilus Amine Dehydrogenase Variant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 12. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 13. Temperature and solvent effects on enzyme stereoselectivity: inversion temperature in kinetic resolutions with lipases - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 15. mdpi.com [mdpi.com]

side product formation in the synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine

Technical Support Center: Synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine

Case ID: #BENZ-AMINE-001 Topic: Impurity Profiling & Yield Optimization Target Molecule: 1-(3,4-dimethoxyphenyl)propan-1-amine (α-ethyl-3,4-dimethoxybenzylamine)

Executive Summary

You are encountering challenges in the synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine . Unlike its regioisomer (the 2-amine/amphetamine derivative), this target is a benzylic amine . This structural distinction introduces specific reactivity profiles, most notably the susceptibility of the C-N bond to hydrogenolysis and the thermodynamic preference for secondary amine formation during reductive amination.

This guide deconstructs the reaction vector into three critical failure points: Competitive Reduction (Alcohol formation) , Condensation (Dimerization) , and Cleavage (Hydrogenolysis) .

Module 1: The "Hydroxyl" Impurity (Alcohol Formation)

Symptom:

• IR spectrum shows a broad stretch at 3300–3400 cm⁻¹ (O-H) overlapping with N-H stretches.

• High consumption of hydride reagent but low amine yield.

• Product is an oil that refuses to crystallize as a salt.

Root Cause: In direct reductive amination (e.g., using NaBH₄ or NaBH₃CN), the reducing agent attacks the ketone (1-(3,4-dimethoxyphenyl)propan-1-one) before the imine is fully formed. The electron-rich dimethoxy ring makes the carbonyl carbon less electrophilic, slowing imine formation and allowing the reducing agent to preferentially attack the ketone, yielding 1-(3,4-dimethoxyphenyl)propan-1-ol .

Technical Solution:

• Switch to Indirect Reductive Amination: Do not mix the ketone, amine, and hydride simultaneously.

  • Step A: Reflux ketone + excess NH₄OAc (or NH₃/MeOH) + molecular sieves (3Å or 4Å) for 2–4 hours.

  • Step B: Cool to 0°C, then add the reducing agent.[1]

• pH Control: Maintain pH 5–6.

  • Mechanism:[2][3][4][5][6][7][8][9] Acid catalysis is required to protonate the carbonyl oxygen (facilitating amine attack) but too much acid protonates the amine (killing nucleophilicity).

  • Protocol: Use an acetic acid/acetate buffer if using NaBH₃CN.

Module 2: The "Dimer" Impurity (Secondary Amine)

Symptom:

• Mass Spec (LC-MS) shows a dominant peak at [2M - NH₃]⁺ (approx. m/z 371).

• Product is a viscous, high-boiling oil.

• TLC shows a spot running higher (less polar) than the primary amine.

Root Cause: As the primary amine product forms, it is more nucleophilic than the ammonia source. It attacks the intermediate imine/ketone to form a secondary amine (dimer) : bis(1-(3,4-dimethoxyphenyl)propyl)amine.

Technical Solution:

• Ammonia Overload: The stoichiometry is critical. You must use a vast excess of the ammonia source (10–15 equivalents). This statistically favors the attack of NH₃ over the newly formed R-NH₂.

• Dilution: Run the reaction at high dilution (0.1 M or lower). Intermolecular dimerization is second-order with respect to concentration; reducing concentration drastically slows this side reaction.

Module 3: The "Missing" Product (Hydrogenolysis)

Symptom:

• Reaction appears successful by TLC during process, but yield vanishes after workup.

• Presence of a non-polar hydrocarbon impurity.[3][10]

• Smell of propyl-veratrole (1,2-dimethoxy-4-propylbenzene).

Root Cause: You are synthesizing a benzylic amine .[2] The C-N bond is adjacent to an aromatic ring, significantly weakening the bond dissociation energy. If you use Palladium on Carbon (Pd/C) with H₂ gas, you will likely cleave the amine entirely, replacing the -NH₂ with -H (Hydrogenolysis).[6]

Technical Solution:

• Catalyst Switch: Avoid Pd/C. Use Raney Nickel or PtO₂ (Adams' Catalyst) , which are less active toward benzylic C-N hydrogenolysis under standard conditions.

• Alternative Hydride: Use chemical hydrides (NaBH₄, LiAlH₄) instead of catalytic hydrogenation for this specific substrate.

Visualizing the Reaction Network

The following diagram maps the competing pathways. The "Green Path" is your target. All red paths represent yield loss.

Caption: Reaction network showing the target pathway (Green) versus competitive reduction, dimerization, and hydrogenolysis pathways (Red).

Standardized Protocol (Leuckart-Wallach Variation)

Note: The Leuckart reaction is often preferred for benzylic amines to avoid the "Dimer" issue, as the intermediate is an unreactive N-formyl species.

Materials:

• 1-(3,4-dimethoxyphenyl)propan-1-one (10 mmol)

• Formamide (50 mmol)

• Formic Acid (98%, 25 mmol)

Step-by-Step:

• Condensation: In a round-bottom flask equipped with a distillation head (to remove water), combine the ketone, formamide, and formic acid.

• Thermal Ramp: Heat the mixture to 160–170°C . You must see CO₂ evolution (bubbling).

  • Checkpoint: Water will distill over.[2] If water remains, the equilibrium favors the ketone.

• Hydrolysis (Crucial): The reaction yields the N-formyl derivative, not the amine.

  • Cool the mixture. Add 6M HCl (20 mL).

  • Reflux for 1 hour to cleave the formyl group.

• Workup:

  • Cool to room temperature.[1]

  • Wash with DCM (removes unreacted ketone/non-basic impurities).

  • Basify the aqueous layer to pH 12 with NaOH.

  • Extract the free amine into DCM/Ether.

• Purification: Convert to the Hydrochloride salt using dry HCl in isopropanol. The benzylic amine salt should precipitate as a white solid.

Comparative Data: Reducing Agents

Reagent	Selectivity (Imine vs Ketone)	Risk of Dimerization	Risk of Hydrogenolysis	Recommended?
NaBH₄	Low	High	None	No (Unless imine pre-formed)
NaBH₃CN	High (at pH 6)	Medium	None	Yes (Standard method)
H₂ / Pd/C	N/A	High	Critical (Cleaves C-N)	No
H₂ / Raney Ni	N/A	Medium	Low	Yes (High pressure required)
Leuckart (Formic Acid)	High	Very Low	None	Yes (Best for scale-up)

References

• Abdel-Magid, A. F., et al. (1996).[9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Carlson, R., et al. (1993).[5] "An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction." Acta Chemica Scandinavica.

• BenchChem Application Note. "Catalytic Hydrogenolysis for N-Benzyl Deprotection." (Contextualizing the risk of benzylic cleavage).

• Chemistry LibreTexts. "Synthesis of Amines: Reductive Amination Mechanisms."

Sources

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Impurities in MDMA synthesized by Al/Hg Reductive Amination - [www.rhodium.ws] [chemistry.mdma.ch]

Reference Data & Comparative Studies

The Definitive Guide to Determining the Enantiomeric Purity of Chiral Amines: A Comparative Analysis

Chiral amines are ubiquitous structural motifs in modern pharmaceuticals, agrochemicals, and biologically active natural products. Because enantiomers can exhibit drastically different pharmacological profiles—ranging from differential receptor affinity to severe off-target toxicity—regulatory bodies require rigorous stereochemical characterization.

As an Application Scientist, I have evaluated countless methodologies for determining the enantiomeric excess (

) of chiral amines. The challenge lies in the fact that enantiomers possess identical physical and chemical properties in an achiral environment. To differentiate them, we must introduce a chiral discriminator to form diastereomeric relationships —either transiently (via non-covalent interactions) or permanently (via covalent derivatization).

This guide objectively compares the three most robust methodologies for chiral amine analysis: Direct Chiral HPLC , Indirect Derivatization (Marfey’s Reagent) , and NMR Spectroscopy with Chiral Solvating Agents (CSAs) .

Direct Analysis: Chiral High-Performance Liquid Chromatography (HPLC)

Direct chiral HPLC remains the gold standard for enantiomeric purity determination [1]. It relies on Chiral Stationary Phases (CSPs) to form transient, non-covalent diastereomeric complexes with the enantiomeric analytes.

Causality & Mechanism

The separation is governed by the "three-point interaction rule." For chiral recognition to occur, the CSP must interact with at least three distinct points on one enantiomer more favorably than the other. For chiral amines, polysaccharide phenylcarbamate derivatives (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) and Crown Ether CSPs are highly effective. The carbamate linkages provide hydrogen-bond donors/acceptors, while the phenyl rings offer

interactions. Crown ethers, conversely, form stereoselective inclusion complexes specifically with primary amines.

Self-Validating Experimental Protocol: Polysaccharide CSP HPLC

• Sample Preparation: Dissolve the chiral amine in a compatible mobile phase solvent (e.g., Hexane/IPA or pure Methanol for polar organic modes) to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Column Equilibration: Install a polysaccharide-based CSP column (e.g., Chiralpak IA/IB/IC). Flush with the mobile phase (e.g., Hexane/Isopropanol/Diethylamine 90:10:0.1 v/v/v) until the baseline stabilizes. Note: The addition of 0.1% Diethylamine (DEA) is critical; it suppresses secondary interactions with residual silanols that cause severe peak tailing in basic amines.

• Injection & Acquisition: Inject 5–10 µL of the sample. Monitor via UV-Vis (if the amine has a chromophore) or Fluorescence detection.

• Validation: Inject a known racemic standard first to confirm baseline resolution (

  ) and equal peak areas (50:50 ratio). Subsequently, inject the enantiopure sample.

Quantitative Comparison of CSPs for Chiral Amines

CSP Type	Interaction Mechanism	Target Amine Type	Mobile Phase Compatibility	Typical Resolution ( )
Polysaccharide Carbamate	H-bonding, , Dipole	Primary, Secondary, Tertiary	Normal Phase, Reversed Phase	1.5 – 3.5
Crown Ether	Inclusion complexation	Primary amines only	Acidic Reversed Phase (pH < 2)	2.0 – 5.0
Pirkle-Type (Brush)	, H-bonding	Derivatized amines (amides)	Normal Phase	1.2 – 2.5

Indirect Analysis: Chiral Derivatization with Marfey's Reagent

When chiral amines lack a strong UV chromophore or when trace-level enantiomeric impurities must be quantified in complex biological matrices (e.g., urine or plasma), direct HPLC often fails. Here, we utilize Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) [2].

Causality & Mechanism

Marfey's reagent undergoes a nucleophilic aromatic substitution (

) with primary and secondary amines under mild alkaline conditions. Because FDAA is enantiopure (L-configuration), reacting it with a racemic amine mixture yields two distinct covalently bonded diastereomers (L-R and L-S). Unlike enantiomers, diastereomers have different hydrophobicities and can be easily separated on standard, inexpensive achiral C8 or C18 columns [3]. The dinitrophenyl group also acts as a powerful chromophore/fluorophore, drastically increasing detection sensitivity.

Caption: Mechanistic pathway of indirect enantiomeric separation using Marfey's Reagent.

Self-Validating Experimental Protocol: Marfey's Derivatization

• Reaction Setup: To 50 µL of the chiral amine solution (50 mM in water), add 100 µL of Marfey’s reagent (1% w/v in acetone) and 20 µL of 1 M Sodium Bicarbonate (

  ).

• Incubation: Heat the mixture at 40°C for 1 hour. Causality: Mild heating ensures complete conversion without inducing racemization of the analyte.

• Quenching: Stop the reaction by adding 20 µL of 1 M HCl. The pH shift halts the

  reaction and stabilizes the derivatives.

• Dilution & Analysis: Dilute with 810 µL of mobile phase (e.g., Water/Acetonitrile) and analyze via LC-MS or UV-Vis (340 nm) on a standard C18 column.

Chromatographic Data of Marfey's Derivatives

Amine Analyte	Derivatizing Agent	Column	Elution Order	LOD (Limit of Detection)
Amphetamine	L-FDAA	C18 Achiral	D-isomer < L-isomer	0.16 mg/L
Methamphetamine	L-FDAA	C18 Achiral	D-isomer < L-isomer	0.16 mg/L
Amino Acid Esters	L-FDLA (Leucine analog)	C8 Achiral	L-isomer < D-isomer	< 50 nmol/L

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

For rapid, high-throughput screening of enantiomeric excess without the need for chromatographic method development, Nuclear Magnetic Resonance (NMR) utilizing Chiral Solvating Agents (CSAs) is unparalleled [4].

Causality & Mechanism

When a racemic amine is mixed with an enantiopure CSA—such as (S)-BINOL or chiral phosphoric acids—they form transient diastereomeric host-guest complexes via hydrogen bonding and

-stacking. Because the magnetic environments of the two diastereomeric complexes differ, previously equivalent enantiotopic protons become diastereotopic . This results in a splitting of the NMR signals (Self-Induced Diastereomeric Anisochronism, SIDA), allowing direct integration of the distinct peaks to calculate the [5].

Self-Validating Experimental Protocol: 1H-NMR with (S)-BINOL

• Sample Preparation: Weigh 0.05 mmol of the chiral amine and 0.05 mmol of the CSA (e.g., (S)-BINOL).

• Solvation: Dissolve both directly in 0.6 mL of deuterated chloroform (

  ) in an NMR tube. Causality: Non-polar solvents like maximize the strength of intermolecular hydrogen bonds, which are critical for tight complexation and signal splitting.

• Equilibration: Shake the tube for 30 seconds to ensure homogeneous complexation.

• Acquisition: Record the

  -NMR (or -NMR if applicable) spectrum at 298 K.

• Calculation: Identify the split resonance peaks (often the

  -protons next to the amine). Calculate using the formula: .

Method Selection Workflow

Choosing the correct analytical method depends on the physicochemical properties of your target amine, the required sensitivity, and the matrix complexity.

Caption: Decision matrix for selecting the optimal enantiomeric purity determination method.

Conclusion

The determination of enantiomeric purity is not a one-size-fits-all endeavor. Direct Chiral HPLC offers the highest resolution and reliability for standard pharmaceutical workflows. Marfey's Reagent derivatization provides the extreme sensitivity required for bioanalytical and metabolomic studies of aliphatic amines. Finally, NMR with CSAs delivers unmatched speed for synthetic chemists optimizing asymmetric catalytic reactions. By understanding the mechanistic causality behind each technique, researchers can build robust, self-validating analytical systems.

References

• Adhikari, S., Bhandari, A., & Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at:[Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids. Available at:[Link]

• Foster, B. S., et al. (1998). Enantiomeric Determination of Amphetamine and Methamphetamine in Urine by Precolumn Derivatization with Marfey's Reagent. Journal of Analytical Toxicology. Available at:[Link]

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. New Journal of Chemistry (RSC). Available at:[Link]

• Yang, L., et al. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Central Science. Available at:[Link]

comparison of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine with other chiral resolving agents

Title: High-Performance Chiral Resolution: A Comparative Guide to (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine Subtitle: Beyond Phenylethylamine—Optimizing Diastereomeric Salt Formation for Complex Acidic Racemates

Executive Summary: The "Problem-Solver" Amine

In the landscape of chiral resolution, (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine (hereafter referred to as (S)-DMPPA ) represents a specialized, high-performance alternative to the industry-standard resolving agents like 1-phenylethylamine (PEA).

While PEA is the "first-pass" choice due to cost and availability, it often fails to resolve racemates with subtle steric differences or those lacking strong

- interaction potential. (S)-DMPPA bridges this gap. Its 3,4-dimethoxy substitution creates an electron-rich aromatic system capable of stronger non-covalent interactions, while the propyl backbone (ethyl side chain) introduces greater steric discrimination than the standard methyl group of PEA.

This guide objectively compares (S)-DMPPA against standard alternatives, providing the decision-making logic required for process chemists to integrate it into their screening platforms.

Structural Causality: Why It Works

To understand performance, we must analyze the structural activity relationship (SAR) of the resolving agent.

Feature	(S)-DMPPA Structure	Functional Consequence in Resolution
Electronic Profile	3,4-Dimethoxy Phenyl Ring	Electron Donor: The methoxy groups significantly increase electron density on the ring. This enhances - stacking with electron-deficient aromatic acids (e.g., nitro- or chloro-mandelic acid derivatives), stabilizing the less soluble diastereomeric salt.
Steric Bulk	Ethyl Side Chain (Propyl backbone)	Enhanced Discrimination: Unlike the methyl group in PEA, the ethyl group in DMPPA creates a larger "chiral pocket." This increases the energy difference ( ) between the and salts, often leading to higher diastereomeric excess (de) in the first crystallization.
H-Bonding	Methoxy Oxygens	Secondary Anchors: The oxygen atoms can act as weak hydrogen bond acceptors, providing additional lattice energy stabilization that unsubstituted phenyl rings cannot offer.

Comparative Analysis: (S)-DMPPA vs. The Standards

The following table contrasts (S)-DMPPA with the two most common chiral amines: (S)-1-Phenylethylamine (PEA) and (S)-1-(1-Naphthyl)ethylamine (NEA) .

Table 1: Performance Matrix of Chiral Resolving Agents

Metric	(S)-PEA (Standard)	(S)-NEA (Bulky Aromatic)	(S)-DMPPA (Electronic/Steric Hybrid)
Primary Use Case	Initial screen for simple acids.	Planar, aromatic acids requiring large surface area overlap.	Complex/Functionalized acids where PEA fails; Electron-deficient aromatics.
Resolving Power	Moderate. High failure rate for structurally similar enantiomers.	High for flat molecules (Naproxen analogs).	High for flexible or functionalized molecules due to dual steric/electronic locking.
Salt Crystallinity	Excellent (forms salts easily).	Good, but salts can be solvated.	Variable to High. Dimethoxy groups often disrupt "oiling out," promoting crystal lattice formation.
Recyclability	High (volatile, easy to distill).	Moderate (requires extraction).	High (Non-volatile). Recovered via acid/base extraction; low risk of loss during solvent removal.
Cost	Low ($).	Medium (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ).[1][2][3][4][5]	High ( $). Use when yield/purity justifies the cost.
Optimal Solvent	Ethanol, Methanol/Water.	Acetone, Ethyl Acetate.	Isopropanol, Acetonitrile. Often requires less polar solvents to drive precipitation.

Decision Logic: When to Switch to (S)-DMPPA

The choice of resolving agent should not be random. Use the following logic flow to determine if (S)-DMPPA is required for your specific racemate.

Figure 1: Strategic selection workflow for chiral amine resolving agents. (S)-DMPPA is prioritized for electron-deficient aromatic acids or flexible substrates where PEA fails.

Experimental Protocol: The "Rescue" Resolution

This protocol is designed for a "Rescue Screen"—when standard agents have failed. It utilizes a Double-Solvent System to encourage the crystallization of the (S)-DMPPA salt.

Objective: Resolve a difficult racemic acid (e.g., 2-(4-nitrophenyl)propanoic acid) using (S)-DMPPA.

Materials:

• Racemic Acid (1.0 eq)

• (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine (0.55 eq - Half-molar equivalent method is preferred for cost efficiency)

• Solvent A: Isopropanol (IPA) - Good solubility for free amine.

• Solvent B: Methyl tert-butyl ether (MTBE) - Anti-solvent to drive salt formation.

Step-by-Step Methodology:

• Dissolution:

  • Dissolve the Racemic Acid (10 mmol) in hot IPA (minimum volume, approx. 5-10 mL).

  • Note: Ensure the solution is clear at 60°C.

• Amine Addition:

  • Add (S)-DMPPA (5.5 mmol) dropwise to the hot acid solution.

  • Mechanism:[6] The 0.55 eq stoichiometry forces the "Pasteur Principle"—the less soluble diastereomer must precipitate first as there isn't enough base to neutralize both enantiomers.

• Nucleation & Cooling:

  • Stir at 60°C for 15 minutes.

  • Slowly cool to Room Temperature (RT) over 2 hours (10°C/30 mins).

  • Critical Step: If oiling occurs (common with dimethoxy agents due to high solubility), add MTBE dropwise until slight turbidity persists, then reheat to clear and cool again.

• Isolation:

  • Filter the resulting white crystals.[7]

  • Wash with cold IPA/MTBE (1:1 mixture).

  • Do not discard the mother liquor (contains the opposite enantiomer).

• Recrystallization (The Purification):

  • Reflux the wet cake in pure Ethanol.

  • Cool to RT. Filter.

  • Target: >98% de (diastereomeric excess).[1]

• Liberation:

  • Suspend salt in water.[8] Acidify with 1M HCl to pH 1 (precipitates the free acid).

  • Extract with Ethyl Acetate.

  • Basify the remaining aqueous layer with NaOH to pH 12 and extract with DCM to recover the (S)-DMPPA .

References & Authority

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text on diastereomeric salt solubility principles).

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Source for comparative data on PEA and NEA).

• Saigo, K., et al. (1996). "Optical Resolution of racemic derivatives using chiral amines." Bulletin of the Chemical Society of Japan. (Establishes the efficacy of phenyl-alkylamines).

• Perry, J. J., et al. (2011). "Design of Resolving Agents: Structural influences on crystal packing." Crystal Growth & Design. (Supports the mechanism of dimethoxy-group induced lattice stability).

• BenchChem Technical Repository. (2025). "General Protocols for Chiral Resolution." (General procedural validation).

Disclaimer: This guide is intended for professional research use. Optimization of solvent systems is always required for specific substrates.

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A Senior Application Scientist's Guide to Validating the Absolute Configuration of Chiral Amines

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is not merely an analytical exercise; it is a foundational pillar of modern chemistry. The spatial arrangement of atoms in a chiral amine can dramatically influence its pharmacological, toxicological, and biological properties.[1] This guide provides an in-depth, objective comparison of the principal analytical techniques for validating the absolute configuration of chiral amines, grounded in experimental data and field-proven insights.

The Criticality of Absolute Configuration in Drug Development

Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different biological activities. One enantiomer may be a potent therapeutic, while the other could be inactive or, in the worst-case scenario, toxic.[2] Therefore, the rigorous and unequivocal assignment of the absolute configuration of chiral amines, which are common moieties in active pharmaceutical ingredients (APIs), is a non-negotiable aspect of chemical synthesis and drug discovery.[3] This guide will navigate the complexities of the most robust methods available: Single-Crystal X-ray Diffraction (SC-XRD), Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral derivatizing agents.

Comparative Analysis of Key Methodologies

The selection of an appropriate technique for determining the absolute configuration of a chiral amine is a strategic decision dictated by the physical state of the sample, the presence or absence of specific functional groups, and the availability of instrumentation. Each method operates on a distinct physical principle and presents a unique set of advantages and limitations.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	NMR Spectroscopy (Mosher's Amide)
Principle	Measures the diffraction pattern of X-rays by a single crystal, allowing for the direct determination of the 3D structure through anomalous dispersion effects.[1][4]	Measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[1][5]	Measures the differential absorption of left and right circularly polarized UV-Vis light by a chiral molecule containing a chromophore.[1]	Involves the formation of diastereomeric amides with a chiral derivatizing agent, whose distinct NMR spectra allow for the deduction of the stereochemistry.[6][7]
Sample Requirement	High-quality single crystal (µg to mg scale).	5-15 mg of sample, recoverable; often requires deuterated solvents.[5]	Requires a chromophore in the molecule; sample concentration depends on the strength of the chromophore.[1]	~5 mg of chiral amine.[6]
Measurement Time	Several hours to days, including crystal growth and data collection/analysis.	Typically 1 to several hours for data acquisition.[5]	Relatively fast data acquisition (minutes).	2-6 hours for derivatization reaction, followed by standard NMR acquisition times.[6]
Key Advantage	Considered the "gold standard" for its unambiguous and direct determination of the 3D structure.[2]	Applicable to a wide range of molecules in solution, including oils and amorphous solids, without the need for a chromophore.[5]	High sensitivity and rapid analysis for suitable molecules.[8]	Widely accessible instrumentation (NMR); provides a wealth of structural information.[7]
Key Limitation	The absolute necessity of a high-quality single crystal, which can be a significant bottleneck.[2][5]	Requires computational modeling for interpretation; signals can be weak.[9][10]	Limited to molecules containing a UV-Vis chromophore.[1]	Requires chemical derivatization, which can be complicated by side reactions or incomplete conversion. Potential for misinterpretation if the conformational model is not applicable.
Cost	High initial instrument cost and maintenance.	High initial instrument cost.	Moderate initial instrument cost.	Lower initial instrument cost compared to other methods; reliant on readily available NMR facilities.

In-Depth Methodological Workflows and Experimental Protocols

A robust and reliable determination of absolute configuration hinges on meticulous experimental execution. The following sections provide detailed workflows and protocols for the principal techniques.

Single-Crystal X-ray Diffraction (SC-XRD): The Definitive Method

SC-XRD provides a direct and unambiguous determination of the three-dimensional arrangement of atoms in a molecule, making it the gold standard for absolute configuration assignment.[2] The causality behind this definitive power lies in the phenomenon of anomalous dispersion, where the presence of heavier atoms in the crystal lattice causes slight differences in the diffraction intensities of Friedel pairs (reflections from opposite sides of a crystal plane).[4]

SC-XRD Workflow for Absolute Configuration

• Crystal Growth : This is often the most challenging step. The chiral amine must be carefully crystallized from a suitable solvent system to yield a single, well-ordered crystal of sufficient size and quality.

• Data Collection : The crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. A detector records the diffraction pattern as the crystal is rotated.

• Structure Solution and Refinement : The diffraction data is processed to solve the crystal structure, typically using direct methods or Patterson methods to generate an initial electron density map. This model is then refined to best fit the experimental data.

• Absolute Configuration Determination : The key to determining the absolute configuration is the analysis of anomalous scattering. This is most commonly done by refining the Flack parameter. A Flack parameter close to 0 with a small standard uncertainty indicates the correct absolute configuration, while a value close to 1 suggests the inverted structure is correct.[3]

Vibrational and Electronic Circular Dichroism (VCD/ECD): Chiroptical Solutions

VCD and ECD are powerful spectroscopic techniques that measure the differential absorption of left and right circularly polarized light.[1][5] The resulting spectrum is unique to a specific enantiomer, providing a "fingerprint" of its absolute configuration. The key distinction lies in the part of the electromagnetic spectrum they probe: VCD measures vibrational transitions in the infrared region, while ECD measures electronic transitions in the UV-Vis region.[8]

The choice between VCD and ECD is primarily dictated by the molecular structure of the chiral amine.

VCD/ECD Experimental and Computational Workflow

• Sample Preparation : Dissolve 5-10 mg of the chiral amine in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of approximately 0.1 M. [5]The choice of solvent is critical to avoid overlapping solvent absorption bands with the analyte's signals. [10]2. Spectral Acquisition : Acquire the VCD and IR spectra using a VCD spectrometer. Data collection may take several hours to achieve an adequate signal-to-noise ratio. [5]3. Computational Modeling :

  • Perform a thorough conformational search of the chiral amine to identify all low-energy conformers.

  • For each conformer, perform a geometry optimization and frequency calculation using Density Functional Theory (DFT), for example, with the B3LYP functional and a 6-31G(d) basis set. [5] * Calculate the VCD and IR spectra for each optimized conformer.

• Spectral Comparison : Generate a Boltzmann-averaged calculated VCD spectrum from the individual conformer spectra. Compare this theoretical spectrum with the experimental one. A direct match in the signs and relative intensities of the major bands confirms the absolute configuration as the one used in the calculation. A mirror-image spectrum indicates the opposite enantiomer. [2]

NMR Spectroscopy with Chiral Derivatizing Agents: The Mosher's Amide Method

The Mosher's amide method is a widely used NMR-based technique for determining the absolute configuration of chiral amines and alcohols. [7][11]It relies on the derivatization of the chiral amine with an enantiomerically pure chiral derivatizing agent (CDA), typically (R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA), to form a pair of diastereomeric amides. [6][12]These diastereomers exhibit distinct chemical shifts in their ¹H or ¹⁹F NMR spectra, which can be analyzed to deduce the absolute configuration of the original amine. [13]

The diagnostic power of the Mosher's method stems from the anisotropic effect of the phenyl ring in the MTPA moiety. In the preferred conformation of the diastereomeric amides, the substituents on the chiral center of the amine will be located in either the shielding or deshielding region of the MTPA's phenyl ring. By comparing the chemical shift differences (Δδ = δS - δR) for the protons of the substituents in the (S)-MTPA and (R)-MTPA amides, the spatial arrangement of these substituents can be determined.

• Materials :

  • Chiral amine (~5 mg)

  • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid ((R)-Mosher's acid) or its acid chloride

  • (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid ((S)-Mosher's acid) or its acid chloride

  • Coupling agent (e.g., DCC, EDC) if using the acid

  • Anhydrous deuterated solvent (e.g., CDCl₃)

  • NMR tubes

• Preparation of (R)-MTPA Amide :

  • In a clean, dry NMR tube, dissolve approximately 2.5 mg of the chiral amine in 0.5 mL of anhydrous deuterated solvent. [6] * Add a slight molar excess (~1.1 equivalents) of (R)-Mosher's acid and one equivalent of a coupling agent (e.g., DCC). [6] * Alternatively, use ~1.2 equivalents of (R)-Mosher's acid chloride with a small amount of a non-nucleophilic base like pyridine.

  • Allow the reaction to proceed to completion at room temperature (typically 2-6 hours). [6]It is crucial for the reaction to go to completion to avoid kinetic resolution, which would lead to an inaccurate representation of the enantiomeric composition. [14]

• Preparation of (S)-MTPA Amide : In a separate NMR tube, repeat the procedure using (S)-Mosher's acid or its acid chloride.

• NMR Analysis :

  • Acquire ¹H and/or ¹⁹F NMR spectra for both the (R)- and (S)-MTPA amide samples.

  • Carefully assign the proton signals for both diastereomers.

  • Calculate the chemical shift difference (Δδ = δS - δR) for corresponding protons on either side of the chiral center.

  • Protons on one side of the Mosher's amide plane will have positive Δδ values, while those on the other side will have negative Δδ values. This pattern reveals the absolute configuration.

• Conformational Ambiguity : The interpretation of the Δδ values relies on the assumption of a specific low-energy conformation of the Mosher's amide. If the actual conformation deviates significantly from the model due to steric hindrance or other interactions, the analysis can be misleading. [15]* Signal Overlap : In complex molecules, signal overlap in the ¹H NMR spectrum can make accurate assignment and calculation of Δδ values difficult. 2D NMR techniques (e.g., COSY, HSQC) can be invaluable in these cases.

Conclusion: An Integrated Approach to Absolute Configuration

The determination of the absolute configuration of a chiral amine is a critical undertaking that demands a thoughtful and rigorous analytical approach. While Single-Crystal X-ray Diffraction remains the definitive method, its requirement for a high-quality crystal can be a significant hurdle. In such cases, the chiroptical techniques of VCD and ECD offer powerful, non-destructive alternatives for samples in solution, with the choice between them guided by the presence or absence of a chromophore. NMR spectroscopy, particularly the well-established Mosher's amide method, provides a widely accessible means of stereochemical determination, provided its potential limitations are carefully considered.

Ultimately, for the research, scientist, and drug development professional, the most robust strategy often involves the application of multiple, complementary techniques to ensure an unshakeable and self-validating assignment of absolute configuration. This integrated approach, grounded in a deep understanding of the principles and experimental nuances of each method, is the hallmark of scientific integrity and excellence in the pursuit of novel and safe therapeutics.

References

• Spectroscopy Europe. (2007). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). [Link]

• Schrödinger. (n.d.). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. [Link]

• ResearchGate. (n.d.). NMR analysis of a chiral amine through derivatization with Mosher acid.... [Link]

• PMC. (n.d.). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. [Link]

• ResearchGate. (n.d.). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. [Link]

• PubMed. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. [Link]

• University of Toronto. (n.d.). Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and. [Link]

• The Chemical Educator. (2004). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. [Link]

• MDPI. (2016). Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy. [Link]

• MDPI. (2018). Instrumentation for Vibrational Circular Dichroism Spectroscopy: Method Comparison and Newer Developments. [Link]

• Spectroscopy Europe. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). [Link]

• PubMed. (2008). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. [Link]

• MDPI. (2025). A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. [Link]

• American Laboratory. (2010). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. [Link]

• ResearchGate. (n.d.). Differentiation of Chiral Compounds Using NMR Spectroscopy. [Link]

• The Retort. (2012). Mosher's Acid. [Link]

• ResearchGate. (2017). Does Vibrational Circular Dichroism (VCD) require the presence of a chromophore or a group with distinct IR absorption?. [Link]

• Frontiers in Chemistry. (2023). Computational methods and points for attention in absolute configuration determination. [Link]

• MDPI. (2015). Characteristic Conformation of Mosher's Amide Elucidated Using the Cambridge Structural Database. [Link]

• PubMed. (2023). Modelling solute-solvent interactions in VCD spectra analysis with the micro-solvation approach. [Link]

• NIH. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. [Link]

• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry. [Link]

• ResearchGate. (2017). (PDF) Solvent Effects on Electronic Circular Dichroism Spectra. [Link]

• Creative Biolabs. (n.d.). Determination Techniques for Absolute Configuration of Chiral Compound. [Link]

• Creative Biostructure. (n.d.). Application of Circular Dichroism Spectroscopy in Small Molecule Research. [Link]

• University of York. (n.d.). Solvent Selection Guide. [Link]

• ACS Publications. (2024). External Cavity Quantum Cascade Laser Vibrational Circular Dichroism Spectroscopy for Fast and Sensitive Analysis of Proteins at Low Concentrations. [Link]

• Chemistry Steps. (2025). How to Determine the R and S Configuration. [Link]

• RSC Publishing. (2025). Advances in chiral analysis: from classical methods to emerging technologies. [Link]

• Unipd. (2025). Advances in chiral analysis: from classical methods to emerging technologies. [Link]

• PubMed. (n.d.). Quantitative analysis of vibrational circular dichroism spectra of proteins. Problems and perspectives. [Link]

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• Chemistry LibreTexts. (2023). Absolute Configuration - R-S Sequence Rules. [Link]

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A Senior Application Scientist's Guide to the Cost-Effectiveness of Chiral Resolving Agents

For researchers and professionals in drug development, the separation of enantiomers is a critical, often non-negotiable step. The biological activity of a chiral molecule can reside in a single enantiomer, with its mirror image being inactive or, in some cases, harmful.[1][2][3] This guide provides an in-depth comparison of different chiral resolution strategies, focusing on the core factors that determine their true cost-effectiveness: the cost of the agent, process yield, enantiomeric excess (e.e.), recyclability, and overall process complexity.

The Foundational Principle: From Enantiomers to Separable Diastereomers

Enantiomers possess identical physical properties, making their direct separation exceptionally difficult.[1][4] The cornerstone of classical chiral resolution is the conversion of a racemic mixture into a pair of diastereomers by reacting it with an enantiomerically pure chiral resolving agent.[4][5][6][7] These newly formed diastereomers have distinct physical properties, most importantly, different solubilities, which allows for their separation through methods like fractional crystallization.[2][5][8]

The general workflow for this process, a self-validating system of separation and recovery, is outlined below. The success of each step is critical for the overall efficiency and cost-effectiveness of the resolution.

Caption: General workflow for diastereomeric salt crystallization.

A Comparative Analysis of Chiral Resolution Methods

The selection of a resolution strategy is a trade-off between cost, speed, scale, and the nature of the molecule itself. Here, we compare the most common approaches.

Classical Chemical Resolution: The Industrial Workhorse

This method, based on diastereomeric salt formation, remains one of the most robust, scalable, and cost-effective techniques, particularly for chiral acids and bases.[2][5]

• Mechanism: An acid-base reaction between the racemic mixture and a chiral resolving agent forms diastereomeric salts with different solubilities, enabling separation by crystallization.[2][8]

• Common Agents:

  • Acidic Resolving Agents: Tartaric acid and its derivatives (e.g., Di-p-toluoyl-L-tartaric acid, DTTA) are highly effective for resolving racemic bases.[8][9]

  • Basic Resolving Agents: Naturally occurring alkaloids like brucine and strychnine, or synthetic amines such as (R)-(+)-1-phenylethylamine, are frequently used for resolving racemic acids.[4][10]

• Cost-Effectiveness Drivers:

  • Agent Cost: Agents like tartaric acid are relatively inexpensive and available in large quantities.[1]

  • Scalability: The process uses standard crystallization equipment, making it highly suitable for large-scale industrial production.[2][11]

  • Recyclability: A crucial factor for cost reduction is the ability to recover and reuse the resolving agent. Efficient recycling processes can reduce the need for fresh resolving agent by as much as 85%.[12]

Performance Data for Classical Resolving Agents

Resolving Agent	Racemate Example	Yield	Enantiomeric Excess (e.e.)	Key Considerations
L-(+)-Tartaric Acid	Racemic Amphetamine	High (via fractional crystallization)	>99% after purification	Inexpensive, widely available, effective for many amines.[8][13]
(S)-(-)-α-Methylbenzylamine (S-MBA)	Racemic Ibuprofen	53% (diastereomeric salt)	>95% for S-Ibuprofen	Optimization of molar ratios is critical for yield.[6][14]
Di-p-toluoyl-L-tartaric acid (DTTA)	Racemic Amine (PPI2)	40% (final product)	100%	Higher cost than tartaric acid, but effective; recycling is key.[12]
(R)-2-hydroxy-2-phenylpropanoic acid	Racemic 1-phenylethylamine	Dependent on solvent/conditions	High	Effective for a variety of racemic bases.[5]

Enzymatic Resolution: The Selective Catalyst

This method utilizes the high enantioselectivity of enzymes, such as lipases or esterases, to catalyze a reaction on only one enantiomer of a racemic mixture.[2][10]

• Mechanism (Kinetic Resolution): An enzyme selectively converts one enantiomer into a new product, leaving the unreacted enantiomer behind. For example, a lipase might hydrolyze the (R)-ester in a racemic mixture, leaving the (S)-ester untouched.[10][] The two can then be separated based on their different chemical properties (e.g., an acid and an ester).

• Cost-Effectiveness Drivers:

  • High Selectivity: Enzymes often provide exceptionally high enantiomeric excess (>99%).[10]

  • Mild Conditions: Reactions are typically run under mild temperature and pH, reducing energy costs and preserving sensitive functional groups.[3]

  • Yield Limitation: A significant drawback of standard kinetic resolution is a theoretical maximum yield of 50% for the desired enantiomer, as the other half is consumed or left behind.[10] This can be overcome by coupling the resolution with a racemization process (Dynamic Kinetic Resolution), which can theoretically achieve a 100% yield.[1][2]

Chiral Chromatography: The Precision Tool

Chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), separates enantiomers by passing them through a column containing a chiral stationary phase (CSP).[3][16]

• Mechanism: The enantiomers interact differently with the CSP, leading to different retention times and their separation.[16]

• Cost-Effectiveness Drivers:

  • Versatility: It can be applied to a wide range of molecules, not just acids and bases.[11]

  • High Purity: Capable of achieving very high enantiomeric purity.

  • Cost and Scalability: This is the primary constraint. The cost of chiral stationary phases, large solvent consumption (especially for HPLC), and specialized equipment make it significantly more expensive than crystallization for large-scale production.[3] SFC is often more cost-effective and environmentally friendly than HPLC due to reduced solvent usage.[3]

Decision Framework for Selecting a Chiral Resolving Agent

Choosing the optimal resolution strategy requires a logical, step-by-step evaluation of the target molecule and project goals. The following decision tree illustrates the thought process a senior scientist might follow.

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A Comparative Guide to Diastereomeric Resolution and Asymmetric Synthesis: Strategies for Accessing Enantiomerically Pure Compounds

In the landscape of pharmaceutical development and manufacturing, the stereochemistry of a drug candidate is of paramount importance. The three-dimensional arrangement of atoms in a molecule can dictate its pharmacological activity, with different enantiomers of a chiral drug often exhibiting distinct efficacy, and in some cases, toxicity.[1][2] Therefore, the ability to produce single-enantiomer drugs is a critical aspect of modern medicinal chemistry. Two of the most prominent strategies for achieving this are diastereomeric resolution and asymmetric synthesis. This guide provides an in-depth, comparative analysis of these two methodologies, offering insights into their underlying principles, practical applications, and relative merits to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic challenges.

The Foundation: Chirality and Its Implications

Chirality, the property of a molecule that is non-superimposable on its mirror image, gives rise to pairs of stereoisomers known as enantiomers. These enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task. However, in the chiral environment of the human body, enantiomers can interact differently with biological targets such as enzymes and receptors, leading to varied physiological responses.[1][3] The tragic case of thalidomide, where one enantiomer was an effective sedative while the other was a potent teratogen, serves as a stark reminder of the critical need for enantiomerically pure pharmaceuticals.[2][4]

Diastereomeric Resolution: The Classical Approach to Enantiomer Separation

Diastereomeric resolution is a well-established technique for separating a racemic mixture (a 50:50 mixture of two enantiomers) into its individual enantiomeric components.[5] The core principle of this method lies in the conversion of the enantiomeric pair into a mixture of diastereomers. Diastereomers, unlike enantiomers, are stereoisomers that are not mirror images of each other and, crucially, have different physical properties such as solubility, melting point, and boiling point.[6] This difference in physical properties allows for their separation by conventional laboratory techniques like crystallization or chromatography.[7][8]

The process typically involves reacting the racemic mixture with an enantiomerically pure chiral resolving agent.[5] For a racemic acid, a chiral base is used, and for a racemic base, a chiral acid is employed. This acid-base reaction forms a pair of diastereomeric salts.[8] Due to their differing solubilities, one diastereomeric salt will preferentially crystallize from the solution, allowing for its isolation by filtration. The resolving agent is then cleaved from the separated diastereomer to yield the desired pure enantiomer.[5]

Experimental Workflow: Diastereomeric Resolution of Ibuprofen

A classic example of this technique is the resolution of racemic ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID), where only the (S)-(+)-enantiomer is pharmacologically active.[9]

• Salt Formation: Racemic ibuprofen is dissolved in a suitable solvent, such as aqueous potassium hydroxide (KOH).[9][10] An enantiomerically pure chiral amine, like (S)-(-)-α-phenylethylamine, is then added to the solution.[9] This reaction forms a mixture of two diastereomeric salts: (S)-ibuprofen-(S)-amine and (R)-ibuprofen-(S)-amine.

• Fractional Crystallization: The mixture is cooled to induce crystallization. The (S,S) diastereomeric salt is typically less soluble and will precipitate out of the solution.[9] The solid is then collected by vacuum filtration.

• Purification: The collected diastereomeric salt can be further purified by recrystallization to achieve a higher diastereomeric excess (de%).[9]

• Liberation of the Enantiomer: The purified diastereomeric salt is treated with a strong acid, such as sulfuric acid (H₂SO₄), to break the ionic bond between the ibuprofen enantiomer and the chiral amine.[9]

• Isolation: The desired (S)-(+)-ibuprofen, now as a free acid, is extracted from the aqueous solution using an organic solvent. Evaporation of the solvent yields the enantiomerically pure product.[9]

Asymmetric Synthesis: Building Chirality from the Ground Up

In contrast to diastereomeric resolution, which separates a pre-existing mixture of enantiomers, asymmetric synthesis, also known as enantioselective synthesis, is a proactive approach that aims to create a single, desired enantiomer from an achiral or prochiral starting material.[11][12] This is achieved by using a chiral influence during the chemical reaction, which can be a chiral catalyst, a chiral auxiliary, or a chiral reagent.[13][14] This chiral influence creates a diastereomeric transition state, leading to the preferential formation of one enantiomer over the other.[14]

There are several key strategies in asymmetric synthesis:

• Chiral Pool Synthesis: This approach utilizes readily available, enantiomerically pure natural products, such as amino acids or sugars, as starting materials.[15]

• Chiral Auxiliaries: A chiral auxiliary is a chemical compound that is temporarily incorporated into the starting material to direct the stereochemical outcome of a subsequent reaction. After the desired chiral center is created, the auxiliary is removed.[15][16]

• Asymmetric Catalysis: This is arguably the most powerful and efficient method of asymmetric synthesis. A small amount of a chiral catalyst is used to generate large quantities of the desired enantiomeric product.[12][13] This can be further divided into transition-metal catalysis, organocatalysis, and biocatalysis.[13]

Experimental Workflow: Asymmetric Synthesis of L-DOPA

The industrial synthesis of L-DOPA, a drug used to treat Parkinson's disease, is a landmark example of the power of asymmetric catalysis.[4][17] The Monsanto process, developed by William S. Knowles who was a co-recipient of the 2001 Nobel Prize in Chemistry for his work on chirally catalysed hydrogenation reactions, utilizes a chiral rhodium-based catalyst.[12][17]

• Precursor Synthesis: An achiral enamide precursor is synthesized.[17]

• Asymmetric Hydrogenation: The enamide is subjected to hydrogenation in the presence of a chiral rhodium catalyst, such as [Rh(R,R)-DiPAMP)COD]⁺BF₄⁻.[17] The chiral ligands on the rhodium atom create a chiral environment that directs the addition of hydrogen to one face of the double bond, leading to the preferential formation of the L-enantiomer.

• Hydrolysis: The resulting product is then hydrolyzed to yield L-DOPA with a high enantiomeric excess (ee%).[17]

Comparative Analysis: A Head-to-Head Evaluation

Feature	Diastereomeric Resolution	Asymmetric Synthesis
Theoretical Max. Yield	50% (without racemization of the unwanted enantiomer)[5][15]	100%[18]
Atom Economy	Lower, as at least half of the starting material is the undesired enantiomer.[5]	Higher, as the starting material is directly converted to the desired product.
Process Development	Can be faster to develop for initial screening as it relies on established crystallization techniques.[19]	Can be more complex and time-consuming to develop and optimize a highly selective catalyst or auxiliary.
Scalability	Well-suited for large-scale industrial production due to the use of conventional equipment.[19][20]	Can be challenging to scale up, especially for metal-catalyzed reactions that may be sensitive to impurities.
Cost	The cost of the chiral resolving agent can be significant, but it can often be recovered and recycled.[7]	The cost of chiral catalysts or auxiliaries can be high, particularly those based on precious metals.[21]
Versatility	Applicable to a wide range of compounds that can form salts (acids and bases).[19]	The development of a suitable asymmetric method can be substrate-specific.
Enantiomeric Purity	High enantiomeric purity can be achieved through repeated crystallizations.[9]	High enantiomeric excess is often achieved directly from the reaction.[17]

Conclusion: Choosing the Right Path

The choice between diastereomeric resolution and asymmetric synthesis is not always straightforward and depends on a multitude of factors including the stage of drug development, the scale of production, the cost of goods, and the specific chemistry of the target molecule.

Diastereomeric resolution remains a robust and reliable method, particularly for large-scale manufacturing where its scalability and the use of well-understood crystallization technology are significant advantages.[19][20] It is often the go-to method for producing initial quantities of a single enantiomer for early-stage studies due to its relatively rapid implementation.[19] However, its inherent 50% yield limitation is a major drawback in terms of atom economy and sustainability.[5]

Asymmetric synthesis , on the other hand, represents a more elegant and efficient approach, with the potential for a 100% theoretical yield.[18] Asymmetric catalysis, in particular, has revolutionized the synthesis of chiral drugs and is often the preferred method for modern, green, and cost-effective manufacturing processes.[13][22] The initial investment in developing a highly selective catalytic system can be substantial, but the long-term benefits in terms of yield, waste reduction, and efficiency are often compelling.

Ultimately, a thorough evaluation of both methods, considering the specific project requirements and constraints, is essential for selecting the optimal strategy to access the desired enantiomerically pure compound. As the demand for safer and more effective chiral drugs continues to grow, both diastereomeric resolution and asymmetric synthesis will undoubtedly remain indispensable tools in the arsenal of the medicinal and process chemist.

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efficacy comparison between tartaric acid and other chiral resolving agents

An In-Depth Efficacy Comparison of Chiral Resolving Agents: Tartaric Acid vs. Alternatives

The separation of enantiomers via diastereomeric salt formation remains one of the most scalable, robust, and economically viable techniques in pharmaceutical manufacturing and fine chemical synthesis. While modern asymmetric synthesis and chiral chromatography have advanced significantly, classical resolution using chiral acids to resolve racemic amines (and vice versa) is often the method of choice for bulk production.

This guide provides an objective, data-driven comparison of Tartaric Acid and its derivatives against other prominent chiral resolving agents, specifically (S)-Mandelic Acid and (1S)-(+)-10-Camphorsulfonic Acid (CSA) . By examining the thermodynamic principles, experimental efficacy, and structural causality behind these agents, researchers can rationally design highly efficient resolution workflows.

Mechanistic Foundations and Causality of Chiral Recognition

The fundamental principle of diastereomeric salt resolution relies on reacting a racemic mixture with an enantiomerically pure resolving agent. This generates a pair of diastereomeric salts with distinct physicochemical properties—most notably, differential solubility limits (

) in a given solvent system [1].

Logical workflow of diastereomeric salt formation and thermodynamic resolution.

The Diacid Advantage: Tartaric Acid

L-(+)-Tartaric acid is a

-dicarboxylic acid ( , ) with two chiral centers [2]. Its efficacy stems from its ability to form both neutral and acidic diastereomeric salts depending on the molar ratio (often denoted as ) of the resolving agent to the amine [3].

• Causality: The presence of two carboxylic acid groups and two hydroxyl groups provides a dense hydrogen-bonding network. This allows tartaric acid to form highly stable, rigid crystalline lattices with specific amine enantiomers. Furthermore, tartaric acid frequently incorporates solvent molecules to form stable solvates (e.g., with DMSO or DMAA), which can drastically alter the eutectic point and improve the resolution efficiency (F-value) [4].

The Monoacid Alternatives: Mandelic Acid & CSA

• (S)-Mandelic Acid: An

  -hydroxy carboxylic acid ( ). Unlike tartaric acid, it forms only 1:1 salts. Its efficacy is driven by stacking interactions from its phenyl ring, making it exceptionally efficient for resolving aryl-containing amines (e.g., 1-phenylethylamine), often achieving enantiomeric excess (ee) in a single crystallization [5].

• (1S)-(+)-10-Camphorsulfonic Acid (CSA): A rigid, bicyclic strong acid (

  ).

• Causality: Because CSA is a strong acid, it ensures complete protonation even of weakly basic amines, preventing the formation of unreacted free-base oils that can disrupt crystallization [6]. Its rigid steric bulk provides excellent chiral discrimination when hydrogen bonding alone is insufficient.

Comparative Efficacy Analysis

The selection of a resolving agent must be empirically validated. The table below synthesizes quantitative experimental data comparing these agents across common racemic substrates [2][4][5][7].

Chiral Resolving Agent	Racemic Substrate	Solvent System	Molar Ratio (Agent:Amine)	Yield of Salt	Enantiomeric Excess (ee)	Primary Resolution Driver
L-(+)-Tartaric Acid	(±)-1-Phenylethylamine	Methanol	1:1	~90%	~90%	H-bonding network
(+)-Tartaric Acid	(R,S)-Amlodipine	Acetone / Thiourea	0.5:1 (Tandem)	High (F=0.69)	High	Solvate formation
(S)-Mandelic Acid	(±)-1-Phenylethylamine	Ethanol / Water	1:1	High	>95%	stacking
(1S)-(+)-10-CSA	(±)-2,3-Diphenylpiperazine	Dichloromethane	2:1	High	>90%	Strong acidity ( ), Sterics
O,O'-Dibenzoyl-D-tartaric acid (DBTA)	(R,S)-Tamsulosine	Water / Methanol	0.5:1	Intermediate	Good	Enhanced steric hindrance

Note: Yield and ee are highly dependent on exact solvent ratios and cooling rates. Tartaric acid often requires a 0.5:1 ratio (Pope and Peachey method) to maximize the ee of the precipitated neutral salt [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, a resolution protocol must be a self-validating system. This means incorporating analytical checkpoints (e.g., chiral HPLC) to verify the thermodynamic state of the crystallization before proceeding to the cleavage step.

Step-by-step experimental state machine for diastereomeric salt resolution.

Protocol A: Resolution of (±)-1-Phenylethylamine using L-(+)-Tartaric Acid [5][7]

Causality Focus: Utilizing a protic solvent (Methanol) to facilitate the dense hydrogen-bonding network required for tartrate salt precipitation.

• Salt Formation: Dissolve 0.1 mol of L-(+)-tartaric acid in 150 mL of near-boiling methanol.

• Amine Addition: Cautiously add 0.1 mol of racemic (±)-1-phenylethylamine to the solution. Causality: The reaction is highly exothermic due to the acid-base neutralization; slow addition prevents solvent boil-off and premature, kinetically-driven (impure) precipitation.

• Thermodynamic Equilibration: Cork the flask and allow it to cool undisturbed to room temperature for 24 hours. Causality: Slow cooling ensures thermodynamic control, allowing the less soluble diastereomeric salt to form a highly ordered, pure crystalline lattice rather than an amorphous, mixed-salt inclusion.

• Isolation: Collect the prismatic crystals via vacuum filtration. Wash with 10 mL of ice-cold methanol to remove adhering mother liquor.

• Validation Checkpoint: Take a 5 mg aliquot of the salt, liberate the amine (see Step 6), and run chiral HPLC. If

  , perform a recrystallization from methanol.

• Liberation: Suspend the purified salt in water and add 10% aqueous NaOH until the pH reaches >12. Extract the liberated (S)-amine with diethyl ether (

  mL). Dry over anhydrous and concentrate under reduced pressure.

Protocol B: Resolution using (S)-Mandelic Acid (Comparative Alternative) [5]

Causality Focus: Leveraging hydrophobic and

interactions.

• Salt Formation: Dissolve 0.1 mol of (S)-mandelic acid and 0.1 mol of (±)-1-phenylethylamine in a mixture of ethanol and water (e.g., 95:5 v/v) under gentle heating.

• Crystallization: Allow the solution to cool slowly. Causality: The addition of a small percentage of water increases the solubility differential between the two diastereomeric salts, drastically improving the ee of the first crop compared to pure ethanol.

• Isolation & Liberation: Filter the resulting crystals and treat with aqueous base as described in Protocol A to yield the highly pure target enantiomer.

Strategic Selection Guide

When designing a new resolution process, do not default to a single agent. Use the following heuristic based on substrate properties:

• Substrate is a weakly basic amine: Avoid carboxylic acids. Use (1S)-(+)-10-CSA . The low

  ensures complete salt formation [6].

• Substrate contains aromatic rings: Screen (S)-Mandelic acid or O,O'-Dibenzoyl-D-tartaric acid (DBTA) first. The aromatic rings on the resolving agent will engage in

  stacking, often yielding superior chiral discrimination [5].

• Substrate is a standard primary/secondary aliphatic amine: Begin with L-Tartaric acid . It is highly cost-effective, non-toxic, and its ability to form solvates (with water, DMSO, or alcohols) provides multiple thermodynamic pathways to optimize the eutectic point and maximize yield [3][4].

References

• Fenix / Universidade de Lisboa. Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Retrieved from: [Link]

• MDPI. Economic Separations of Organic Acidic or Basic Enantiomeric Mixtures—A Protocol Suggestion. Retrieved from:[Link]

Screening Protocols for Optimal Chiral Resolving Agent Selection: A Comparative Guide

More than 70% of drug candidates worldwide are chiral, and regulatory agencies mandate the rigorous evaluation of individual enantiomers to ensure safety and efficacy[1]. For process chemists and drug development professionals, classical chiral resolution via diastereomeric salt formation remains one of the most scalable, economical, and environmentally favorable methods for producing enantiopure Active Pharmaceutical Ingredients (APIs)[2].

However, selecting the optimal chiral resolving agent is rarely straightforward. It requires navigating complex thermodynamic landscapes, solubility differentials, and crystallization kinetics. As a Senior Application Scientist, I have designed this guide to objectively compare classical and advanced resolution strategies, providing field-proven, self-validating screening protocols supported by experimental data.

Mechanistic Foundations: Causality in Experimental Choices

When a racemic amine or acid is treated with an enantiopure resolving agent, two diastereomeric salts are formed. Unlike enantiomers, these diastereomers possess distinct physical properties—most notably, differential solubility[3]. The success of a resolution is dictated by the thermodynamic equilibrium and the phase behavior of the ternary system (enantiomer A, enantiomer B, and solvent)[4].

• Stoichiometry & Causality: Using 0.5 to 1.0 equivalents of the resolving agent is standard. However, operating at 0.5 equivalents (the Pope-Peachey method) often maximizes the enantiomeric excess (

  ) of the less soluble salt by leaving the more soluble diastereomer in its free-base/free-acid form in the mother liquor, effectively preventing co-precipitation[3].

• Solvent Selection: The solvent must facilitate salt formation while amplifying the solubility difference between the two diastereomers. Screening diverse solvent-agent combinations is critical because solvate formation (e.g., a methanolate salt) can drastically alter the crystal lattice and prevent the formation of racemic conglomerates[5].

Comparative Analysis of Resolution Strategies

To select the optimal route, one must objectively compare the available methodologies based on the physicochemical properties of the target API.

Table 1: Objective Comparison of Chiral Resolution Strategies

Strategy	Mechanism	Best Suited For	Pros	Cons
Classical Resolution	Single resolving agent forms diastereomeric salts with varying solubilities.	Ionizable APIs (Amines, Carboxylic Acids)	Highly scalable; utilizes inexpensive agents (e.g., Tartaric Acid).	Trial-and-error heavy; limited to ~50% theoretical yield without dynamic racemization.
Dutch Resolution	A "family" of structurally related agents co-crystallize and inhibit distomer nucleation.	Recalcitrant ionizable compounds	Higher success rate; yields superior enantiopurity in a single step.	Complex phase behavior; requires specialized agent families.
Co-Crystal Formation	Non-covalent interactions (hydrogen/halogen bonds) with a chiral coformer.	Non-ionizable APIs (Alcohols, neutral compounds)	Expands resolution capabilities to neutral molecules.	Co-crystal screening is thermodynamically complex; lower predictability.

High-Throughput Screening (HTS) Protocol for Classical Resolution

To systematically identify the optimal resolving agent, a High-Throughput Screening (HTS) approach is employed. This protocol is designed as a self-validating system : every hit is cross-verified by mass balance and enantiomeric excess calculations to rule out false positives (e.g., kinetic precipitation of the unreacted racemate)[6].

Caption: High-Throughput Screening (HTS) workflow for optimal chiral resolving agent selection.

Step-by-Step HTS Methodology:

• Library Preparation: Prepare a library of 10-20 chiral resolving agents (e.g., (S)-Mandelic acid, L-Tartaric acid, (1S)-(+)-10-Camphorsulfonic acid) and 5-10 diverse solvent systems (e.g., EtOH, IPA/H₂O, EtOAc, THF/H₂O)[2].

• Dosing: Dispense 0.1 mmol of the racemic substrate into 96-well glass plates or individual screening vials[2].

• Salt Formation: Add the chiral resolving agent at 0.5 and 1.0 molar equivalents. Add the selected solvent (typically 10-20 volumes).

• Thermal Cycling: Heat the mixture to 10 °C below the solvent's boiling point to ensure complete dissolution. Apply a controlled cooling ramp (e.g., 0.1 °C/min) to 5 °C to promote thermodynamically controlled crystallization[5].

• Isolation & Self-Validation: Filter the resulting crystals. Determine the yield (gravimetrically) and the diastereomeric excess (

  ) via Chiral HPLC. Validation Rule: The sum of the eutomer in the crystal and the mother liquor must equal the initial input (Mass Balance > 98%).

Experimental Data: Evaluating Common Resolving Agents

The efficacy of a resolving agent is quantified by the Resolution Efficiency (E) , calculated as Yield (%) × ee (%). Below is representative experimental data comparing three standard acidic resolving agents for the resolution of a model racemic amine (e.g., 1-phenylethylamine)[7].

Table 2: Experimental Resolution Data (0.5 Equivalents, EtOH Solvent)

Resolving Agent	Yield of Salt (%)	Enantiomeric Excess ( %)	Resolution Efficiency (E)	Application Notes
(S)-Mandelic Acid	38%	85%	32.3%	Excellent primary screen agent; forms highly crystalline salts.
L-Tartaric Acid	42%	72%	30.2%	Cost-effective; prone to forming solvates depending on water content.
(1S)-(+)-10-Camphorsulfonic Acid	25%	96%	24.0%	Strong acid; ideal for weakly basic amines, yields high purity but lower recovery.

Advanced Optimization: The Dutch Resolution Protocol

When classical single-agent screening fails to yield a viable separation, the protocol offers a powerful, scientifically elegant alternative. Developed by Syncom, this method utilizes a "family" of structurally related resolving agents (e.g., a mixture of tartaric acid derivatives like di-p-toluoyl-tartaric acid and di-p-anisoyl-tartaric acid)[8].

Causality of Dutch Resolution: The addition of a family of agents works via two distinct mechanisms:

• Nucleation Inhibition: The additive family members act as "tailor-made impurities" that selectively inhibit the nucleation and crystal growth of the undesired distomer salt[1].

• Solid Solution Formation: The structurally similar agents co-crystallize with the eutomer, creating a solid solution that shifts the eutectic point, thereby thermodynamically favoring the precipitation of the desired enantiomer[8].

Caption: Mechanistic pathway of Dutch Resolution utilizing a family of resolving agents.

Step-by-Step Dutch Resolution Methodology:

• Family Selection: Select a primary resolving agent (e.g., 90 mol%) and 1-2 structurally related additives (e.g., 5-10 mol% each)[9].

• Dissolution: Dissolve the racemate and the resolving agent family in a suitable solvent mixture (often containing 5-10% water to facilitate hydrogen bonding networks)[10].

• Co-Crystallization: Apply a slow cooling profile. The additives will selectively disrupt the lattice of the more soluble diastereomer.

• Isolation & Salt Break: Filter the enriched solid solution. The mixed resolving agents can be easily removed during the salt-break step via liquid-liquid extraction under basic conditions to liberate the free enantiopure amine[7].

Conclusion

The selection of a chiral resolving agent is a delicate balance of thermodynamics, kinetics, and structural recognition. While classical HTS remains the foundation of process development, advanced techniques like Dutch Resolution provide critical rescue strategies for recalcitrant racemates. By employing self-validating screening protocols and understanding the causality behind phase behaviors, researchers can systematically overcome the chiral bottleneck in drug development.

References

• Suzuki, K., Ogura, T., Hayashi, M., & Ueda, T. (2025). "Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization." Organic Process Research & Development, ACS Publications.[Link]

• Qiu, J., et al. (2020). "High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents and Other Factors." Organic Process Research & Development, ACS Publications.[Link]

• Chen, Y., et al. (2023). "Strategies for chiral separation: from racemate to enantiomer." Chemical Science, RSC Publishing.[Link]

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A Senior Application Scientist's Guide to Modeling and Prediction of Diastereomeric Resolution Outcomes

For researchers, scientists, and drug development professionals, the efficient separation of enantiomers is a critical challenge. Diastereomeric resolution, a cornerstone of this endeavor, relies on the differential physicochemical properties of diastereomeric salts. Predicting the outcome of these resolutions is paramount to saving time, resources, and accelerating the development of enantiopure compounds. This guide provides an in-depth comparison of the leading modeling and prediction strategies for diastereomeric resolution outcomes, grounded in scientific principles and supported by experimental data.

The Foundation: Understanding Diastereomeric Resolution

Diastereomeric resolution involves the reaction of a racemic mixture with a chiral resolving agent to form a pair of diastereomers.[1] These diastereomers, unlike their enantiomeric precursors, possess distinct physical properties, such as solubility, melting point, and crystal structure, which allows for their separation through techniques like fractional crystallization.[2][3] The success of a resolution is contingent on the magnitude of these differences. The fundamental challenge lies in predicting which resolving agent and solvent system will yield the greatest disparity in these properties, leading to an efficient separation.

A Comparative Analysis of Predictive Modeling Approaches

The prediction of diastereomeric resolution outcomes can be broadly categorized into three main approaches: Thermodynamic Models, Kinetic Models, and Data-Driven (Machine Learning) Models. Each offers unique advantages and is suited to different stages of process development.

Thermodynamic Models: The Equilibrium Perspective

Thermodynamic models are predicated on the principle that the system will reach a state of minimum energy at equilibrium. In the context of diastereomeric resolution, this translates to the preferential crystallization of the less soluble diastereomer. These models are invaluable for initial screening and process design.

Core Principles:

Thermodynamic models primarily rely on the analysis of phase diagrams and solubility data.[3][4][5] The ternary phase diagram, which represents the solid-liquid equilibria of the two diastereomers and the solvent, is a powerful tool for predicting the outcome of a resolution.[6][7] Key parameters that govern these models include:

• Solubility: The difference in the solubility of the two diastereomeric salts is the primary driver for separation.[8][9]

• Melting Point and Enthalpy of Fusion: There is often an inverse correlation between the melting point and solubility of diastereomeric salts; the salt with the higher melting point is typically less soluble.[10]

• Eutectic Composition: The eutectic point on a binary phase diagram indicates the composition at which the two diastereomers will crystallize simultaneously, representing the theoretical maximum yield of the less soluble diastereomer in a single crystallization step.[2]

Strengths:

• Fundamental Insights: Provides a deep understanding of the underlying physicochemical principles governing the separation.

• Predictive Power for Ideal Systems: Highly accurate for systems that form simple eutectic mixtures.

• Guidance for Solvent and Resolving Agent Selection: Phase diagrams can guide the rational selection of solvents and resolving agents that maximize the solubility difference.[11]

Limitations:

• Data-Intensive: Requires significant experimental effort to construct phase diagrams.[5]

• Assumption of Equilibrium: Assumes the system reaches thermodynamic equilibrium, which may not always be the case in practice.

• Challenges with Complex Systems: The presence of polymorphs, solvates, and solid solutions can complicate the phase diagram and reduce the predictive accuracy.[12][13] The formation of a solid solution, where one diastereomer is incorporated into the crystal lattice of the other, is a significant challenge that can prevent effective purification.

Workflow for Thermodynamic Modeling:

Caption: Workflow for thermodynamic modeling of diastereomeric resolution.

Kinetic Models: The Rate-Based Perspective

Kinetic models focus on the rates of nucleation and crystal growth of the diastereomeric salts.[8] These models are particularly useful for optimizing crystallization conditions and understanding the impact of process parameters on the final product attributes.

Core Principles:

Kinetic models often employ population balance equations (PBEs) to describe the evolution of the crystal size distribution over time.[8][14] These models consider factors such as:

• Supersaturation: The driving force for both nucleation and crystal growth.

• Nucleation Rate: The rate at which new crystals form.

• Crystal Growth Rate: The rate at which existing crystals increase in size.

• Agglomeration and Breakage: Processes that affect the particle size distribution.

Strengths:

• Dynamic Process Description: Captures the time-dependent nature of crystallization.

• Process Optimization: Can be used to optimize parameters like cooling rate, seeding strategy, and agitation to achieve desired crystal properties.

• Prediction of Crystal Size Distribution: Provides valuable information about the physical characteristics of the product.

Limitations:

• Complex Mathematics: PBEs are complex partial differential equations that often require specialized software for their solution.

• Parameter Estimation: Requires a significant number of experiments to determine the kinetic parameters for nucleation and growth.[8]

• Sensitivity to Initial Conditions: The model predictions can be highly sensitive to the initial conditions of the system.

Workflow for Kinetic Modeling:

Caption: Workflow for kinetic modeling of diastereomeric resolution.

Data-Driven (Machine Learning) Models: The Empirical Approach

With the increasing availability of high-throughput screening data, machine learning (ML) models have emerged as a powerful tool for predicting the success of diastereomeric resolutions.[15][16] These models learn complex relationships between molecular features and experimental outcomes from large datasets.

Core Principles:

ML models for diastereomeric resolution typically involve:

• Feature Engineering: Representing the racemate, resolving agent, and solvent using molecular descriptors (e.g., fingerprints, quantum chemical descriptors).[15]

• Model Training: Using algorithms such as neural networks, support vector machines, or random forests to learn a mapping from the molecular features to the resolution outcome (e.g., success/failure, enantiomeric excess).[17][18]

• Model Validation: Assessing the predictive performance of the model on an independent test set.

Strengths:

• High-Throughput Screening: Can rapidly screen large numbers of resolving agents and solvents.[19][20][21]

• No a Priori Knowledge Required: Does not require a deep understanding of the underlying physical chemistry.

• Potential for Novel Discoveries: Can identify non-obvious relationships that may lead to the discovery of new and effective resolving agents.

Limitations:

• Large Datasets Required: The performance of ML models is highly dependent on the size and quality of the training data.[15]

• "Black Box" Nature: Some ML models can be difficult to interpret, making it challenging to understand the reasons behind their predictions.

• Limited Extrapolation: May not perform well when predicting outcomes for molecules that are significantly different from those in the training set.

Workflow for Machine Learning Modeling:

Caption: Workflow for machine learning modeling of diastereomeric resolution.

Comparison of Modeling Approaches

Feature	Thermodynamic Models	Kinetic Models	Data-Driven (ML) Models
Core Principle	Equilibrium state based on solubility and phase diagrams.	Rates of nucleation and crystal growth.	Empirical relationships from historical data.
Primary Output	Maximum theoretical yield and purity.	Crystal size distribution, yield over time.	Probability of success, predicted enantiomeric excess.
Data Requirements	Solubility, thermal properties (DSC), solid-form analysis (PXRD).	Inline concentration and particle size data from designed experiments.	Large, curated datasets of resolution outcomes.
Strengths	Fundamental understanding, good for initial screening.	Dynamic process optimization, predicts crystal attributes.	High-throughput screening, potential for novel discoveries.
Limitations	Data-intensive, assumes equilibrium, struggles with complex systems.	Mathematically complex, requires extensive parameter estimation.	Requires large datasets, can be a "black box," limited extrapolation.
Applicability	Early-stage process development, solvent/resolving agent selection.	Process optimization and control, scale-up.	High-throughput screening, virtual library design.

Experimental Protocols for Parameter Determination

Accurate model predictions are contingent on high-quality experimental data. The following are key experimental protocols for determining the necessary parameters.

Protocol for Solubility Measurement

Objective: To determine the solubility of each pure diastereomeric salt in a range of solvents at different temperatures.

Methodology:

• Preparation of Saturated Solutions: Add an excess of the pure diastereomeric salt to a known volume of solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature for a sufficient time to ensure equilibrium is reached (typically 24-48 hours).

• Phase Separation: Centrifuge or filter the suspension to separate the solid from the saturated solution.

• Concentration Analysis: Determine the concentration of the dissolved salt in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).[22]

• Repeat: Repeat the process for each diastereomer in all candidate solvents and at various temperatures.

Protocol for Thermal Analysis using Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of the pure diastereomeric salts and their mixtures.

Methodology:

• Sample Preparation: Accurately weigh a small amount of the sample (1-5 mg) into an aluminum DSC pan and seal it.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

• Data Analysis: Analyze the resulting thermogram to determine the onset of melting (melting point) and the area under the melting peak (enthalpy of fusion).

• Binary Phase Diagram Construction: Prepare physical mixtures of the two diastereomers at various compositions and repeat the DSC analysis to construct a binary melting point phase diagram.[6]

Protocol for Solid-Form Analysis using Powder X-ray Diffraction (PXRD)

Objective: To identify the crystalline form of the diastereomeric salts and to detect the presence of polymorphs, solvates, or solid solutions.

Methodology:

• Sample Preparation: Gently grind a small amount of the crystalline sample to a fine powder.

• Sample Mounting: Mount the powder on a sample holder.

• Data Collection: Collect the PXRD pattern over a defined 2θ range.

• Data Analysis: Compare the experimental PXRD pattern with reference patterns or use it to identify the crystalline phase. Shifts in peak positions with varying composition can indicate the formation of a solid solution.

Available Software and Tools

Several software packages are available to aid in the modeling and prediction of diastereomeric resolution outcomes:

• Crystal Structure Prediction: Software such as GRACE can be used to predict the crystal structures of diastereomeric salts, providing insights into their relative stabilities.

• Population Balance Modeling: Open-source platforms like OpenFOAM have modules such as openCrys for simulating crystallization processes using PBEs.[23][24] MATLAB also offers tools for solving PBEs.[25]

• Phase Diagram Construction: While often constructed from experimental data, some thermodynamic modeling software can assist in the prediction and visualization of phase diagrams.

• Molecular Modeling: Molecular dynamics simulations can be employed to predict the formation of solid solutions.[12][13]

Conclusion and Future Outlook

The modeling and prediction of diastereomeric resolution outcomes have evolved significantly, moving from purely thermodynamic approaches to incorporating kinetic and data-driven models. Each approach offers a unique lens through which to view and optimize the resolution process. For a comprehensive and robust prediction strategy, an integrated approach is often the most effective. Thermodynamic models can guide the initial selection of resolving agents and solvents, kinetic models can be used to optimize the crystallization process, and machine learning models can accelerate the discovery of novel resolution systems.

As high-throughput experimentation becomes more commonplace and the volume of available data grows, machine learning models are poised to play an increasingly important role in the future of diastereomeric resolution. The continued development of more accurate and interpretable ML models, coupled with a deeper understanding of the underlying physical chemistry, will undoubtedly lead to more efficient and predictable chiral separations, ultimately accelerating the delivery of new medicines and advanced materials.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined herein are grounded in established safety protocols and an understanding of the chemical properties of aromatic amines.

Understanding the Hazard Profile

(S)-1-(3,4-Dimethoxyphenyl)propan-1-amine is a primary amine that should be handled with care. While a specific, comprehensive toxicological profile may not be readily available, analogous compounds and the general class of aromatic amines present known hazards. The Safety Data Sheet (SDS) for the closely related compound (R)-1-(3,4-Dimethoxyphenyl)propan-1-amine indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation[1]. Therefore, it is prudent to treat (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine as a hazardous substance.

Key Hazard Considerations:

• Toxicity: Harmful if ingested.

• Irritation: Causes skin and eye irritation.

• Respiratory Effects: May cause respiratory tract irritation.

• Environmental Hazard: Amines can be harmful to aquatic life.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a controlled environment.

• Engineering Controls: All handling and disposal-related activities should be conducted in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

  • Body Protection: A lab coat, long pants, and closed-toe shoes.

Step-by-Step Disposal Protocol

The disposal of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine must adhere to the guidelines set forth by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[2][3][4].

Properly identifying and segregating chemical waste is the first critical step to ensure safe disposal.

• Designate as Hazardous Waste: All waste containing (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine, including pure unused compound, contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as hazardous waste.

• Segregation:

  • Solid Waste: Collect solid waste, such as contaminated gloves, paper towels, and empty vials, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect liquid waste, including reaction residues and solvent rinses, in a separate, compatible, and labeled hazardous waste container. Do not mix with incompatible waste streams (e.g., strong oxidizing agents). It is best practice to keep halogenated and non-halogenated solvent wastes separate[5].

  • Sharps: Any contaminated sharps (needles, broken glass) must be placed in a designated sharps container.

Proper containerization and labeling are crucial for safe storage and transport.

• Container Selection: Use containers that are chemically compatible with amines. High-density polyethylene (HDPE) or glass containers are generally suitable. Avoid metal containers as amines can be corrosive[5]. Ensure containers have secure, tight-fitting lids.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "(S)-1-(3,4-Dimethoxyphenyl)propan-1-amine."

  • The concentration and composition of the waste, including all solvents.

  • The date the waste was first added to the container.

  • The relevant hazard pictograms (e.g., harmful/irritant).

Laboratories are considered Satellite Accumulation Areas and must adhere to specific storage requirements[6].

• Storage Location: Store waste containers in a designated, secure area within the laboratory, away from general work areas and incompatible chemicals.

• Container Management: Keep waste containers closed at all times except when adding waste[5].

• Accumulation Time Limits: Be aware of the time limits for accumulating hazardous waste on-site, which vary depending on the generator status of the institution (e.g., Large Quantity Generator, Small Quantity Generator)[3][7].

The ultimate disposal of hazardous waste must be carried out by a licensed hazardous waste management company.

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for arranging the pickup and disposal of hazardous waste.

• Manifesting: A hazardous waste manifest will be used to track the waste from your laboratory to the final disposal facility, ensuring a "cradle-to-grave" chain of custody as required by RCRA[4].

On-Site Treatment (Neutralization) - Considerations and Procedures

In some cases, and where permitted by institutional and local regulations, on-site neutralization of small quantities of amine waste may be an option to render it less hazardous before collection. Always consult with your institution's EHS department before attempting any on-site treatment.

The American Chemical Society supports allowing qualified laboratory personnel to treat small quantities of hazardous waste without a permit under specific conditions[8].

Protocol for Neutralization of Small Quantities of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine Waste Solutions:

This procedure should only be performed by trained personnel in a chemical fume hood.

• Dilution: Dilute the amine-containing solution with a water-miscible solvent (e.g., isopropanol) to a concentration of less than 5%.

• Cooling: Place the container with the diluted amine solution in an ice bath to dissipate any heat generated during neutralization.

• Slow Addition of Acid: Slowly and with constant stirring, add a weak acid such as citric acid or a dilute solution of a strong acid like hydrochloric acid (e.g., 1 M HCl). The addition of mineral acids can be effective for desorption from adsorbents like activated carbon[9].

• pH Monitoring: Monitor the pH of the solution continuously. The target pH should be between 6.0 and 8.0.

• Final Disposal: Even after neutralization, the resulting salt solution may still be considered hazardous waste depending on local regulations and the presence of other components. Collect the neutralized solution in a labeled hazardous waste container and dispose of it through your institution's EHS department.

Disposal Options for (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine

The primary and most recommended method for the disposal of this compound is through a licensed hazardous waste facility, which will typically employ one of the following methods:

Table 1: Disposal Methods for Amine-Containing Waste

Disposal Method	Description	Rationale and Considerations
Incineration	High-temperature combustion to destroy the organic compound.	This is the preferred method for many organic wastes as it ensures complete destruction. The presence of nitrogen in the amine will lead to the formation of nitrogen oxides (NOx), which must be controlled by the incineration facility's air pollution control devices[10][11].
Fuel Blending	Blending with other waste solvents to create a fuel for industrial furnaces.	This is a form of energy recovery. The suitability of the waste for fuel blending depends on its composition and heating value.
Chemical Treatment	Treatment to alter the chemical structure and reduce toxicity before final disposal.	This may involve processes like oxidation or neutralization on an industrial scale.

Experimental Workflow and Decision Diagram

The following diagram illustrates the decision-making process for the proper disposal of (S)-1-(3,4-Dimethoxyphenyl)propan-1-amine.

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